Boc-Thr(tBu)-OH

• CAS: 13734-40-2

Core Science & Biosynthesis

An In-depth Technical Guide to Boc-Thr(tBu)-OH: Structure, Properties, and Application in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-α-tert-butoxycarbonyl-O-tert-butyl-L-threonine, commonly abbreviated as Boc-Thr(tBu)-OH. This protected amino acid is a critical building block in solid-phase peptide synthesis (SPPS), particularly within the Boc/Bzl protection strategy. This document details its chemical structure, molecular properties, and provides a detailed protocol for its application in the synthesis of custom peptides.

Chemical Structure and Properties

Boc-Thr(tBu)-OH is a derivative of the amino acid L-threonine where the alpha-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the side-chain hydroxyl group is protected by a tert-butyl (tBu) ether. This dual protection allows for its controlled incorporation into a growing peptide chain during synthesis.

The IUPAC name for this compound is (2S,3R)-3-[(2-methylpropan-2-yl)oxy]-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid[1]. The structure is depicted below:

(Image of the 2D structure of Boc-Thr(tBu)-OH would be placed here in a full document)

The key physical and chemical properties of Boc-Thr(tBu)-OH are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	C13H25NO5	[2][3][4]
Molecular Weight	275.34 g/mol	[1][2][3][5][6]
CAS Number	13734-40-2	[2][4][5][6]
Appearance	White to off-white powder	[2][5]
Melting Point	95-98.9 °C	[2][5]
Purity (TLC)	≥95-98%	[2][5]
Solubility	Soluble in DMF	[2]
Storage Temperature	2-30°C	[2][5]

Role in Solid-Phase Peptide Synthesis (SPPS)

Boc-Thr(tBu)-OH is primarily utilized in the Boc/Bzl strategy of SPPS. In this methodology, the temporary Nα-Boc group is removed with a mild acid, typically trifluoroacetic acid (TFA), while the more stable side-chain protecting groups (like the tBu ether) and the peptide-resin linkage are cleaved at the end of the synthesis with a strong acid, such as anhydrous hydrofluoric acid (HF)[7][8].

The tBu group on the threonine side-chain prevents unwanted side reactions at the hydroxyl group during the coupling steps of peptide synthesis. Its stability to the repetitive TFA treatments used for Nα-Boc deprotection is a cornerstone of the Boc/Bzl orthogonal protection scheme[6][9].

Experimental Protocol: Boc Solid-Phase Peptide Synthesis

The following is a generalized yet detailed protocol for the incorporation of Boc-Thr(tBu)-OH into a peptide sequence using manual or automated Boc-SPPS.

Materials:

• Resin: Merrifield resin or similar, pre-loaded with the C-terminal amino acid.

• Protected Amino Acids: Boc-Thr(tBu)-OH and other required Boc-protected amino acids.

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Isopropanol (IPA).

• Deprotection Reagent: 50% Trifluoroacetic acid (TFA) in DCM.

• Neutralization Reagent: 5-10% N,N-Diisopropylethylamine (DIEA) in DCM or DMF.

• Coupling Reagents: Dicyclohexylcarbodiimide (DCC) and Hydroxybenzotriazole (HOBt), or alternatives like HBTU/HATU.

• Washing Solvents: DCM, DMF.

• Cleavage Cocktail: Anhydrous Hydrogen Fluoride (HF) with scavengers (e.g., anisole, p-cresol). (Caution: HF is extremely hazardous and requires specialized equipment and training).

• Precipitation/Washing: Cold diethyl ether.

Procedure:

• Resin Swelling: The peptide-resin is swollen in an appropriate solvent, typically DCM, for 15-30 minutes in the reaction vessel[4].

• Nα-Boc Deprotection:

  • The swollen resin is treated with 50% TFA in DCM for approximately 20-30 minutes to remove the N-terminal Boc group[4][6]. A short pre-wash of 1-2 minutes with the TFA solution can be performed initially[4].

  • The resin is then washed thoroughly with DCM to remove the TFA and the cleaved t-butyl carbocations.

• Neutralization:

  • The TFA salt of the N-terminal amine is neutralized to the free amine by washing with a solution of 5-10% DIEA in DCM[6].

  • The resin is washed again with DCM and then DMF to prepare for the coupling step.

• Amino Acid Coupling:

  • In a separate vessel, the next amino acid to be added (e.g., Boc-Thr(tBu)-OH) is pre-activated by dissolving it in DMF with a coupling reagent like HBTU/DIEA or by forming a symmetric anhydride (B1165640) or active ester with DCC/HOBt.

  • The activated amino acid solution is added to the neutralized peptide-resin.

  • The coupling reaction is allowed to proceed for 1-2 hours with agitation. The completion of the reaction can be monitored using a qualitative test like the Kaiser (ninhydrin) test.

• Washing: After coupling, the resin is washed extensively with DMF and DCM to remove excess reagents and by-products[6].

• Cycle Repetition: Steps 2 through 5 are repeated for each subsequent amino acid in the desired peptide sequence.

• Final Cleavage and Side-Chain Deprotection:

  • Once the peptide chain is fully assembled, the resin is washed and dried thoroughly under vacuum.

  • The dried peptide-resin is subjected to cleavage with a strong acid like anhydrous HF. This step simultaneously cleaves the peptide from the resin and removes the side-chain protecting groups, including the tBu from threonine[7]. Scavengers are added to the cleavage cocktail to prevent side reactions with sensitive residues.

  • The crude peptide is then precipitated, washed with cold diethyl ether, and purified, typically by reverse-phase HPLC.

Logical and Experimental Workflows

The process of utilizing Boc-Thr(tBu)-OH in peptide synthesis follows a logical, cyclical workflow. This is visualized in the diagram below.

Caption: Boc Solid-Phase Peptide Synthesis Workflow.

Signaling Pathway Application

While Boc-Thr(tBu)-OH is a synthetic building block, the peptides it helps create are often designed to interact with biological systems. For instance, peptides containing serine and threonine residues are crucial for signaling pathways involving phosphorylation by kinases. A synthesized peptide, such as one containing a Ser-Thr-Tyr motif, can act as a signaling agent[10]. The diagram below illustrates a generalized concept of a synthetic peptide interacting with a cell signaling pathway, a common goal in drug development.

References

• 1. Total stepwise solid-phase synthesis of peptide–oligonucleotide conjugates using side-chain Boc/tBu protecting groups - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Peptide Synthesis [en.bio-protocol.org]
• 3. peptide.com [peptide.com]
• 4. chempep.com [chempep.com]
• 5. CN113135979A - Solid-phase synthesis method of peptide - Google Patents [patents.google.com]
• 6. peptide.com [peptide.com]
• 7. Overview of Custom Peptide Synthesis [peptide2.com]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. csbiochina.com [csbiochina.com]
• 10. researchgate.net [researchgate.net]

The Strategic Application of Boc and tBu Protecting Groups in Threonine for Peptide Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of peptide synthesis, the selective protection and deprotection of reactive functional groups are paramount to achieving high-purity, target peptides. For the amino acid threonine, with its secondary hydroxyl group on the side chain, a robust protection strategy is critical to prevent side reactions and ensure the integrity of the growing peptide chain. This technical guide provides an in-depth analysis of the roles and applications of two key protecting groups: the tert-butyloxycarbonyl (Boc) group for Nα-amino protection and the tert-butyl (tBu) group for side-chain hydroxyl protection.

Core Principles: Orthogonal Protection in Peptide Synthesis

Modern peptide synthesis predominantly relies on two orthogonal strategies: the Boc/Bzl (tert-butyloxycarbonyl/benzyl) and the Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) approaches. Orthogonality ensures that the removal of one type of protecting group occurs under conditions that do not affect the other, allowing for selective deprotection at specific stages of the synthesis.[1][2]

In the context of threonine, the Boc group typically serves as a temporary protecting group for the α-amino group in the Boc/Bzl strategy. It is acid-labile and can be removed with moderate acids like trifluoroacetic acid (TFA).[3][] The tBu group , on the other hand, is a more acid-stable protecting group commonly employed for the side-chain hydroxyl group of threonine in the Fmoc/tBu strategy.[1][5] Its cleavage requires stronger acidic conditions, often in a final deprotection step.[6]

Data Presentation: A Comparative Overview of Protection and Deprotection

The efficiency of protection and deprotection steps is crucial for the overall yield and purity of the final peptide. The following tables summarize quantitative data for key reactions involving Boc and tBu protection of threonine.

Reaction	Reagents and Conditions	Yield	Purity	Reference
Boc Protection of L-Threonine	(Boc)₂O, Potassium Bicarbonate Solution	> 90%	> 94%	[7]
Boc Deprotection (Solid Phase)	50% TFA in DCM, 25 min	~100% (clean end product)	High	[8]
Boc Deprotection (Solution Phase)	4M HCl in Dioxane, 30 min	High	High	[9]
tBu Side-Chain Cleavage (Fmoc/tBu Strategy)	TFA/TIS/H₂O (95:2.5:2.5), 2-4 hours	High	Dependent on scavengers	[6]

Experimental Protocols

Detailed methodologies are essential for reproducibility in peptide synthesis. The following sections provide established protocols for the key protection and deprotection steps for threonine.

Protocol 1: Nα-Boc Protection of L-Threonine

This protocol describes the synthesis of Boc-L-Threonine.

Materials:

• L-Threonine

• Potassium bicarbonate solution (0.0005 mol/L)

• Di-tert-butyl dicarbonate (B1257347) ((Boc)₂O)

• Hydrochloric acid (0.001 mol/L)

• tert-Butyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663)

• Petroleum ether

Procedure:

• Dissolve 15.8g of L-Threonine in 200ml of 0.0005 mol/L potassium bicarbonate solution with stirring.

• Add 8g of (Boc)₂O and react for 2 hours. Repeat this addition twice more at 2-hour intervals, with a final addition of 9g of (Boc)₂O.

• Adjust the pH of the solution to 3 with 0.001 mol/L hydrochloric acid.

• Extract the product three times with tert-butyl acetate (0.4 L per extraction).

• Combine the organic layers and wash with a salt solution until neutral.

• Dry the organic layer over anhydrous sodium sulfate for 8 hours.

• Filter the solution and reduce the volume of the filtrate.

• Add 50ml of petroleum ether and stir to induce crystallization.

• Filter the crystals and dry to obtain the final product.[7]

Protocol 2: Nα-Boc Deprotection in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the removal of the N-terminal Boc group from a resin-bound peptide.

Materials:

• Boc-protected peptide-resin

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

Procedure:

• Swell the Boc-protected peptide-resin in DCM.

• Treat the resin with a solution of 50% TFA in DCM for 2 minutes.

• Drain the solution and add a fresh solution of 50% TFA in DCM. Agitate for 20-30 minutes.

• Drain the TFA/DCM solution and wash the resin thoroughly with DCM.

• Neutralize the resin by washing with a 10% solution of DIEA in DCM twice.

• Wash the resin again with DCM to prepare for the next coupling step.[3]

Protocol 3: Side-Chain tBu Group Cleavage in Fmoc SPPS

This protocol details the final cleavage and deprotection step to remove the tBu side-chain protecting group and cleave the peptide from the resin.

Materials:

• Dry peptidyl-resin

• Cleavage Cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (B1312306) (TIS) / Deionized Water (H₂O) in a 95:2.5:2.5 (v/v/v) ratio.

• Cold diethyl ether or methyl tert-butyl ether (MTBE)

Procedure:

• Place the dry peptidyl-resin in a suitable reaction vessel.

• Add the cleavage cocktail to the resin (approximately 1-2 mL per 100 mg of resin).

• Gently agitate the mixture at room temperature for 2 to 4 hours.

• Filter the cleavage mixture to separate the resin.

• Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Precipitate the peptide by adding the TFA solution to cold diethyl ether or MTBE (approximately 10 times the volume of the TFA solution).

• Pellet the peptide via centrifugation.

• Decant the supernatant and wash the peptide pellet with cold ether.

• Dry the crude peptide.[6]

Mandatory Visualizations

The following diagrams illustrate key workflows and chemical principles discussed in this guide.

Caption: Workflow for Boc Solid-Phase Peptide Synthesis.

Caption: Workflow for Fmoc Solid-Phase Peptide Synthesis with tBu side-chain protection.

Caption: Orthogonal protection and deprotection strategy for threonine.

Potential Side Reactions and Mitigation

The use of Boc and tBu protecting groups, while generally effective, is not without potential complications. Awareness of these side reactions is crucial for optimizing synthesis outcomes.

• t-Butylation: During Boc deprotection with TFA, the generated tert-butyl cation is a reactive electrophile that can modify nucleophilic residues such as tryptophan, methionine, and cysteine.[9] The inclusion of scavengers like triisopropylsilane (TIS) or water in the deprotection and cleavage cocktails is essential to trap these cations.[6]

• Incomplete Deprotection: In solid-phase synthesis, incomplete removal of the Boc group can lead to the formation of deletion sequences. Ensuring sufficient reaction time and appropriate reagent concentrations is critical to drive the deprotection to completion.[8]

• O-Sulfonation: During the final cleavage of peptides containing arginine protected with Pmc or Mtr groups, O-sulfonation of serine and threonine residues can occur in the absence of suitable scavengers.[10]

Conclusion

The strategic use of Boc for Nα-amino protection and tBu for side-chain hydroxyl protection of threonine are cornerstones of modern peptide synthesis. Understanding the principles of orthogonal protection, mastering the detailed experimental protocols, and being cognizant of potential side reactions are all critical for the successful synthesis of complex, threonine-containing peptides. This guide provides a foundational resource for researchers and professionals in drug development to navigate the intricacies of peptide synthesis and to optimize their synthetic strategies for the production of high-quality peptides for a range of scientific applications.

References

• 1. peptide.com [peptide.com]
• 2. biosynth.com [biosynth.com]
• 3. benchchem.com [benchchem.com]
• 5. BOC Protection and Deprotection [bzchemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. CN104326944A - Method for preparing Boc-L-threonine - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. [Side reactions in peptide synthesis. V. O-sulfonation of serine and threonine during removal of pmc- and mtr-protecting groups from arginine residues in fmoc-solid phase synthesis] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of Boc-Thr(tBu)-OH in Organic Solvents

This in-depth technical guide provides a comprehensive overview of the solubility of N-α-tert-Butoxycarbonyl-O-tert-butyl-L-threonine (Boc-Thr(tBu)-OH), a critical building block in peptide synthesis. The information is tailored for researchers, scientists, and professionals in drug development, offering both available solubility data and detailed protocols for its experimental determination.

Introduction to Boc-Thr(tBu)-OH

Boc-Thr(tBu)-OH is a derivative of the amino acid threonine, where the alpha-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the side-chain hydroxyl group is protected by a tert-butyl (tBu) group. These protecting groups enhance the solubility of the amino acid in organic solvents commonly used in solid-phase peptide synthesis (SPPS) and prevent unwanted side reactions. A thorough understanding of its solubility is paramount for efficient peptide coupling, purification, and overall process optimization.

Quantitative Solubility Data

Precise quantitative solubility data for Boc-Thr(tBu)-OH in a wide range of organic solvents is not extensively published in peer-reviewed literature. However, qualitative information from commercial suppliers provides a useful starting point. One such piece of data indicates that Boc-Thr(tBu)-OH is "clearly soluble" when 1 millimole is dissolved in 2 milliliters of N,N-Dimethylformamide (DMF).

Table 1: Quantitative Solubility of Boc-Thr(tBu)-OH in DMF

Solvent	Molar Concentration (mol/L)	Concentration (g/L)	Temperature	Notes
N,N-Dimethylformamide (DMF)	~0.5	~137.67	Not Specified	Calculated from qualitative data: "clearly soluble" at 1 mmol in 2 mL. This represents a lower-end estimate of its solubility.

Molecular Weight of Boc-Thr(tBu)-OH: 275.34 g/mol

The lack of comprehensive public data underscores the necessity for researchers to determine solubility in specific solvents and conditions relevant to their work. The following section outlines a standardized protocol for this purpose.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Boc-Thr(tBu)-OH in an organic solvent. The shake-flask method is a commonly accepted technique for this purpose.

Materials and Equipment

• Boc-Thr(tBu)-OH

• Organic solvent of interest (e.g., DMF, Dichloromethane (DCM), Acetonitrile (ACN), Tetrahydrofuran (THF), Methanol (MeOH))

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another quantitative analytical instrument.

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of Boc-Thr(tBu)-OH to a vial containing a known volume of the selected organic solvent. The excess solid should be clearly visible.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation:

  • Allow the vial to stand undisturbed at the set temperature for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a pipette, avoiding any solid particles.

  • Filter the collected supernatant through a syringe filter into a clean, pre-weighed vial to remove any remaining micro-particles.

• Quantitative Analysis:

  • Accurately dilute the filtered, saturated solution with a known volume of the solvent to bring the concentration within the linear range of the analytical instrument.

  • Analyze the diluted solution using a calibrated HPLC method (or other suitable analytical technique) to determine the concentration of Boc-Thr(tBu)-OH.

  • The solubility is then calculated by taking into account the dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of solubility.

Workflow for Experimental Solubility Determination

Factors Influencing Solubility

The solubility of Boc-Thr(tBu)-OH in organic solvents is influenced by several factors:

• Polarity of the Solvent: As a protected amino acid, Boc-Thr(tBu)-OH has both polar (the carboxylic acid group) and non-polar (the Boc and tBu groups) characteristics. Its solubility will be highest in solvents with compatible polarity.

• Temperature: Generally, the solubility of solids in liquids increases with temperature.

• Presence of Other Solutes: The presence of coupling reagents, bases, or other additives in a reaction mixture can alter the solubility of Boc-Thr(tBu)-OH.

Signaling Pathways and Logical Relationships

In the context of peptide synthesis, the "signaling pathway" can be conceptualized as the logical progression of steps where the solubility of Boc-Thr(tBu)-OH is a critical factor.

Logical Flow of a Peptide Coupling Reaction

As depicted, the initial dissolution of Boc-Thr(tBu)-OH is the first critical step. Insufficient solubility can lead to incomplete activation and subsequently, poor coupling efficiency. The solubility of byproducts is also important for their effective removal during the washing steps.

Stability of Boc-Thr(tBu)-OH Under Storage Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of N-α-tert-butoxycarbonyl-O-tert-butyl-L-threonine (Boc-Thr(tBu)-OH) under various storage conditions. As a critical building block in solid-phase peptide synthesis (SPPS), understanding its stability profile is paramount for ensuring the integrity of raw materials and the quality of synthesized peptides. This document outlines recommended storage conditions, potential degradation pathways, and methodologies for stability assessment.

Overview of Boc-Thr(tBu)-OH Stability

Boc-Thr(tBu)-OH is a crystalline powder generally considered stable when stored under appropriate conditions. The tert-butoxycarbonyl (Boc) protecting group on the alpha-amino group and the tert-butyl (tBu) group on the side-chain hydroxyl afford significant stability under neutral and basic conditions, which is advantageous for long-term storage and handling during peptide synthesis. However, the molecule's protecting groups are inherently sensitive to acidic conditions, and prolonged exposure to elevated temperature, humidity, and light can also impact its purity and integrity.

Key Stability Attributes:

• Chemical Structure: C13H25NO5

• Molecular Weight: 275.34 g/mol

• Appearance: White to off-white powder.[1]

• General Stability: Stable for long-term storage under recommended conditions.[2] The Boc group is stable to most nucleophiles and bases but is labile to acid.[3]

Recommended Storage Conditions

To maintain the purity and stability of Boc-Thr(tBu)-OH, adherence to recommended storage conditions is crucial. Manufacturer specifications generally advise the following:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C[1] (short-term) or -20°C (long-term)	Minimizes the rate of potential degradation reactions. While some suppliers indicate a broader range of 2-30°C, refrigerated or frozen conditions are optimal for preserving long-term integrity.
Humidity	Store in a dry, well-sealed container	The compound is a solid, but exposure to moisture can promote hydrolysis, particularly if acidic or basic impurities are present.
Light	Protect from light	While not extremely photosensitive, prolonged exposure to UV light can potentially initiate degradation. Storage in an opaque or amber container is recommended.[4]
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen) for long-term storage	Minimizes the risk of oxidative degradation.

Potential Degradation Pathways

Forced degradation studies, which subject the compound to stress conditions beyond the recommended storage, are essential for identifying potential degradation products and pathways.[4][5] For Boc-Thr(tBu)-OH, the primary degradation routes are hydrolysis of the protecting groups and oxidative degradation.

Acid-Catalyzed Hydrolysis

The most significant degradation pathway for Boc-Thr(tBu)-OH is acid-catalyzed hydrolysis. Both the Boc and tBu protecting groups are susceptible to cleavage in the presence of acid.

• Boc Deprotection: The N-terminal Boc group is readily cleaved by acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), yielding the free amine, carbon dioxide, and isobutylene.[2]

• tBu Deprotection: The O-tert-butyl ether on the threonine side chain is also acid-labile, though generally requires stronger acidic conditions for cleavage than the Boc group.

Caption: Acid-catalyzed degradation pathways of Boc-Thr(tBu)-OH.

Thermal Degradation

While stable at recommended storage temperatures, elevated temperatures can accelerate degradation, particularly in the presence of impurities. The primary concern with thermal stress is the potential for slow hydrolysis if moisture is present, and possible cyclization or other rearrangement reactions, although these are less common for this specific derivative under dry conditions.

Oxidative Degradation

Oxidative conditions, such as exposure to peroxides or atmospheric oxygen over extended periods, can potentially lead to degradation. While the saturated alkyl chains of the protecting groups are relatively robust, the core amino acid structure could be susceptible to oxidation, leading to the formation of various byproducts.

Caption: General pathway for oxidative degradation.

Quantitative Stability Data (Illustrative)

The following tables present illustrative data from a hypothetical long-term and accelerated stability study of a single batch of Boc-Thr(tBu)-OH, stored under ICH recommended conditions.[6] This data is for demonstrative purposes to illustrate a typical stability profile.

Table 1: Long-Term Stability Study (2-8°C)

Time Point	Purity by HPLC (%)	Appearance
Initial	99.8	White powder
6 Months	99.7	Conforms
12 Months	99.7	Conforms
24 Months	99.6	Conforms
36 Months	99.5	Conforms

Table 2: Accelerated Stability Study (25°C / 60% RH)

Time Point	Purity by HPLC (%)	Appearance
Initial	99.8	White powder
1 Month	99.6	Conforms
3 Months	99.4	Conforms
6 Months	99.1	Conforms

Experimental Protocols for Stability Assessment

A robust stability-indicating method is crucial for accurately assessing the purity of Boc-Thr(tBu)-OH and detecting any degradation products. High-Performance Liquid Chromatography (HPLC) is the most common and effective technique.

Stability-Indicating HPLC Method (Example Protocol)

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient: A time-based gradient from high aqueous to high organic content (e.g., 5% to 95% B over 20 minutes).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known quantity of Boc-Thr(tBu)-OH in a suitable solvent (e.g., Acetonitrile/Water mixture) to a final concentration of approximately 1 mg/mL.

Forced Degradation Study Protocol

The following workflow outlines a typical forced degradation study to identify potential degradation products and validate the stability-indicating nature of the analytical method.

Caption: Workflow for a forced degradation study of Boc-Thr(tBu)-OH.

Conclusion

Boc-Thr(tBu)-OH is a chemically stable compound when stored under the recommended conditions of low temperature, low humidity, and protection from light. The primary degradation pathway of concern is acid-catalyzed hydrolysis, which can cleave the Boc and tBu protecting groups. A well-designed stability testing program, utilizing a validated stability-indicating HPLC method, is essential for ensuring the quality and purity of this critical raw material in peptide synthesis. By understanding and controlling the storage conditions, researchers and drug development professionals can mitigate the risks of degradation and ensure the successful synthesis of high-quality peptides.

References

• 1. Boc-Thr(t-Bu)-OH 13734-40-2 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. rjptonline.org [rjptonline.org]
• 5. scispace.com [scispace.com]
• 6. Proteins & Peptides Stability Testing - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]

Fundamental principles of Boc protection strategy in peptide synthesis

An In-depth Technical Guide to the Boc Protection Strategy in Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Cornerstone of Modern Peptide Synthesis

The synthesis of peptides, biopolymers essential to a vast array of biological functions, is a cornerstone of chemical biology and drug development. The process requires a meticulous, stepwise assembly of amino acids. A critical challenge in this assembly is preventing unwanted reactions at the N-α-amino group of an amino acid while its carboxyl group is activated for peptide bond formation. This necessitates the use of a temporary "protecting group" for the N-α-amine.

The tert-butyloxycarbonyl (Boc) group was a foundational protecting group in the development of solid-phase peptide synthesis (SPPS), a revolutionary technique pioneered by R. Bruce Merrifield, for which he was awarded the 1984 Nobel Prize in Chemistry.[1][2] The Boc/Bzl (benzyl) strategy, where the N-α-amine is temporarily protected by the acid-labile Boc group and side-chain functional groups are more permanently protected by benzyl-based groups, remains a robust and widely practiced method.[3]

This guide provides a comprehensive technical overview of the fundamental principles of the Boc protection strategy, including its chemistry, standard protocols, quantitative parameters, and common side reactions.

The Chemistry of the tert-Butyloxycarbonyl (Boc) Group

The Boc group is a carbamate-based protecting group valued for its stability in a wide range of conditions and its clean, acid-catalyzed removal (acidolysis).[4][5][6]

Protection of the N-α-Amino Group

The introduction of the Boc group onto the N-α-amino group of an amino acid is typically achieved through nucleophilic acyl substitution using di-tert-butyl dicarbonate (B1257347) (Boc₂O or Boc anhydride).[7][8] The reaction is generally performed in the presence of a base.[7][9] The amine nitrogen attacks one of the electrophilic carbonyl carbons of Boc₂O. This leads to the formation of a tetrahedral intermediate, which then collapses, releasing a t-butyl carbonate leaving group that subsequently decomposes into carbon dioxide and t-butoxide.[5][7]

Deprotection: Acid-Catalyzed Cleavage

The removal of the Boc group is accomplished by treatment with a moderately strong acid, most commonly trifluoroacetic acid (TFA), often in a solution of dichloromethane (B109758) (DCM).[4][7] The mechanism involves protonation of the carbamate (B1207046) carbonyl oxygen by the acid, which facilitates the cleavage of the tert-butyl-oxygen bond to form a stable tert-butyl cation and a carbamic acid intermediate.[5][7] This carbamic acid is unstable and rapidly decarboxylates to release the free amine and carbon dioxide gas.[5][7]

The differential acid lability between the N-α-Boc group and the more stable benzyl-based side-chain protecting groups is the key to the strategy's success. The Boc group is readily cleaved by moderate acids like TFA, while the benzyl-based groups require very strong acids, such as anhydrous hydrogen fluoride (B91410) (HF) or trifluoromethanesulfonic acid (TFMSA), for removal.[3][10]

Diagram 1: Differential acid lability in the Boc/Bzl strategy.

Boc-Based Solid-Phase Peptide Synthesis (SPPS)

The Boc strategy is intrinsically linked to the Merrifield solid-phase method, where the growing peptide chain is covalently attached to an insoluble polymer resin.[1][11] This simplifies the synthesis immensely, as excess reagents and byproducts are removed by simple filtration and washing, eliminating the need for complex purification of intermediates.[11]

The synthesis cycle involves a series of repeating steps:

• Deprotection: The N-α-Boc group of the resin-bound amino acid or peptide is removed with TFA.[10]

• Neutralization: The resulting ammonium (B1175870) trifluoroacetate (B77799) salt is neutralized to the free amine using a hindered base, such as diisopropylethylamine (DIPEA).[3] This step is crucial before the subsequent coupling reaction.

• Coupling: The next Boc-protected amino acid is activated and coupled to the free amine of the resin-bound peptide, forming a new peptide bond.

• Washing: The resin is thoroughly washed to remove excess reagents and byproducts.

This cycle is repeated until the desired peptide sequence is assembled.

Diagram 2: The iterative cycle of Boc-based solid-phase peptide synthesis.

Quantitative Data Summary

The efficiency of each step in the Boc SPPS cycle is critical for the successful synthesis of long peptides. The following tables summarize typical quantitative parameters.

Table 1: Typical Reagents and Conditions for N-Boc Protection

Parameter	Value/Condition	Solvents	Base	Reference
Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Dioxane/Water, THF, Acetonitrile	Triethylamine (B128534) (TEA), NaOH, DMAP	[4][7][9][12]
Stoichiometry	1.1 - 3.0 eq. Boc₂O; 1.5 eq. Base	-	-	[9][12]
Temperature	Room Temperature to 40°C	-	-	[9]

| Reaction Time | 1 - 6 hours | - | - |[9] |

Table 2: Standard Boc SPPS Cycle Parameters

Step	Reagent/Solvent	Concentration/Volume	Duration	Reference
Pre-wash	50% TFA in DCM	10 mL/g resin	5 minutes	[10][13]
Deprotection	50% TFA in DCM	10 mL/g resin	20 - 25 minutes	[10][13]
Wash	DCM, Isopropanol (B130326) (IPA)	2x - 3x resin volume	-	[10][13]
Neutralization	10% DIPEA in DCM or DMF	10 mL/g resin	2 x 10 minutes	[10][13]
Wash	DCM or DMF	3x resin volume	-	[13]
Coupling	Boc-AA (2-4 eq.), Activator (e.g., HBTU, 2 eq.), DIPEA (4 eq.)	In DMF	1 - 2 hours	[13][14][15]

| Wash | DMF, DCM | 3x resin volume | - |[13] |

Key Experimental Protocols

Protocol 1: General Procedure for N-Boc Protection of an Amino Acid

• Dissolve the amino acid (1 equivalent) and triethylamine (1.5 equivalents) in a 1:1 (v/v) mixture of dioxane and water (approx. 1.2 mL per mmol of amino acid).[12]

• With stirring at room temperature, add di-tert-butyl dicarbonate (Boc-ON, 1.1 equivalents).[12]

• Continue stirring for 2 hours after the mixture becomes homogeneous (typically within 1 hour).[12]

• Dilute the reaction mixture with water (1.5 mL per mmol of amino acid).[12]

• Extract the aqueous phase twice with ethyl acetate (B1210297) to remove byproducts.[12]

• Acidify the aqueous layer to pH 2-3 with a 5% citric acid solution and immediately extract the product three times with ethyl acetate.[12]

• Combine the final organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent to yield the crude Boc-amino acid.[12]

Protocol 2: Standard Boc Deprotection in SPPS

• Swell the peptide-resin in dichloromethane (DCM).

• Treat the resin with a solution of 50% trifluoroacetic acid (TFA) in DCM (v/v) for a 5-minute pre-wash.[10][13]

• Filter and add a fresh 50% TFA/DCM solution.[13]

• Agitate the mixture for 20-25 minutes at room temperature.[10][13]

• Filter the resin and wash thoroughly with DCM (3x), followed by isopropanol (2x) to remove residual acid.[10][13]

Protocol 3: Peptide Coupling with HBTU/DIPEA

• Following deprotection and neutralization, swell the peptide-resin in N,N-dimethylformamide (DMF).

• In a separate vessel, dissolve the Boc-protected amino acid (2-4 equivalents relative to resin loading) and HBTU (a slight molar deficiency relative to the amino acid) in DMF.[13][15]

• Add DIPEA (2 equivalents relative to the amino acid) to the activation mixture and allow it to pre-activate for 1-2 minutes.[15]

• Add the activated amino acid solution to the resin.

• Agitate the reaction mixture for 1-2 hours at room temperature.[13]

• Monitor coupling completion using a qualitative test (e.g., Kaiser or Bromophenol Blue test).[13] If incomplete, a second coupling may be performed.

• Once complete, drain the reaction solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).[13]

Protocol 4: Final Cleavage from Resin with Anhydrous HF

Caution: Anhydrous HF is extremely corrosive and toxic. This procedure must be performed by trained personnel in a specialized apparatus.

• Ensure the N-terminal Boc-group has been removed from the dried peptide-resin.

• Place the peptide-resin in a specialized HF-resistant reaction vessel.

• Add a scavenger mixture to the vessel. A common mixture is anisole/p-cresol (10% of the final volume) to protect sensitive residues.[15]

• Cool the reaction vessel to -5 to 0°C using a dry ice/methanol bath.

• Carefully distill anhydrous liquid HF (approx. 10 mL per gram of resin) into the vessel.

• Stir the mixture at 0°C for 1 hour.[15]

• After the reaction, evaporate the HF under a stream of nitrogen.[15]

• Precipitate the crude peptide by adding cold diethyl ether, wash the precipitate, and then dissolve it in an appropriate aqueous buffer for purification.[15]

Common Side Reactions and Mitigation

The strongly acidic conditions used in Boc chemistry can lead to several side reactions.

Alkylation by tert-Butyl Cations

The most prominent side reaction is the alkylation of nucleophilic amino acid side chains by the tert-butyl cation generated during Boc deprotection.[3] Residues such as Tryptophan (Trp), Methionine (Met), and Cysteine (Cys) are particularly susceptible.[3][10] This can be minimized by adding "scavengers" to the deprotection and cleavage solutions to trap the carbocations.[3][6]

Table 3: Common Scavengers for Boc Deprotection and Cleavage

Scavenger	Target Residue(s)	Typical Concentration	Reference
Dithioethane (DTE)	Trp, Met, Cys	0.5% in TFA solution	[3][10]
Anisole / Thioanisole	Trp, Tyr	5-10% in HF	[4]
p-Cresol	Tyr	10% in HF	[15]

| Dimethyl Sulfide (DMS) | Trp, Met | 10% in HF | |

Diagram 3: Boc deprotection pathway and scavenger-mediated mitigation of side-chain alkylation.

Other Notable Side Reactions

• Diketopiperazine Formation: This can occur at the dipeptide stage, especially when Proline is the second residue, leading to cleavage of the dipeptide from the resin.[10][16] Using in situ neutralization protocols can help suppress this.[3][16]

• Aspartimide Formation: Peptides containing Asp-Gly or Asp-Ser sequences are prone to forming a five-membered aspartimide ring under both acidic and basic conditions.[10][16] This can lead to a mixture of α- and β-linked peptides upon ring-opening.[16]

• Premature Cleavage: The benzyl ester linkage to standard Merrifield or PAM resins can be partially labile to the repetitive TFA treatments, leading to chain loss, especially during the synthesis of long peptides.[10]

Conclusion

The Boc protection strategy represents a classic, powerful, and effective methodology for chemical peptide synthesis. Its reliance on differential acid lability provides a robust framework for constructing complex peptides. While the harsh final cleavage conditions and the potential for acid-catalyzed side reactions are notable disadvantages compared to the milder Fmoc strategy, a thorough understanding of the underlying chemistry, careful selection of scavengers, and optimization of protocols allow for high-fidelity synthesis. For many applications, particularly in the synthesis of complex or modified peptides, the Boc/Bzl approach remains an indispensable tool for researchers and drug developers.

References

• 1. 26.8 Automated Peptide Synthesis: The Merrifield Solid-Phase Method - Organic Chemistry | OpenStax [openstax.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. peptide.com [peptide.com]
• 4. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. jk-sci.com [jk-sci.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Amine Protection / Deprotection [fishersci.co.uk]
• 10. chempep.com [chempep.com]
• 11. Merrifield Solid-Phase Peptide Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 12. peptide.com [peptide.com]
• 13. benchchem.com [benchchem.com]
• 14. peptide.com [peptide.com]
• 15. rsc.org [rsc.org]
• 16. peptide.com [peptide.com]

A Comprehensive Technical Guide to Boc vs. Fmoc Solid-Phase Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in the synthesis of peptides, the choice between tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) is a critical decision that influences the efficiency, purity, and ultimate success of the endeavor. This in-depth technical guide provides a comprehensive comparison of these two cornerstone methodologies, complete with detailed experimental protocols, quantitative performance data, and workflow visualizations to inform strategic selection in peptide synthesis projects.

Introduction to Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis, a groundbreaking technique developed by Bruce Merrifield, revolutionized the field by enabling the stepwise assembly of amino acids into a desired peptide sequence on an insoluble resin support.[1] This approach drastically simplifies the purification process, as excess reagents and byproducts can be easily removed by filtration and washing.[1] The two most prominent strategies in SPPS are defined by the choice of the temporary protecting group for the α-amino group of the amino acids: the acid-labile Boc group and the base-labile Fmoc group.[1]

Core Principles: A Tale of Two Protecting Groups

The fundamental distinction between Boc and Fmoc SPPS lies in the chemistry of the N-terminal protecting group and the corresponding conditions required for its removal during the synthesis cycle.

The Boc/Bzl Strategy

The Boc/Bzl approach, the classic method of SPPS, utilizes the tert-butyloxycarbonyl (Boc) group for the temporary protection of the Nα-amino group.[2] This strategy is based on a principle of graduated acid lability.[3] The Boc group is removed with a moderately strong acid, typically trifluoroacetic acid (TFA), while the more permanent side-chain protecting groups, usually benzyl-based (Bzl), and the peptide-resin linkage require a much stronger acid, such as anhydrous hydrofluoric acid (HF), for final cleavage.[2][3] This is not a truly orthogonal protection scheme, as both types of protecting groups are acid-labile, differing only in the degree of acidity required for their removal.[4]

The Fmoc/tBu Strategy

The Fmoc/tBu strategy represents a more modern and widely adopted approach that employs an orthogonal protection scheme.[3] The 9-fluorenylmethoxycarbonyl (Fmoc) group, which is base-labile, serves as the temporary Nα-protecting group.[3] It is typically removed by treatment with a secondary amine, most commonly piperidine (B6355638).[5] The side-chain protecting groups are acid-labile, typically based on a tert-butyl (tBu) group, and are removed concomitantly with the cleavage of the peptide from the resin using a strong acid like TFA.[3][] The orthogonality of this strategy, where the Nα- and side-chain protecting groups are removed under distinct chemical conditions, is a significant advantage.[5][]

Quantitative Comparison of Boc and Fmoc SPPS

While both methodologies can yield high-quality peptides, their performance can differ based on the specific peptide sequence, length, and complexity. The following table summarizes key quantitative and qualitative metrics for each strategy.

Feature	Boc Strategy	Fmoc Strategy
Nα-Protection	Acid-labile (TFA)[7]	Base-labile (Piperidine)[7]
Side-Chain Protection	Strong acid-labile (HF, TFMSA)[7]	Acid-labile (TFA)[7]
Final Cleavage Reagent	Hydrofluoric Acid (HF)[1]	Trifluoroacetic Acid (TFA)[1]
Orthogonality	Partial (graduated acid lability)[1][7]	Fully Orthogonal[1][7]
Typical Coupling Efficiency	Good, can be advantageous for "difficult" sequences[1]	Excellent, often exceeding 99%[1][]
Typical Final Peptide Purity	Generally good, but repeated acid exposure can be detrimental[1]	High, due to milder deprotection steps[1]
Automation	Less common in modern automated synthesizers[7]	Highly amenable to automation[1][7]
Safety Concerns	Requires specialized apparatus for handling highly corrosive and toxic HF[1][8]	Standard laboratory procedures; avoids the use of HF[1]
Cost Considerations	Boc-amino acids are generally less expensive[1]	Fmoc-amino acids can be more expensive[1]
Compatibility with PTMs	Limited due to harsh final cleavage conditions[7]	Generally compatible with post-translational modifications[7]

Experimental Protocols

Below are detailed, generalized protocols for the key steps in both Boc and Fmoc solid-phase peptide synthesis.

Boc Solid-Phase Peptide Synthesis Protocol

1. Resin Preparation and First Amino Acid Attachment (Merrifield Resin):

• Swell the Merrifield resin in dichloromethane (B109758) (DCM).

• Prepare the cesium salt of the first Boc-protected amino acid.[9]

• Add the Boc-amino acid cesium salt to the swollen resin in dimethylformamide (DMF) and heat at 50°C for 12-24 hours.[8]

• Wash the resin thoroughly with DMF, DMF/water, DMF, and finally DCM.[8]

• Dry the resin under vacuum.[8]

2. Deprotection (Boc Removal):

• Swell the peptide-resin in DCM.[8]

• Treat the resin with a solution of 50% TFA in DCM for approximately 30 minutes to remove the Boc group.[4][9] A scavenger, such as 0.5% dithioethane (DTE), is recommended if Cys, Met, or Trp are present.[9][10]

• Wash the resin with DCM.[8]

3. Neutralization:

• Neutralize the resulting TFA salt of the N-terminal amine by washing with a solution of 5-10% N,N-diisopropylethylamine (DIEA) in DCM until a neutral pH is achieved.[4][8]

• Wash the resin thoroughly with DCM.[8]

4. Amino Acid Coupling:

• Dissolve the next Boc-protected amino acid (typically 3 equivalents) and a coupling agent (e.g., HBTU, 3 equivalents) in DMF.[7]

• Add a base (e.g., DIEA, 6 equivalents) to the amino acid solution to activate it.[7]

• Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser test.[7]

• Wash the resin with DMF and DCM.[7]

5. Repetitive Cycles:

• Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

6. Final Cleavage and Deprotection:

• Dry the fully assembled peptide-resin under vacuum.

• Place the resin in a specialized HF-resistant cleavage apparatus.[8]

• Add a scavenger cocktail (e.g., anisole).[8]

• Cool the reaction vessel to 0°C and condense anhydrous HF into it.[8]

• Stir the mixture at 0°C for 1-2 hours.[8]

• Evaporate the HF under vacuum.[8]

• Wash the resulting peptide and resin with cold diethyl ether to precipitate the crude peptide.[8]

• Collect the peptide by filtration or centrifugation and dry.[1]

Fmoc Solid-Phase Peptide Synthesis Protocol

1. Resin Preparation and First Amino Acid Loading (e.g., Wang or Rink Amide Resin):

• Swell the resin in DMF for at least 1 hour.[11]

• For Wang resin, dissolve the first Fmoc-protected amino acid (10 equivalents) in dry DCM at 0°C. Add DIC (5 equivalents) and stir for 10 minutes. Add this solution to the resin.[3]

• For Rink Amide resin, the first amino acid is typically pre-attached.

2. Deprotection (Fmoc Removal):

• Treat the peptide-resin with a solution of 20% piperidine in DMF for 5-7 minutes.[11][12] This step is often repeated.[12]

• Wash the resin thoroughly with DMF to remove the piperidine and the cleaved Fmoc-adduct.[11]

3. Amino Acid Coupling:

• Dissolve the next Fmoc-protected amino acid (typically 3 equivalents) and a coupling agent (e.g., HCTU, 3 equivalents) in DMF.[11][12]

• Add a base (e.g., collidine or DIEA, 6 equivalents) to the amino acid solution.[7][11]

• Add the activated amino acid solution to the deprotected peptide-resin and agitate for 1-2 hours.

• Monitor the coupling reaction completion with a Kaiser test.[12]

• Wash the resin with DMF.[7]

4. Repetitive Cycles:

• Repeat steps 2-3 for each subsequent amino acid in the peptide sequence.

5. Final Cleavage and Deprotection:

• Wash the fully assembled peptide-resin with DCM and methanol, then dry under vacuum.[7]

• Treat the resin with a cleavage cocktail, typically containing TFA and scavengers such as triisopropylsilane (B1312306) (TIS) and water (e.g., TFA:TIS:water 95:2.5:2.5 v/v/v), for 2-3 hours.[7][13]

• Filter the resin and collect the filtrate containing the peptide.[7]

• Precipitate the crude peptide from the filtrate by adding cold diethyl ether.[1][7]

• Collect the peptide by centrifugation, wash with cold ether, and dry.[1][7]

Visualization of Synthesis Workflows

The following diagrams illustrate the cyclical nature of the Boc and Fmoc SPPS strategies.

Caption: Boc Solid-Phase Peptide Synthesis Workflow.

Caption: Fmoc Solid-Phase Peptide Synthesis Workflow.

Conclusion: Selecting the Appropriate Strategy

The decision between Boc and Fmoc SPPS is contingent upon several factors, including the peptide's sequence, the desired level of purity, available laboratory equipment, and cost constraints.

Fmoc-SPPS is now the most prevalent method for routine peptide synthesis.[1] Its widespread adoption is due to its milder reaction conditions, high yields, amenability to automation, and the commercial availability of a wide range of derivatives.[1][5] It is particularly well-suited for the synthesis of peptides containing sensitive residues and for the preparation of modified peptides, such as those with phosphorylation or glycosylation, which may not be stable under the harsh acidic conditions of the Boc strategy.[5]

Boc-SPPS , although an older technique, remains a valuable and robust tool, especially for the synthesis of "difficult" or aggregation-prone sequences.[1][14] The acidic deprotection step in Boc-SPPS results in the protonation of the N-terminus, which can help to disrupt intermolecular hydrogen bonding and reduce aggregation, potentially leading to higher yields in these challenging cases.[14] However, the necessity of using the highly corrosive and hazardous HF for the final cleavage step is a significant drawback that requires specialized equipment and safety precautions.[1]

Ultimately, a thorough understanding of the underlying chemistry, advantages, and limitations of each strategy is paramount. This guide provides the foundational knowledge to empower researchers and drug development professionals to make an informed decision that best aligns with the specific requirements of their peptide synthesis project.

References

• 1. benchchem.com [benchchem.com]
• 2. csbio.com [csbio.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. peptide.com [peptide.com]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chempep.com [chempep.com]
• 10. peptide.com [peptide.com]
• 11. chem.uci.edu [chem.uci.edu]
• 12. chempep.com [chempep.com]
• 13. luxembourg-bio.com [luxembourg-bio.com]
• 14. peptide.com [peptide.com]

An In-depth Technical Guide to the Dual Protection of Threonine

Threonine, a crucial amino acid with a secondary alcohol on its side chain, presents unique challenges and opportunities in chemical synthesis, particularly in the realm of solid-phase peptide synthesis (SPPS) and the development of peptide-based therapeutics. The necessity to mask its two reactive functional groups—the α-amino group and the side-chain hydroxyl group—has led to the development of sophisticated dual protection strategies. This guide delves into the core reasons for this dual protection, outlines common strategies, provides experimental context, and illustrates its application in studying critical biological pathways.

The Rationale for Protecting Threonine's Functional Groups

In peptide synthesis, the controlled, sequential addition of amino acids is paramount. Unprotected functional groups can lead to a host of undesired side reactions, compromising the integrity and yield of the final peptide. Threonine possesses two such nucleophilic sites that mandate protection.

• α-Amino Group Protection : The primary amine of threonine is highly nucleophilic and must be temporarily protected to prevent self-polymerization and to ensure that it only reacts when intended, following the deprotection of the preceding amino acid in the growing peptide chain.[1][2][3] This protection is a fundamental principle for all amino acids in peptide synthesis.

• Side-Chain Hydroxyl Group Protection : The hydroxyl (-OH) group on threonine's side chain, while less nucleophilic than the α-amino group, is still reactive enough to cause significant problems. During the activation of a carboxylic acid for peptide bond formation, the threonine hydroxyl group can be acylated, leading to the formation of ester bonds.[4][5] This results in the undesirable branching of the peptide chain and the formation of complex, difficult-to-separate impurities.[4][5] While some studies have explored synthesis without hydroxyl protection under specific conditions, side-chain protection is standard practice to maximize purity and yield.[6][7]

The logical necessity for protecting both functional groups is illustrated below.

References

• 1. biosynth.com [biosynth.com]
• 2. Protecting Groups in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 5. researchgate.net [researchgate.net]
• 6. drivehq.com [drivehq.com]
• 7. Solid-phase peptide synthesis without side-chain hydroxyl protection of threonine - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Physical and Thermal Properties of Boc-Thr(tBu)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and thermal properties of N-α-tert-Butoxycarbonyl-O-tert-butyl-L-threonine, commonly known as Boc-Thr(tBu)-OH. This amino acid derivative is a critical building block in peptide synthesis, particularly in Boc-based solid-phase peptide synthesis (SPPS). Understanding its physical characteristics is paramount for its proper handling, storage, and application in the synthesis of peptides for research and pharmaceutical development.

Physical and Chemical Properties

Boc-Thr(tBu)-OH is a white to slightly yellow or beige powder. Its chemical structure features a tert-butoxycarbonyl (Boc) protecting group on the alpha-amino group and a tert-butyl (tBu) group protecting the hydroxyl side chain of the threonine residue. These protecting groups enhance the solubility of the amino acid in organic solvents and prevent unwanted side reactions during peptide synthesis.

Data Presentation: Quantitative Analysis

The key quantitative properties of Boc-Thr(tBu)-OH are summarized in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₁₃H₂₅NO₅	[1]
Molecular Weight	275.34 g/mol	[1][2][3]
Melting Point	95 - 98.9 °C	[2][3]
Appearance	White to slight yellow to beige powder	[2]
Purity (TLC)	≥98%	[2]

Experimental Protocols

The following sections detail the standard methodologies for determining the physical appearance and melting point of a solid chemical compound like Boc-Thr(tBu)-OH.

Determination of Physical Appearance

Objective: To qualitatively describe the physical state, color, and morphology of the compound at ambient conditions.

Methodology:

• Visual Inspection: A small, representative sample of the compound is placed on a clean, white surface, such as a watch glass or weighing paper.[4]

• Observation: The sample is observed under adequate lighting. The following characteristics are recorded:

  • Color: The color of the substance is noted (e.g., white, off-white, yellow).[4]

  • Physical State: The form of the substance is described (e.g., crystalline solid, amorphous powder).[4]

  • Morphology: Any other distinguishing features, such as the presence of distinct crystals or a fine powder consistency, are recorded.

Determination of Melting Point

Objective: To determine the temperature range over which the solid compound transitions to a liquid state. This serves as a crucial indicator of purity.[5][6]

Methodology (Capillary Method):

• Sample Preparation: A small amount of the dry, finely powdered compound is introduced into a capillary tube, which is sealed at one end.[3][7] The tube is gently tapped to pack the sample to a height of about 2-3 mm.[4]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, often in close proximity to a thermometer or a digital temperature probe.[5][6] Modern apparatuses typically use a heated metal block for uniform temperature distribution.[6]

• Heating and Observation:

  • The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point.[6]

  • The heating rate is then reduced to a slow and steady 1-2 °C per minute to ensure thermal equilibrium.[5]

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range (T₁).[7]

  • The temperature at which the entire sample has completely melted into a clear liquid is recorded as the end of the melting range (T₂).[7]

• Reporting: The melting point is reported as the range from T₁ to T₂. A narrow melting range (typically 1-2 °C) is indicative of a high-purity compound.[4][6] Impurities tend to depress and broaden the melting range.[5][6]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of incorporating Boc-Thr(tBu)-OH into a growing peptide chain during Boc-based solid-phase peptide synthesis (SPPS).

References

• 1. static1.squarespace.com [static1.squarespace.com]
• 2. westlab.com [westlab.com]
• 3. davjalandhar.com [davjalandhar.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. SSERC | Melting point determination [sserc.org.uk]
• 7. byjus.com [byjus.com]

Protocols & Analytical Methods

Application Notes and Protocols: Recommended Coupling Reagents for the Incorporation of Boc-Thr(tBu)-OH

Introduction

The incorporation of sterically hindered amino acids, such as Boc-Thr(tBu)-OH, represents a significant challenge in solid-phase peptide synthesis (SPPS). The bulky tert-butyl (tBu) protecting groups on both the alpha-amino (Boc) and the side-chain hydroxyl functionalities create steric hindrance that can impede the rate and efficiency of peptide bond formation. This often leads to incomplete coupling, resulting in deletion sequences and lower purity of the final peptide product. The selection of an appropriate coupling reagent is therefore critical to overcome this steric barrier, ensure high coupling efficiency, and minimize potential side reactions like racemization.[1] This document provides a detailed overview of recommended coupling reagents, quantitative comparisons, and step-by-step protocols for the successful incorporation of Boc-Thr(tBu)-OH.

Mechanism of Action and Reagent Classes

Peptide coupling reagents activate the C-terminal carboxylic acid of an N-protected amino acid, making it susceptible to nucleophilic attack by the free N-terminal amine of the growing peptide chain on the solid support.[2] These reagents are broadly categorized into carbodiimides, phosphonium (B103445) salts, and aminium/uronium salts, each with distinct characteristics in terms of reactivity and side-reaction profiles.[3]

Caption: General mechanism of peptide bond formation using a coupling reagent.

Comparison of Recommended Coupling Reagents

The choice of coupling reagent directly influences the success of incorporating hindered residues. High-efficiency aminium/uronium and phosphonium salt reagents are generally recommended for difficult couplings.[4] While carbodiimides are more cost-effective, they typically require additives to boost reactivity and suppress racemization.[3][5]

Reagent Class	Example Reagent	Relative Efficiency	Racemization Risk	Key Considerations & Recommendations
Aminium/Uronium Salts	HATU	Very High	Low (with HOAt)	Considered one of the most effective reagents for hindered couplings due to the formation of a highly reactive OAt-active ester.[3][6]
HCTU	High	Low (with 6-Cl-HOBt)	A cost-effective alternative to HATU with comparable efficiency for many applications.[6]
COMU	Very High	Low (with OxymaPure)	Offers high reactivity similar to HATU but is based on the non-explosive OxymaPure additive, enhancing safety.[3][7][8] Byproducts are water-soluble, simplifying purification.[8]
Phosphonium Salts	PyBOP	High	Low (with HOBt)	A well-established reagent that is effective for hindered couplings.[3] Avoids the potential for guanidinylation, a side reaction possible with excess uronium salts.[4]
Carbodiimides	DIC / Additive	Moderate to High	Additive Dependent	Diisopropylcarbodiimide (DIC) is widely used due to the solubility of its urea (B33335) byproduct.[5] Its efficiency is highly dependent on the additive used. OxymaPure or HOAt are recommended over HOBt for hindered couplings to maximize reactivity and minimize racemization.[3][9]

Experimental Protocols

The following protocols outline the general workflow for SPPS and provide specific procedures for coupling Boc-Thr(tBu)-OH using high-efficiency uronium salts and the DIC/additive method. These protocols assume a standard Boc-SPPS strategy on a 0.1 mmol scale.

Caption: General workflow for one cycle of Boc-SPPS.

Protocol 1: High-Efficiency Coupling with HATU/HCTU/COMU

This protocol is recommended for achieving the highest coupling efficiency, especially if initial attempts with other reagents show incomplete reactions.

• Resin Preparation: Following the standard deprotection, washing, and neutralization steps (see workflow above), the resin-bound free amine is ready in the reaction vessel.

• Reagent Preparation (Pre-activation): In a separate vial, dissolve:

  • Boc-Thr(tBu)-OH (0.4 mmol, 4 eq.)

  • HATU, HCTU, or COMU (0.39 mmol, 3.9 eq.)

  • N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq.) in 2 mL of N,N-Dimethylformamide (DMF).

• Activation: Gently agitate the solution for 2-5 minutes at room temperature.

• Coupling: Add the activated amino acid solution to the reaction vessel containing the resin.

• Reaction: Agitate the mixture for 1-2 hours at room temperature. For extremely difficult couplings, the reaction time can be extended or a second coupling (double coupling) can be performed.

• Monitoring and Washing: After the reaction, wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test to confirm the absence of free primary amines (a negative result indicates complete coupling).[10]

Protocol 2: Cost-Effective Coupling with DIC/OxymaPure

This protocol provides a balance between efficiency and cost and is suitable for many standard syntheses. The use of OxymaPure is critical for enhancing the performance for this hindered residue.

• Resin Preparation: Prepare the resin as described in Protocol 1, Step 1.

• Reagent Preparation: In a separate vial, dissolve:

  • Boc-Thr(tBu)-OH (0.4 mmol, 4 eq.)

  • OxymaPure (0.4 mmol, 4 eq.) in 2 mL of DMF.

• Coupling: Add the amino acid/additive solution to the resin. Immediately add Diisopropylcarbodiimide (DIC) (0.4 mmol, 4 eq.) to the reaction vessel.

• Reaction: Agitate the mixture for 2-4 hours at room temperature.

• Monitoring and Washing: Wash the resin and perform a Kaiser test as described in Protocol 1, Step 6.[10]

Troubleshooting and Key Considerations

The successful incorporation of Boc-Thr(tBu)-OH requires careful attention to reaction conditions to mitigate common issues.

Caption: Decision logic for selecting a coupling strategy and troubleshooting.

• Incomplete Coupling: If the Kaiser test is positive (blue beads), it indicates the presence of unreacted free amines. The recommended course of action is to perform a "double coupling"—repeating the coupling step with a fresh solution of activated amino acid before proceeding to the next cycle.

• Racemization: While less of a concern for threonine compared to residues like cysteine or histidine, the risk of epimerization increases with long activation times and the use of strong, non-hindered bases.[11] Using a weaker base like N-methylmorpholine (NMM) or a hindered base like 2,4,6-collidine instead of DIPEA can help minimize this risk, especially during segment condensations.[3]

• Additive Choice: For carbodiimide-mediated couplings, additives are essential. OxymaPure and HOAt are superior to HOBt for activating hindered amino acids and reducing racemization.[9][12]

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. benchchem.com [benchchem.com]
• 3. bachem.com [bachem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 6. benchchem.com [benchchem.com]
• 7. Advances in solid-phase peptide synthesis in aqueous media (ASPPS) - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02319A [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. people.uniurb.it [people.uniurb.it]
• 10. benchchem.com [benchchem.com]
• 11. peptide.com [peptide.com]
• 12. TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Step-by-Step Deprotection of Boc-Thr(tBu)-OH using Trifluoroacetic Acid (TFA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group for amines in organic synthesis, particularly in peptide chemistry. Its stability under various conditions and its facile removal under acidic conditions make it a valuable tool.[1] Similarly, the tert-butyl (tBu) group is a common choice for protecting the side-chain hydroxyl group of threonine. Trifluoroacetic acid (TFA) is the reagent of choice for the simultaneous removal of both the N-terminal Boc group and the side-chain tBu group due to its effectiveness and volatility, which simplifies product isolation.[1] This document provides a detailed protocol for the TFA-mediated deprotection of Boc-Thr(tBu)-OH.

Mechanism of TFA-Mediated Deprotection

The cleavage of both the Boc and tBu protecting groups by TFA proceeds through an acid-catalyzed mechanism. The key steps are:

• Protonation: The carbonyl oxygen of the Boc group and the ether oxygen of the tBu group are protonated by TFA.[1][2]

• Formation of a Tert-butyl Cation: The protonated protecting groups become unstable, leading to the loss of a stable tert-butyl cation and the formation of a carbamic acid intermediate (from the Boc group) and a free hydroxyl group (from the tBu ether).[1][2]

• Decarboxylation (for Boc group): The carbamic acid is unstable and rapidly decarboxylates, releasing carbon dioxide gas.[1][2]

• Formation of the Amine Salt: The resulting free amine is protonated by the excess TFA in the reaction mixture to form the corresponding trifluoroacetate (B77799) salt.[1][2]

It is crucial to perform this reaction in a well-ventilated area and not in a closed system, as the reaction generates carbon dioxide gas.[2][3]

The Role of Scavengers

The tert-butyl cation generated during the deprotection is a reactive electrophile that can lead to undesired side reactions, such as the alkylation of electron-rich amino acid residues like tryptophan, methionine, or tyrosine.[4] To prevent these side reactions, scavengers are added to the reaction mixture to "trap" the tert-butyl cations. Common scavengers include:

• Triisopropylsilane (TIS): A very effective scavenger.

• Water: Can also act as a scavenger.

• Thioanisole: Often used, particularly when sulfur-containing amino acids are present.

• 1,2-Ethanedithiol (EDT): Effective but has a strong odor.

A common scavenger "cocktail" is a mixture of TFA, water, and TIS.[4]

Experimental Protocols

Below are protocols for the deprotection of Boc-Thr(tBu)-OH in both solution-phase and solid-phase peptide synthesis (SPPS).

Protocol 1: Solution-Phase Deprotection

This protocol is suitable for the deprotection of the free amino acid derivative.

Materials:

• Boc-Thr(tBu)-OH

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Diethyl ether, cold

Procedure:

• Dissolve Boc-Thr(tBu)-OH in anhydrous DCM in a round-bottom flask to a concentration of 0.1–0.5 M.

• Cool the solution to 0 °C using an ice bath.

• Slowly add an equal volume of TFA to the stirred solution (e.g., 10 mL of TFA for 10 mL of DCM solution). Common TFA concentrations range from 25% to 100% in DCM.[5][6]

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[5]

• Monitor the reaction progress using an appropriate analytical technique such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the reaction is complete, remove the solvent and excess TFA in vacuo using a rotary evaporator.

• To the resulting residue, add cold diethyl ether to precipitate the deprotected threonine as its TFA salt.

• Isolate the product by filtration or centrifugation and wash with cold diethyl ether to remove any remaining organic impurities.

• Dry the product under vacuum.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Deprotection and Cleavage

This protocol describes the final cleavage and deprotection of a peptide containing a Thr(tBu) residue from the solid support.

Materials:

• Peptide-resin

• TFA cleavage cocktail (e.g., TFA/TIS/H₂O, 95:2.5:2.5 v/v/v)[4]

• Dichloromethane (DCM) for washing

• Solid-phase synthesis reaction vessel

• Shaker

• Cold diethyl ether

• Centrifuge

Procedure:

• Wash the peptide-resin thoroughly with DCM to remove any residual solvents from the previous synthesis steps.

• Add the pre-prepared TFA cleavage cocktail to the resin (typically 5-10 mL per gram of resin).[7]

• Agitate the mixture at room temperature for 2-4 hours.[1]

• Filter the resin and collect the filtrate containing the cleaved and deprotected peptide.

• Wash the resin with a small amount of fresh TFA cleavage cocktail or pure TFA to ensure complete recovery of the peptide.

• Combine the filtrates and precipitate the crude peptide by adding it dropwise to a large volume of cold diethyl ether (typically 10 times the volume of the TFA solution).[7]

• Isolate the precipitated peptide by centrifugation, decant the ether, and then wash the peptide pellet with cold diethyl ether two more times.

• Dry the peptide under vacuum.

Quantitative Data Summary

The following table summarizes reaction conditions and outcomes for Boc deprotection of threonine and other amino acids under various reported methods.

Substrate	Reagent/Solvent	Temperature (°C)	Time	Yield (%)	Reference
N-Boc-L-Thr-OH	TFA (2 equiv) in TTP-NTf2 (ionic liquid)	130	10 min	92	[8]
N-Boc-L-Thr-OH	H₂O in TTP-NTf2 (ionic liquid)	150	5 h	90	[8]
General N-Boc amines	5 equiv. TFA in CH₂Cl₂	60 (microwave)	30 min	High	[9][10]
Peptide on resin	55% TFA/DCM	Room Temperature	30 min	~9% higher purity than 100% TFA	[6]
Peptide on resin	100% TFA	Room Temperature	5 min	Lower purity	[6]

Diagrams

Caption: Mechanism of TFA-mediated Boc and tBu deprotection.

Caption: Experimental workflow for solution-phase deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. researchgate.net [researchgate.net]
• 5. Boc Deprotection - TFA [commonorganicchemistry.com]
• 6. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Boc-Thr(tBu)-OH in Solution-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boc-Thr(tBu)-OH, with its N-α-tert-butyloxycarbonyl (Boc) and side-chain tert-butyl (tBu) protecting groups, is a key building block in peptide synthesis. While solid-phase peptide synthesis (SPPS) is widely utilized, solution-phase synthesis remains a valuable strategy, particularly for the synthesis of short peptides, peptide fragments for convergent approaches, and for process scale-up. The Boc/tBu protecting group strategy in solution-phase synthesis offers a robust method, with the Boc group being readily removable under moderately acidic conditions, while the tBu group provides stable protection of the threonine hydroxyl group, preventing side reactions during coupling steps.

This document provides detailed application notes and protocols for the effective use of Boc-Thr(tBu)-OH in solution-phase peptide synthesis. It covers coupling methodologies, deprotection procedures, and purification strategies, supplemented with quantitative data and workflow diagrams to guide researchers in this field.

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Solution-Phase Peptide Synthesis

Coupling Reagent/Method	Additive	Base (Typical)	Coupling Efficiency	Racemization Risk	Notes
DCC/HOBt	HOBt	DIPEA/NMM	Good to High	Low to Moderate	A classic and cost-effective method. The formation of dicyclohexylurea (DCU) precipitate can simplify purification in some cases.
EDC/HOBt	HOBt	DIPEA/NMM	Good to High	Low to Moderate	Water-soluble carbodiimide, allowing for easier removal of urea (B33335) byproduct through aqueous extraction.
HATU/DIPEA	None	DIPEA	Excellent	Very Low	Highly efficient and fast, especially for sterically hindered couplings.
HBTU/HOBt	HOBt	DIPEA/NMM	Very Good	Low	A reliable and widely used coupling reagent.
T3P®	None	Pyridine/DIPEA	High	Low	A versatile and efficient phosphonic acid anhydride-based coupling reagent.

Table 2: Illustrative Yields for Solution-Phase Dipeptide Synthesis Steps

Step	Reactants	Product	Typical Yield (%)	Purity (%)
Coupling	Boc-Thr(tBu)-OH + H-Ala-OMe·HCl	Boc-Thr(tBu)-Ala-OMe	85-95	>95 (after chromatography)
Boc Deprotection	Boc-Thr(tBu)-Ala-OMe	H-Thr(tBu)-Ala-OMe·HCl	90-98	>98
Saponification	Boc-Thr(tBu)-Ala-OMe	Boc-Thr(tBu)-Ala-OH	80-90	>95 (after workup)

Disclaimer: The yields and purities presented are illustrative and can vary based on the specific reaction conditions, scale, and purification methods employed.

Experimental Protocols

Protocol 1: Solution-Phase Synthesis of the Dipeptide Boc-Thr(tBu)-Ala-OMe

This protocol details the coupling of Boc-Thr(tBu)-OH with Alanine methyl ester hydrochloride using a carbodiimide-mediated method.

Materials:

• Boc-Thr(tBu)-OH

• L-Alanine methyl ester hydrochloride (H-Ala-OMe·HCl)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Ethyl acetate (B1210297) (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of the Amine Component (Free Base):

  • Dissolve H-Ala-OMe·HCl (1.1 equivalents) in anhydrous DCM.

  • Add DIPEA (1.1 equivalents) to the solution and stir for 20-30 minutes at room temperature to neutralize the hydrochloride salt and generate the free amine.

• Peptide Coupling Reaction:

  • In a separate flask, dissolve Boc-Thr(tBu)-OH (1.0 equivalent) and HOBt (1.1 equivalents) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add DCC (1.1 equivalents) to the cooled solution and stir for 30 minutes at 0 °C. A white precipitate of dicyclohexylurea (DCU) will start to form.

  • Add the solution of H-Ala-OMe (from step 1) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, or until completion as monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Filter the reaction mixture to remove the precipitated DCU.

  • Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Boc-Thr(tBu)-Ala-OMe.

Protocol 2: Boc Deprotection of the Dipeptide

This protocol describes the removal of the N-terminal Boc group to prepare the dipeptide for further elongation.

Materials:

• Boc-Thr(tBu)-Ala-OMe

• 4 M HCl in 1,4-dioxane (B91453)

• Anhydrous diethyl ether

Procedure:

• Deprotection Reaction:

  • Dissolve the Boc-protected dipeptide, Boc-Thr(tBu)-Ala-OMe, in a minimal amount of anhydrous 1,4-dioxane.

  • Add an excess of 4 M HCl in 1,4-dioxane (typically 5-10 equivalents).

  • Stir the reaction mixture at room temperature for 30-60 minutes. Monitor the reaction by TLC until the starting material is consumed.

• Isolation of the Deprotected Peptide:

  • Remove the solvent and excess HCl under reduced pressure.

  • Triturate the residue with cold, anhydrous diethyl ether to precipitate the hydrochloride salt of the deprotected dipeptide, H-Thr(tBu)-Ala-OMe·HCl.

  • Collect the precipitate by filtration or centrifugation and dry under vacuum.

Mandatory Visualizations

Caption: General workflow for solution-phase peptide synthesis using Boc-strategy.

Caption: L-Threonine signaling pathway in mouse embryonic stem cells (mESCs).[1][2]

References

• 1. researchgate.net [researchgate.net]
• 2. Physiological Functions of Threonine in Animals: Beyond Nutrition Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Incorporation of Boc-Thr(tBu)-OH in Complex Peptide Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the strategic incorporation of Nα-tert-butyloxycarbonyl-O-tert-butyl-L-threonine (Boc-Thr(tBu)-OH) in the solid-phase peptide synthesis (SPPS) of complex peptide drugs. This document outlines the rationale for its use, presents key quantitative data, and provides detailed experimental protocols for its successful application.

Introduction: The Role of Threonine and its Protection in Peptide Therapeutics

Threonine residues play a critical role in the structure and function of many peptide-based drugs. The hydroxyl side chain of threonine can participate in hydrogen bonding, influencing peptide conformation and interaction with biological targets. Furthermore, it is a key site for post-translational modifications such as phosphorylation, which can modulate the activity of signaling pathways.

In the chemical synthesis of complex peptides, appropriate protection of the threonine side chain is paramount to prevent undesirable side reactions, such as O-acylation, during peptide chain elongation. The tert-butyl (tBu) ether is a widely used protecting group for the hydroxyl function of threonine, prized for its stability under the conditions of Nα-Boc deprotection (acidolysis) and its clean removal during final cleavage.

While Boc-Thr(tBu)-OH is a staple in Boc/Bzl SPPS, its utility extends to the more prevalent Fmoc/tBu strategy, where it serves as a side-chain protected building block. This versatility makes it a valuable tool in the synthesis of complex peptide APIs (Active Pharmaceutical Ingredients).

Data Presentation: Performance Metrics in Peptide Synthesis

The successful incorporation of Boc-Thr(tBu)-OH is evaluated by several key metrics throughout the SPPS process. The following tables summarize representative quantitative data for the synthesis of a generic peptide containing a threonine residue, highlighting the expected performance when using a tert-butyl side-chain protection strategy.

Table 1: Representative Yield and Purity Data for a Model Peptide Synthesis

Parameter	Value	Notes
Resin Substitution Level	0.4 - 0.8 mmol/g	A lower substitution is often preferred for longer or more complex peptides to minimize steric hindrance.
Coupling Efficiency per Cycle	> 99%	Monitored by qualitative tests like the Kaiser test (for primary amines) or the isatin (B1672199) test (for secondary amines).
Crude Peptide Yield	70 - 90%	Dependent on the length and sequence of the peptide.
Crude Peptide Purity (by HPLC)	50 - 80%	Varies significantly with peptide length and complexity; purification is essential.[1][2]
Final Purified Peptide Yield	15 - 40%	Post-purification yield is influenced by the crude purity and the efficiency of the chromatographic separation.

Table 2: Comparison of Threonine Side-Chain Protecting Groups

Protecting Group	Deprotection Conditions	Stability	Potential Side Reactions
tert-Butyl (tBu)	Strong acid (e.g., HF, TFMSA, high % TFA)	Stable to repeated TFA deprotection of Nα-Boc group.	Minimal side reactions under standard SPPS conditions.
Benzyl (Bzl)	Strong acid (e.g., HF, TFMSA)	Generally stable to TFA, but some cleavage can occur with repeated exposure.	Can lead to byproducts during cleavage that may require specific scavengers.
Unprotected	-	Not stable to activation/coupling conditions.	O-acylation during coupling, leading to branched peptides and reduced yield of the target peptide.

Application in Complex Peptide Drug Synthesis: Case Studies

The strategic use of threonine with tert-butyl side-chain protection is exemplified in the synthesis of several complex peptide drugs.

• Enfuvirtide (B549319) (Fuzeon®): A 36-amino acid peptide HIV fusion inhibitor, Enfuvirtide is synthesized using a fragment-based approach with Fmoc/tBu solid-phase chemistry. The synthesis utilizes Fmoc-Thr(tBu)-OH to protect the threonine side chain during chain elongation, demonstrating the compatibility and importance of the tBu protecting group in complex, multi-step syntheses.[2][3]

• Ziconotide (B122063) (Prialt®): A 25-amino acid synthetic peptide analgesic, Ziconotide's synthesis also employs Fmoc/tBu SPPS. Patent literature reveals the use of Fmoc-Thr(tBu)-OH in the assembly of the linear peptide precursor, highlighting its role in preventing side reactions and ensuring the integrity of the final product which contains multiple disulfide bridges.[4][5][6]

Experimental Protocols

The following protocols provide a detailed methodology for the incorporation of Boc-Thr(tBu)-OH in a standard Boc-SPPS workflow, followed by a general protocol for peptide purification.

This protocol outlines a single coupling cycle for adding an amino acid to a growing peptide chain on a solid support using Boc chemistry.

Workflow for a Single Boc-SPPS Coupling Cycle

Caption: Workflow for a single Boc-SPPS coupling cycle.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-Thr(tBu)-OH (or other Boc-protected amino acid)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• N,N-Diisopropylethylamine (DIEA)

• Coupling reagents (e.g., HBTU/HOBt or HATU)

• Shaker or automated peptide synthesizer

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes, followed by DMF for 30 minutes.

• Nα-Boc Deprotection:

  • Treat the resin with a solution of 50% TFA in DCM for 2 minutes.

  • Drain the solution and treat with fresh 50% TFA in DCM for 20-30 minutes.[7]

  • Wash the resin thoroughly with DCM (3x) and DMF (3x).

• Neutralization:

  • Treat the resin with a solution of 10% DIEA in DMF for 2 minutes.

  • Repeat the neutralization step.

  • Wash the resin with DMF (5x).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate Boc-Thr(tBu)-OH (3 equivalents relative to resin loading) with a coupling reagent such as HBTU (2.9 equivalents) and HOBt (3 equivalents) in DMF. Add DIEA (6 equivalents) to initiate activation.

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the completion of the coupling reaction using the Kaiser test. If the test is positive (blue beads), indicating incomplete coupling, repeat the coupling step.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x). The resin is now ready for the next coupling cycle.

• Final Cleavage and Deprotection (Post-Synthesis):

  • After the entire peptide has been assembled, treat the dried peptide-resin with a cleavage cocktail. A common cocktail for peptides containing Trp, Met, or Cys is 90% HF, 5% p-cresol, and 5% thioanisole, or a TFMSA-based cocktail.[1]

  • Stir the mixture at 0°C for 1-2 hours.

  • Precipitate the cleaved peptide in cold diethyl ether.

  • Wash the crude peptide with cold ether and dry under vacuum.

Workflow for Peptide Purification

Caption: General workflow for the purification of synthetic peptides.

Materials:

• Crude synthetic peptide

• Water, HPLC grade

• Acetonitrile (ACN), HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• RP-HPLC system with a preparative C18 column

• Analytical HPLC system

• Mass spectrometer

• Lyophilizer

Procedure:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of the initial mobile phase (e.g., 95% Water with 0.1% TFA / 5% ACN with 0.1% TFA). Filter the solution through a 0.45 µm syringe filter.[8]

• Method Development (Analytical Scale): Develop a suitable gradient on an analytical RP-HPLC column to achieve good separation of the target peptide from impurities. A typical gradient runs from 5% to 95% ACN over 30-60 minutes.[9]

• Preparative Purification: Scale up the optimized analytical method to a preparative RP-HPLC column. Inject the filtered crude peptide solution.

• Fraction Collection: Collect fractions corresponding to the peaks detected by the UV detector (typically at 210-220 nm).[10]

• Fraction Analysis: Analyze the collected fractions using analytical RP-HPLC and mass spectrometry to determine the purity and confirm the identity of the peptide in each fraction.

• Pooling and Lyophilization: Pool the fractions that meet the desired purity level (e.g., >95%). Freeze the pooled solution and lyophilize to obtain the final purified peptide as a white, fluffy powder.

Signaling Pathway Visualization: Threonine Phosphorylation in Insulin (B600854) Signaling

Threonine residues are key phosphorylation sites in many signaling pathways. The diagram below illustrates the role of serine/threonine phosphorylation in the insulin signaling cascade, a critical pathway in metabolic regulation. Dysregulation of this pathway is associated with diseases such as type 2 diabetes.[11]

Insulin Signaling Pathway

Caption: Role of Threonine Phosphorylation in the Insulin Signaling Pathway.

This diagram illustrates that upon insulin binding, the insulin receptor phosphorylates Insulin Receptor Substrate (IRS) proteins. This initiates a cascade involving PI3K and the phosphorylation of Akt at Threonine 308 by PDK1, a key activation step. Activated Akt then mediates downstream effects including glucose uptake, glycogen synthesis, and protein synthesis through further serine/threonine phosphorylation events.[12][13][14]

References

• 1. benchchem.com [benchchem.com]
• 2. WO2011095989A2 - An improved process for the preparation of enfuvirtide - Google Patents [patents.google.com]
• 3. WO2011095989A2 - An improved process for the preparation of enfuvirtide - Google Patents [patents.google.com]
• 4. CN103242441A - Solid-phase synthesis method of Ziconotide - Google Patents [patents.google.com]
• 5. CN102268082B - Solid-phase synthesis method of ziconotide - Google Patents [patents.google.com]
• 6. CN101412752B - Solid phase synthesis method of ziconotide - Google Patents [patents.google.com]
• 7. chempep.com [chempep.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. bachem.com [bachem.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. researchgate.net [researchgate.net]
• 13. cusabio.com [cusabio.com]
• 14. Insulin Receptor Signaling | Cell Signaling Technology [cellsignal.com]

Application Notes and Protocols for Manual Solid-Phase Synthesis with Boc-Thr(tBu)-OH

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the manual solid-phase peptide synthesis (SPPS) of peptides containing threonine, utilizing the Boc/Bzl protection strategy with Boc-Thr(tBu)-OH. The tert-butyloxycarbonyl (Boc) group serves as the temporary Nα-amino protecting group, while the tert-butyl (tBu) group provides permanent protection for the threonine side-chain hydroxyl group. This methodology is a robust and well-established approach for routine and complex peptide synthesis.

Overview of the Boc-SPPS Strategy

The Boc/Bzl strategy is a foundational method in solid-phase peptide synthesis.[1] It employs a graded acid lability for deprotection. The Nα-Boc group is removed with a moderately strong acid, typically trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM), while the more stable side-chain protecting groups (like tBu) and the peptide-resin linkage require a much stronger acid, such as anhydrous hydrogen fluoride (B91410) (HF) or trifluoromethanesulfonic acid (TFMSA), for final cleavage.[1]

Key Features of the Boc-SPPS Workflow:

• Solid Support: Typically, a polystyrene-based resin, such as Merrifield or PAM resin, is used.

• Nα-Protection: The Boc group is used for temporary protection of the alpha-amino group.

• Side-Chain Protection: Acid-labile groups like tert-butyl (tBu) are used for permanent protection of reactive side chains.

• Deprotection: Repetitive treatment with TFA in DCM removes the Boc group.

• Neutralization: A tertiary amine base, such as N,N-diisopropylethylamine (DIEA), is used to neutralize the resulting ammonium (B1175870) salt.

• Coupling: A new Boc-protected amino acid is coupled to the free N-terminus of the growing peptide chain using a coupling reagent.

• Cleavage: The final peptide is cleaved from the resin, and side-chain protecting groups are removed simultaneously using a strong acid.

Data Presentation: Quantitative Parameters for Boc-SPPS

The following tables summarize the key quantitative data for a single coupling cycle in manual Boc-SPPS.

Table 1: General Parameters for Manual Boc-SPPS

Parameter	Typical Range/Value	Notes
Resin Loading	0.3 - 0.8 mmol/g	Lower loading is often preferred for longer or more difficult sequences to minimize aggregation.
Amino Acid Excess	2 - 4 equivalents	Relative to the resin loading.
Coupling Reagent Excess	2 - 4 equivalents	Relative to the resin loading.
Boc Deprotection Time	15 - 30 minutes	Typically with 25-50% TFA in DCM.[2]
Coupling Time	15 - 120 minutes	Monitored by a completion test (e.g., Ninhydrin).[2]
Final Cleavage Yield	50 - 90%	Highly dependent on the peptide sequence and cleavage conditions.
Crude Peptide Purity	40 - 80%	Dependent on sequence and synthesis efficiency.

Table 2: Common Reagents and Concentrations in Boc-SPPS

Reagent	Function	Typical Concentration/Solvent
Trifluoroacetic Acid (TFA)	Boc deprotection	25-50% (v/v) in Dichloromethane (DCM)[2]
Dichloromethane (DCM)	Solvent for swelling, washing, and reactions	N/A
N,N-Dimethylformamide (DMF)	Solvent for coupling reactions	N/A
N,N-Diisopropylethylamine (DIEA)	Neutralization	5-10% (v/v) in DCM[3]
HBTU/HATU	Coupling Reagent	2-4 equivalents in DMF
DIC/HOBt	Coupling Reagent	3-4 equivalents in DMF/DCM
Hydrogen Fluoride (HF)	Final Cleavage	Anhydrous, with scavengers

Table 3: Comparison of Common Coupling Reagents for Boc-Thr(tBu)-OH

Coupling Reagent	Relative Coupling Efficiency	Typical Coupling Time	Risk of Racemization	Notes
DIC/HOBt	Good	1 - 4 hours	Low to Moderate	Cost-effective, but can be slower for hindered couplings.[2]
HBTU/HOBt	Very Good	30 - 60 minutes	Low	Faster than DIC/HOBt, a reliable choice for most couplings.[2]
HATU	Excellent	15 - 45 minutes	Very Low	Highly efficient, recommended for difficult or sterically hindered couplings.[2]
COMU	Excellent	15 - 45 minutes	Very Low	High reactivity and improved safety profile.[2]

Experimental Protocols

The following protocols detail the key steps for the manual solid-phase synthesis of a peptide containing Boc-Thr(tBu)-OH.

Resin Preparation and Swelling

• Place the desired amount of resin (e.g., Merrifield or PAM resin) in a reaction vessel.

• Add DCM to the resin (approximately 10-15 mL per gram of resin).

• Allow the resin to swell for at least 30-60 minutes at room temperature with gentle agitation.

• Drain the solvent by filtration.

Boc Deprotection

• Add a solution of 25-50% TFA in DCM to the swollen resin.

• Agitate for 1-2 minutes and then drain the solution.

• Add a fresh solution of 25-50% TFA in DCM and agitate for 20-30 minutes at room temperature.[2]

• Drain the TFA solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid.

Neutralization

• Wash the resin with Isopropanol (IPA) (2 times) followed by DCM (3 times).

• Add a solution of 5-10% DIEA in DCM to the resin.

• Agitate for 5-10 minutes at room temperature.

• Repeat the neutralization step one more time.

• Wash the resin thoroughly with DCM (3-5 times) to remove excess base.

Amino Acid Coupling using HBTU

• In a separate vessel, dissolve Boc-Thr(tBu)-OH (2-4 equivalents) and HBTU (2-4 equivalents) in DMF.

• Add DIEA (4-8 equivalents) to the amino acid solution to activate it.[3]

• Immediately add the activated amino acid solution to the neutralized peptide-resin.

• Agitate the reaction mixture for 30-60 minutes at room temperature.

• Monitor the completion of the coupling reaction using the Kaiser (Ninhydrin) test. A negative result (yellow beads) indicates a complete reaction.

• If the Kaiser test is positive (blue beads), continue the coupling for another 30-60 minutes or perform a second coupling.

• Once the coupling is complete, drain the coupling solution and wash the resin thoroughly with DMF (3 times) and DCM (3 times).

Monitoring the Coupling Reaction: Kaiser Test Protocol

• Take a small sample of the resin beads (a few beads are sufficient) and place them in a small test tube.

• Wash the beads with ethanol (B145695) (2-3 times).

• Add 2-3 drops of each of the following solutions:

  • Solution A: 5g Ninhydrin in 100 mL ethanol.

  • Solution B: 80g Phenol in 20 mL ethanol.

  • Solution C: 2 mL of 0.001 M KCN in 98 mL pyridine.

• Heat the test tube at 100-115°C for 3-5 minutes.

• Observe the color of the beads:

  • Blue/Purple beads: Incomplete coupling (free primary amine present).

  • Yellow/Brown beads: Complete coupling (no free primary amine).

Final Cleavage from the Resin and Deprotection

Caution: This procedure involves the use of highly corrosive and toxic anhydrous Hydrogen Fluoride (HF) and must be performed in a specialized, well-ventilated fume hood using appropriate personal protective equipment and a dedicated HF cleavage apparatus.

• Dry the peptide-resin thoroughly under vacuum.

• Place the dried peptide-resin in the reaction vessel of the HF cleavage apparatus.

• Add a scavenger, such as anisole (B1667542) (typically 1 mL per gram of resin), to the reaction vessel. Scavengers are crucial to trap reactive carbocations generated during cleavage.

• Cool the reaction vessel to -5 to 0°C using an ice-salt or dry ice-acetone bath.

• Carefully condense anhydrous HF into the reaction vessel.

• Stir the mixture at 0°C for 1-2 hours.

• After the reaction is complete, remove the HF by evaporation under a stream of nitrogen or under vacuum.

• Wash the resulting peptide and resin mixture with cold diethyl ether to precipitate the crude peptide.

• Filter the crude peptide and wash it several more times with cold diethyl ether.

• Dry the crude peptide under vacuum.

• Dissolve the crude peptide in an appropriate aqueous buffer for purification by reverse-phase high-performance liquid chromatography (RP-HPLC).

Mandatory Visualizations

Caption: Workflow for a single coupling cycle in manual Boc-SPPS.

Caption: Protection strategy for Boc-Thr(tBu)-OH.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Automated Peptide Synthesis of Boc-Thr(tBu)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone technique in peptide research and drug development, enabling the efficient synthesis of custom peptides. The Boc/Bzl (tert-butyloxycarbonyl/benzyl) strategy is a well-established method for SPPS. This document provides a detailed protocol for the incorporation of Boc-Thr(tBu)-OH, a protected threonine derivative, into a peptide sequence using an automated peptide synthesizer. The tert-butyl (tBu) protecting group on the threonine side-chain hydroxyl group prevents side reactions during synthesis and is readily removed during the final cleavage step.

Core Principles of Boc-SPPS

Automated Boc-SPPS involves a cyclical process of deprotection, neutralization, and coupling reactions, all performed on a solid support (resin).[1] The N-terminal Boc group is removed with a moderately strong acid, typically trifluoroacetic acid (TFA), while the side-chain protecting groups, such as the tBu group on threonine, are stable to these conditions. These more permanent protecting groups are cleaved at the end of the synthesis using a stronger acid, like hydrofluoric acid (HF).[1]

Experimental Protocols

Resin Preparation

The choice of resin depends on whether the desired peptide will have a C-terminal acid or amide. For peptide amides, a benzhydrylamine (BHA) or methylbenzhydrylamine (MBHA) resin is commonly used.[2] For peptide acids, a Merrifield or PAM (phenylacetamidomethyl) resin is suitable.[2]

Protocol:

• Place the desired amount of resin (typically with a substitution level of 0.5-1.0 mmol/g) in the synthesizer's reaction vessel.[2]

• Swell the resin in dichloromethane (B109758) (DCM) for 30-60 minutes.

• Wash the resin with DCM (3x) and then with N,N-dimethylformamide (DMF) (3x) to prepare it for the first amino acid coupling.

Boc Deprotection

The temporary N-terminal Boc protecting group is removed to allow for the coupling of the next amino acid.

Protocol:

• Treat the resin-bound peptide with a solution of 25-50% trifluoroacetic acid (TFA) in dichloromethane (DCM) for 1-2 minutes (pre-wash).[3]

• Drain the solution and add a fresh solution of 25-50% TFA in DCM.

• Allow the reaction to proceed for 20-30 minutes to ensure complete removal of the Boc group.[3]

• Wash the resin thoroughly with DCM to remove residual TFA.[3]

• Wash the resin with isopropanol (B130326) (IPA) to shrink the resin and help remove trapped acid.[3]

• Wash again with DCM.[3]

Neutralization

After deprotection, the N-terminal amine is protonated as a TFA salt and must be neutralized to the free amine for the subsequent coupling reaction to proceed.[1]

Protocol:

• Treat the resin with a 5-10% solution of N,N-diisopropylethylamine (DIEA) in DCM or DMF.[3]

• Agitate for 2 minutes and drain.

• Repeat the neutralization step.

• Wash the resin thoroughly with DCM to remove excess base.[3]

Coupling of Boc-Thr(tBu)-OH

The coupling step involves the activation of the carboxylic acid of the incoming amino acid, Boc-Thr(tBu)-OH, and its reaction with the free N-terminal amine of the resin-bound peptide. The choice of coupling reagent is critical for high efficiency.[3] For sterically hindered amino acids like threonine, uronium-based reagents such as HBTU or HATU are often preferred.[3]

Protocol (using HBTU/DIEA):

• In a separate vessel, dissolve Boc-Thr(tBu)-OH (3-4 equivalents relative to the resin substitution) and HBTU (3-4 equivalents) in DMF.

• Add DIEA (6-8 equivalents) to the amino acid solution to activate it.[3]

• Immediately transfer the activated amino acid solution to the reaction vessel containing the neutralized resin.

• Agitate the mixture for 15-60 minutes at room temperature.[3]

• Monitor the coupling reaction for completion using a qualitative method like the ninhydrin (B49086) (Kaiser) test.[3] If the test is positive (indicating free amines), the coupling step should be repeated.

• Once the coupling is complete, wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.[3]

Capping (Optional)

If the coupling reaction is incomplete, any unreacted N-terminal amines should be "capped" to prevent the formation of deletion sequences. This is typically done by acetylation.

Protocol:

• Treat the resin with a solution of acetic anhydride (B1165640) and DIEA in DMF.

• Agitate for 15-20 minutes.

• Wash the resin with DMF and DCM.

Final Cleavage and Deprotection

After the desired peptide sequence has been assembled, the peptide is cleaved from the resin, and all side-chain protecting groups (including the tBu group on threonine) are removed.

Protocol:

• Wash the peptide-resin with DCM and dry it under vacuum.

• Treat the peptide-resin with a cleavage cocktail, typically containing a strong acid like liquid hydrogen fluoride (B91410) (HF).[2] Scavengers, such as anisole (B1667542) or thioanisole, are added to the cleavage cocktail to trap reactive carbocations generated during deprotection.

• After the cleavage reaction, the resin is filtered off, and the crude peptide is precipitated with cold diethyl ether.

• The precipitated peptide is then collected by centrifugation, washed with cold ether, and dried.

• The crude peptide is purified, typically by reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data Summary

Parameter	Reagent/Condition	Typical Value/Range	Reference
Resin Loading	---	0.5 - 1.0 mmol/g	[2]
Deprotection
Reagent	TFA in DCM	25 - 50%	[3]
Pre-wash Time	---	1 - 2 minutes	[3]
Deprotection Time	---	20 - 30 minutes	[3]
Neutralization
Reagent	DIEA in DCM or DMF	5 - 10%	[3]
Neutralization Time	---	2 x 2 minutes	[3]
Coupling
Boc-Thr(tBu)-OH	Equivalents	3 - 4	[3]
HBTU	Equivalents	3 - 4	[3]
DIEA	Equivalents	6 - 8	[3]
Coupling Time	---	15 - 60 minutes	[3]

Experimental Workflow Diagram

Caption: Automated Boc-SPPS cycle for the incorporation of a single amino acid.

References

• 1. peptide.com [peptide.com]
• 2. chempep.com [chempep.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Boc-Thr(tBu)-OH Activation and Coupling using HBTU/DIPEA

For Researchers, Scientists, and Drug Development Professionals

Introduction

In solid-phase peptide synthesis (SPPS), the efficient coupling of amino acids is critical to achieving high purity and yield of the target peptide. The coupling of sterically hindered amino acids, such as Threonine (Thr), presents a significant challenge. The bulky side chain of Threonine, along with its β-hydroxyl group, can impede the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain. This application note provides a detailed overview and optimized protocols for the activation and coupling of N-α-Boc-O-tert-butyl-L-threonine (Boc-Thr(tBu)-OH) using the highly efficient uronium salt coupling reagent, HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), in the presence of the non-nucleophilic base, DIPEA (N,N-Diisopropylethylamine).

The HBTU/DIPEA system is widely employed in peptide synthesis due to its rapid activation of carboxylic acids, high coupling efficiencies, and suppression of racemization.[1][2] This document outlines the mechanism of action, provides a comparative analysis of coupling conditions, details experimental protocols, and discusses potential side reactions and mitigation strategies.

Mechanism of Activation and Coupling

The coupling reaction mediated by HBTU/DIPEA proceeds through a multi-step mechanism. Initially, the carboxylic acid of Boc-Thr(tBu)-OH is deprotonated by DIPEA to form a carboxylate anion. This anion then attacks the electrophilic carbon atom of HBTU, leading to the formation of a highly reactive O-acylisourea intermediate. This intermediate rapidly reacts with the free N-terminal amine of the peptide chain to form the desired peptide bond, regenerating the HOBt (1-Hydroxybenzotriazole) moiety and producing tetramethylurea as a byproduct. The entire process is generally fast and efficient.

Activation and coupling of Boc-Thr(tBu)-OH.

Data Presentation: Comparison of Coupling Conditions

While specific quantitative yield data for the coupling of Boc-Thr(tBu)-OH is not extensively published in comparative studies, the following tables summarize typical conditions and expected outcomes based on protocols for sterically hindered amino acids and closely related residues like Boc-Ser(tBu)-OH.[3][4]

Table 1: Reagent Equivalents for Boc-Thr(tBu)-OH Coupling

Reagent	Protocol 1 (Standard)	Protocol 2 (Optimized for Hindered Residues)
Boc-Thr(tBu)-OH	2.0 eq.	3.0 - 4.0 eq.
HBTU	2.0 eq.	3.0 - 4.0 eq.
HOBt (optional)	2.0 eq.	3.0 - 4.0 eq.
DIPEA	4.0 eq.	6.0 - 8.0 eq.

Table 2: Reaction Parameters and Expected Outcomes

Parameter	Protocol 1 (Standard)	Protocol 2 (Optimized for Hindered Residues)
Solvent	DMF	DMF or NMP
Temperature	Room Temperature	Room Temperature
Reaction Time	10 - 60 min	15 - 60 min
Coupling Efficiency	High	Very High
Racemization Risk	Low	Low

Experimental Protocols

The following are detailed protocols for the activation and coupling of Boc-Thr(tBu)-OH on a solid support. These protocols assume a standard solid-phase peptide synthesis (SPPS) workflow.

Protocol 1: Standard HBTU/DIPEA Coupling

This protocol is suitable for routine coupling of Boc-Thr(tBu)-OH.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Boc-Thr(tBu)-OH

• HBTU

• DIPEA

• DMF (N,N-Dimethylformamide), peptide synthesis grade

• DCM (Dichloromethane), peptide synthesis grade

• Piperidine, 20% in DMF (for Fmoc-SPPS deprotection) or TFA, 50% in DCM (for Boc-SPPS deprotection)

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes.

• Deprotection: Remove the N-terminal protecting group (e.g., Fmoc or Boc) using the appropriate deprotection solution and wash the resin thoroughly with DMF and DCM.

• Neutralization (for Fmoc-SPPS): If using Fmoc chemistry, neutralize the resin with a solution of 5-10% DIPEA in DMF (2 x 2 minutes) and wash with DMF.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (2.0 eq.) and HBTU (2.0 eq.) in DMF.

• Activation and Coupling: Add DIPEA (4.0 eq.) to the amino acid/HBTU solution and immediately add the entire mixture to the resin.

• Reaction: Agitate the reaction vessel for 10-60 minutes at room temperature.

• Monitoring: Monitor the reaction progress using a qualitative method such as the Kaiser test. A negative result (yellow beads) indicates complete coupling.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF and DCM.

Protocol 2: Optimized Coupling for Sterically Hindered Residues

This protocol is recommended for challenging couplings or when Protocol 1 results in incomplete reaction.

Materials:

• Same as Protocol 1

• HOBt (1-Hydroxybenzotriazole) (optional, but recommended)

Procedure:

• Resin Preparation: Follow steps 1-3 of Protocol 1.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (3.0-4.0 eq.), HBTU (3.0-4.0 eq.), and optionally HOBt (3.0-4.0 eq.) in DMF.

• Activation and Coupling: Add DIPEA (6.0-8.0 eq.) to the prepared solution, vortex briefly, and immediately add it to the resin.

• Reaction: Agitate the reaction mixture for 15-60 minutes at room temperature.

• Monitoring: Perform a Kaiser test to confirm the completion of the reaction.

• Washing: After a negative Kaiser test, wash the resin extensively with DMF and DCM.

Experimental workflow for HBTU/DIPEA coupling.

Potential Side Reactions and Mitigation Strategies

While HBTU/DIPEA is a robust coupling system, some side reactions can occur, particularly with sterically hindered amino acids.

• Racemization: Although HBTU is known to suppress racemization, prolonged activation times or the use of excessive base can increase the risk.

  • Mitigation: Use the recommended equivalents of reagents and monitor the reaction to avoid unnecessarily long coupling times. The addition of HOBt can further minimize racemization.[2]

• Guanidinylation: Excess HBTU can react with the free N-terminal amine of the peptide, leading to the formation of a guanidinium (B1211019) cap that terminates chain elongation.[2]

  • Mitigation: Use a slight excess of the amino acid relative to HBTU or avoid pre-activation of the amino acid for extended periods before adding it to the resin.

• Esterification of the Threonine side-chain: The hydroxyl group of threonine can potentially be acylated.

  • Mitigation: The use of the tert-butyl (tBu) protecting group on the threonine side chain effectively prevents this side reaction under standard SPPS conditions.

• β-Elimination: While more common with glycosylated threonine, β-elimination to form a dehydroamino acid residue is a potential side reaction, especially with strong bases.

  • Mitigation: Use the recommended amount of DIPEA and avoid elevated temperatures during coupling.

Conclusion

The HBTU/DIPEA coupling method is a highly effective and reliable choice for the incorporation of the sterically hindered amino acid Boc-Thr(tBu)-OH in solid-phase peptide synthesis. By utilizing optimized protocols with appropriate reagent stoichiometry and reaction times, researchers can achieve high coupling efficiencies while minimizing the risk of side reactions. Careful monitoring of the reaction progress is crucial for ensuring the successful synthesis of high-quality peptides containing threonine residues. For particularly challenging sequences, the use of slightly higher equivalents of reagents as outlined in Protocol 2 is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Total Synthesis and Conformational Analysis of Naturally Occurring Lipovelutibols along with Lead Optimization of Lipovelutibol D - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Efficient Cleavage of Peptides Containing Thr(tBu) from Resin Support

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the efficient cleavage of peptides containing tert-butyl protected threonine (Thr(tBu)) from various solid-phase synthesis resins. The final cleavage step is a critical stage in solid-phase peptide synthesis (SPPS), where the peptide is released from the solid support and all side-chain protecting groups are simultaneously removed. The tert-butyl (tBu) protecting group on threonine is acid-labile and is readily cleaved using trifluoroacetic acid (TFA). However, the choice of cleavage cocktail and reaction conditions is crucial to ensure high yield and purity of the final peptide product, while minimizing potential side reactions.

Introduction to Peptide Cleavage with Thr(tBu)

In Fmoc/tBu-based solid-phase peptide synthesis, the hydroxyl group of threonine is commonly protected with a tert-butyl (tBu) ether. This protecting group is stable to the basic conditions used for Fmoc deprotection during peptide chain elongation but is efficiently removed during the final acidic cleavage step. The cleavage process involves treating the peptide-resin with a strong acid, typically trifluoroacetic acid (TFA), which breaks the bond linking the peptide to the resin and removes the tBu group from threonine, as well as other acid-labile side-chain protecting groups.

During the cleavage process, reactive carbocations, particularly the tert-butyl cation, are generated from the cleavage of the protecting groups.[1][2] These cations can lead to undesired side reactions, such as the alkylation of sensitive amino acid residues like tryptophan, methionine, cysteine, and tyrosine.[3] To prevent these side reactions, scavengers are added to the cleavage cocktail to trap the reactive carbocations.[2][4]

Cleavage Cocktail Selection

The selection of an appropriate cleavage cocktail is dependent on the amino acid composition of the peptide. For peptides containing Thr(tBu) without other sensitive residues, a simple TFA/scavenger mixture is often sufficient. However, for more complex peptides, a more sophisticated cocktail is required.

Standard Cleavage Cocktails

A variety of cleavage cocktails have been developed for Fmoc SPPS. The most common ones are TFA-based and differ in the types and proportions of scavengers used.[1] The choice of cocktail is dictated by the specific amino acid residues present in the peptide sequence.[1]

Reagent Name	Composition (v/v)	Key Applications & Remarks
TFA / H₂O / TIS	95% TFA / 2.5% H₂O / 2.5% Triisopropylsilane (TIS)	A general-purpose, low-odor cocktail suitable for most peptides, especially those containing Trp(Boc) and Arg(Pbf/Pmc). TIS is an effective scavenger for trityl cations.[3][4]
Reagent B	88% TFA / 5% Phenol / 5% H₂O / 2% TIS	An "odorless" alternative to cocktails containing thiols. Useful for peptides with trityl-based protecting groups. Does not prevent methionine oxidation.[5]
Reagent K	82.5% TFA / 5% Phenol / 5% H₂O / 5% Thioanisole / 2.5% 1,2-Ethanedithiol (EDT)	A widely used and robust cocktail for peptides containing multiple sensitive residues like Cys, Met, Trp, and Tyr.[3][5]
Reagent R	90% TFA / 5% Thioanisole / 3% EDT / 2% Anisole	Particularly effective for peptides containing arginine residues protected with sulfonyl groups (e.g., Pmc, Mtr).[5]

Experimental Protocols

Prior to cleavage, it is essential to ensure that the N-terminal Fmoc group has been removed and the peptide-resin is thoroughly dried.[3][4]

Protocol 1: General Cleavage Protocol using TFA / H₂O / TIS

This protocol is suitable for peptides containing Thr(tBu) and other standard protected amino acids without highly sensitive residues like unprotected Cys or Met.

Materials:

• Peptide-resin (dried)

• Cleavage Cocktail: 95% TFA, 2.5% H₂O, 2.5% TIS

• Dichloromethane (DCM)

• Cold diethyl ether

• Centrifuge tubes

• Round-bottom flask

• Rotary evaporator

Procedure:

• Place the dried peptide-resin in a round-bottom flask.

• Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

• Stopper the flask and gently swirl to ensure the resin is fully suspended.

• Allow the reaction to proceed at room temperature for 1.5 to 2 hours with occasional swirling.[2]

• Filter the resin using a sintered glass funnel and collect the filtrate containing the cleaved peptide.

• Wash the resin with a small volume of fresh TFA or DCM and combine the filtrates.[2]

• Concentrate the filtrate to a volume of approximately 1-2 mL using a rotary evaporator.[2]

• Precipitate the peptide by adding the concentrated solution dropwise to a centrifuge tube containing cold diethyl ether (approximately 10 times the volume of the concentrate). A white precipitate should form.[1]

• Centrifuge the mixture to pellet the peptide.

• Decant the ether and wash the peptide pellet with cold diethyl ether two more times.

• Dry the crude peptide under vacuum.

Protocol 2: Cleavage with Reagent K for Peptides with Sensitive Residues

This protocol is recommended for peptides containing Thr(tBu) along with sensitive residues such as Cys, Met, Trp, and Tyr.

Materials:

• Peptide-resin (dried)

• Reagent K: 82.5% TFA, 5% Phenol, 5% H₂O, 5% Thioanisole, 2.5% EDT

• Cold methyl t-butyl ether (MTBE) or diethyl ether

• Other materials as listed in Protocol 1

Procedure:

• Place the dried peptide-resin in a reaction vessel.

• Add Reagent K to the resin (10-20 mL per gram of resin).

• Stir the mixture at room temperature for 1 to 2.5 hours. Peptides with multiple arginine residues may require longer deprotection times.[5]

• Filter the resin and wash with a small amount of TFA.

• Combine the filtrates and concentrate under reduced pressure to a syrup.[5]

• Dissolve the syrup in a minimal volume of TFA.

• Precipitate the peptide by adding the solution to cold MTBE or diethyl ether.[5]

• Collect the precipitated peptide by centrifugation or filtration.

• Wash the peptide pellet with cold ether and dry under vacuum.

Visualizing the Cleavage Workflow

The following diagram illustrates the general workflow for the cleavage of a Thr(tBu)-containing peptide from the resin support.

Caption: General workflow for peptide cleavage and isolation.

Signaling Pathway of Protecting Group Removal

The cleavage of the tBu group from Threonine is an acid-catalyzed process. The following diagram illustrates the simplified chemical logic.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. peptide.com [peptide.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Boc-Thr(tBu)-OH Coupling Efficiency

This technical support center provides troubleshooting guidance and frequently asked questions to address challenges associated with the low coupling efficiency of Boc-Thr(tBu)-OH in solid-phase peptide synthesis (SPPS). The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Low Coupling Efficiency of Boc-Thr(tBu)-OH

This guide addresses the primary issue of incomplete or slow coupling of Boc-Thr(tBu)-OH, a sterically hindered amino acid.

Issue: Low Coupling Yield or Positive Ninhydrin (B49086) Test after Coupling Boc-Thr(tBu)-OH

Possible Causes:

• Steric Hindrance: The bulky tert-butyl (tBu) group on the threonine side chain, combined with the N-terminal Boc protecting group, can physically impede the approach of the activated amino acid to the resin-bound free amine.[1]

• Peptide Aggregation: The growing peptide chain may aggregate on the solid support, limiting the accessibility of the N-terminal amine for the incoming amino acid.[1][2]

• Suboptimal Activation: The chosen coupling reagent may not be sufficiently reactive to overcome the steric hindrance associated with Boc-Thr(tBu)-OH.[2]

• Presence of DCHA Salt: Boc-Thr(tBu)-OH is often supplied as a dicyclohexylamine (B1670486) (DCHA) salt to enhance stability. This salt must be converted to the free acid prior to coupling, as the DCHA will interfere with the reaction.[3][4]

Solutions:

A systematic approach to troubleshooting involves optimizing reaction conditions and selecting appropriate reagents. The following decision tree can guide your experimental design.

Caption: Troubleshooting decision tree for low Boc-Thr(tBu)-OH coupling efficiency.

Frequently Asked Questions (FAQs)

Q1: Why is Boc-Thr(tBu)-OH considered a "difficult" amino acid to couple?

A1: The primary reason is steric hindrance. The combination of the bulky tert-butyl (tBu) protecting group on the side-chain hydroxyl group and the N-terminal Boc group creates a sterically crowded environment around the carboxylic acid, making it difficult for it to approach and react with the N-terminal amine of the growing peptide chain on the solid support.[1]

Q2: What are the first steps I should take to improve a low-yield coupling of Boc-Thr(tBu)-OH?

A2: Initially, ensure that if your Boc-Thr(tBu)-OH is a DCHA salt, it has been converted to the free acid.[3][4] Following this, the simplest and often most effective strategies are to perform a "double coupling," where the coupling step is repeated with fresh reagents, or to increase the reaction time.[2]

Q3: Which coupling reagents are most effective for Boc-Thr(tBu)-OH?

A3: For sterically hindered amino acids, more potent activating reagents are recommended. Uronium/aminium or phosphonium (B103445) salt-based reagents like HATU, HCTU, and COMU are generally more effective than carbodiimides (e.g., DIC) or HBTU.[2][5] For extremely challenging couplings, the use of amino acid fluorides can be considered.[5]

Q4: Can I simply increase the temperature to improve the coupling rate?

A4: Increasing the reaction temperature (e.g., to 40-50°C) can enhance the reaction rate. However, this must be done with caution as it can also increase the risk of side reactions, most notably racemization of the amino acid.[1][2]

Q5: How does the choice of solvent affect the coupling efficiency?

A5: While DMF is a standard solvent for SPPS, for sequences prone to aggregation, N-Methyl-2-pyrrolidone (NMP) can be a better choice due to its superior solvating properties, which can help to disrupt secondary structures and improve the accessibility of the reactive sites.[2]

Q6: What is a "double coupling" and how is it performed?

A6: A double coupling is the repetition of the coupling step with a fresh solution of the activated amino acid and coupling reagents after the initial coupling reaction is complete. This helps to drive the reaction to completion and acylate any remaining free amines.[2]

Data Presentation: Comparison of Coupling Reagents

The selection of an appropriate coupling reagent is critical for overcoming the steric hindrance of Boc-Thr(tBu)-OH. The following table summarizes the relative performance of common coupling reagents, with data extrapolated from studies on similarly hindered amino acids like Boc-Ser(tBu)-OH.[3]

Coupling Reagent/Method	Additive	Typical Coupling Time	Racemization Risk	Key Considerations
DIC	HOBt or Oxyma Pure	1 - 4 hours	Low to Moderate	Cost-effective but can be slow and less efficient for hindered couplings. The use of additives is crucial to boost reactivity and suppress racemization.[3][5][6]
HBTU	HOBt	30 - 60 minutes	Low	A reliable and faster alternative to carbodiimides for most standard couplings.[3]
HATU	None	15 - 45 minutes	Very Low	Highly efficient and recommended for difficult or sterically hindered couplings due to the formation of a more reactive OAt-ester.[3]
COMU	None	15 - 45 minutes	Very Low	Offers coupling efficiencies comparable to HATU and has improved safety and solubility profiles.[5]

Experimental Protocols

Protocol 1: Conversion of Boc-Thr(tBu)-OH·DCHA Salt to Free Acid

This protocol is essential if your starting material is the DCHA salt.[3][4]

• Dissolution: Dissolve the Boc-Thr(tBu)-OH·DCHA salt in an organic solvent like dichloromethane (B109758) (DCM) or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and wash it three times with an ice-cold 10% aqueous solution of citric acid or potassium bisulfate (KHSO₄). This step protonates the dicyclohexylamine, making it water-soluble and facilitating its removal from the organic phase.

• Water Wash: Wash the organic layer with water to remove any residual acid.

• Brine Wash: Perform a final wash with a saturated aqueous NaCl solution (brine) to remove the majority of the water from the organic layer.

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Evaporation: Filter the solution to remove the drying agent and then evaporate the solvent under reduced pressure to obtain the free acid of Boc-Thr(tBu)-OH.

Protocol 2: High-Efficiency Coupling Using HATU

This protocol is recommended for coupling sterically hindered amino acids.

Caption: Experimental workflow for a high-efficiency HATU-mediated coupling.

Detailed Steps:

• Resin Preparation: Ensure the N-terminal protecting group of the peptide-resin has been removed and the resin has been neutralized.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (3-4 equivalents relative to resin loading) and HATU (3-4 equivalents) in DMF.

• Activation and Coupling: Add N,N-Diisopropylethylamine (DIEA) (6-8 equivalents) to the amino acid solution to begin activation. Immediately add this activated solution to the resin.

• Reaction: Agitate the mixture for 15-45 minutes at room temperature.

• Monitoring: Monitor the progress of the reaction using a qualitative method like the ninhydrin (Kaiser) test to check for the presence of free primary amines.

• Washing: Once the reaction is complete (negative ninhydrin test), thoroughly wash the resin with DMF and DCM to remove excess reagents and byproducts.

• Troubleshooting: If the ninhydrin test remains positive, indicating incomplete coupling, a second coupling (double coupling) can be performed by repeating steps 2-6.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. merckmillipore.com [merckmillipore.com]

Technical Support Center: Troubleshooting Incomplete Boc Deprotection of Threonine Residues

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) for incomplete Boc deprotection of threonine residues.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for incomplete Boc deprotection of threonine-containing peptides?

Incomplete Boc deprotection of threonine residues can stem from several factors:

• Insufficient Acid Strength or Reaction Time: The concentration of the acid (commonly trifluoroacetic acid - TFA) and the duration of the deprotection step are critical. Inadequate acid strength or a shortened reaction time may not be sufficient to drive the deprotection to completion.[1]

• Steric Hindrance: The bulky nature of the Boc group, combined with the methyl group on the threonine side chain, can create steric hindrance. This can impede the access of the acidic reagent to the nitrogen of the carbamate, slowing down the cleavage reaction.

• Poor Resin Swelling (for Solid-Phase Peptide Synthesis - SPPS): In SPPS, if the resin support does not swell adequately in the deprotection solvent, the acid cannot efficiently penetrate the resin beads to reach all the peptide chains. This can lead to incomplete deprotection and result in deletion sequences in the final peptide.[2]

Q2: What are the common side reactions involving the threonine side chain during Boc deprotection?

The hydroxyl group of the threonine side chain is susceptible to side reactions under the acidic conditions of Boc deprotection. The main side reactions include:

• O-tert-butylation: The tert-butyl cation (tBu⁺), a reactive electrophile generated during the cleavage of the Boc group, can be attacked by the nucleophilic hydroxyl group of the threonine side chain. This results in the formation of a stable tert-butyl ether, an undesired modification of the peptide.

• N→O Acyl Shift: Under strong acidic conditions, peptides containing threonine (or serine) can undergo an N→O acyl shift. This intramolecular migration of the peptide backbone results in the formation of an ester linkage, which can be problematic. Fortunately, this shift is often reversible upon treatment with a mild base.

• Dehydration: Although less common under standard Boc deprotection conditions, prolonged exposure to strong acids can potentially lead to the dehydration of the threonine side chain.

Q3: How can I minimize side reactions and ensure complete deprotection of Boc-threonine residues?

Several strategies can be employed to enhance the efficiency of Boc deprotection and minimize side reactions:

• Optimization of Reaction Conditions: Increasing the reaction time or using a higher concentration of TFA can improve deprotection efficiency.[1] Monitoring the reaction progress by HPLC is recommended to determine the optimal conditions.

• Use of Scavengers: Scavengers are crucial for trapping the reactive tert-butyl cations generated during deprotection, thereby preventing side reactions like O-tert-butylation. A common and effective scavenger cocktail is a mixture of TFA, water, and triisopropylsilane (B1312306) (TIS).

• Choice of Deprotection Reagent: While TFA in dichloromethane (B109758) (DCM) is widely used, 4M HCl in dioxane is another effective reagent for Boc deprotection.[1][3] The choice between these reagents may depend on the specific peptide sequence and the presence of other acid-sensitive protecting groups.

Q4: Are there specific challenges associated with the deprotection of Boc-Thr(Bzl)-OH?

When using Boc-Thr(Bzl)-OH, the benzyl (B1604629) ether protecting the threonine side chain is generally stable to the acidic conditions used for N-terminal Boc group removal. The benzyl group is typically removed during the final cleavage of the peptide from the resin, often using stronger acids like HF or TFMSA. However, partial cleavage of the benzyl ether can occur with prolonged exposure to TFA, which could lead to a heterogeneous product. It is important to select a cleavage strategy that is compatible with all protecting groups used in the synthesis.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Incomplete Boc Deprotection (Observed as starting material or deletion sequences in HPLC)	Insufficient acid concentration or reaction time.	Increase TFA concentration (e.g., from 50% to 100% in DCM) or prolong the reaction time (e.g., from 30 minutes to 1-2 hours). Monitor progress by HPLC.[1][2]
Poor resin swelling in SPPS.	Ensure the resin is adequately swollen in the deprotection solvent. A mixture of 55% TFA in DCM has been shown to promote better resin swelling than 100% TFA.[2]
Presence of a +56 Da adduct in Mass Spectrometry	O-tert-butylation of the threonine side chain.	Add a scavenger to the deprotection cocktail. A common mixture is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS).
Unexpected peptide fragmentation or modification	N→O acyl shift at the threonine residue.	After acidic deprotection and cleavage, treat the crude peptide with a mild aqueous base (e.g., 10% ammonium (B1175870) bicarbonate solution) to reverse the acyl shift.
Partial cleavage of the Thr(Bzl) protecting group.	Minimize the duration of TFA exposure during N-Boc deprotection steps. For final cleavage, use conditions known to be effective for benzyl ether removal (e.g., HF, TFMSA).

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA/DCM

• Resin Swelling (for SPPS): Swell the Boc-protected peptide-resin in dichloromethane (DCM) for 15-30 minutes in a suitable reaction vessel.

• Deprotection Cocktail Preparation: Prepare a solution of 50% TFA in DCM (v/v).

• Deprotection Reaction: Drain the DCM from the swollen resin and add the deprotection cocktail (approximately 10 mL per gram of resin). Gently agitate the mixture at room temperature for 30 minutes.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid and the cleaved Boc group.

• Neutralization (Optional but Recommended): Wash the resin with a 5-10% solution of diisopropylethylamine (DIPEA) in DCM to neutralize the resulting ammonium salt. Follow with further DCM washes.

Protocol 2: Boc Deprotection using 4M HCl in Dioxane

• Resin Swelling (for SPPS): Swell the Boc-protected peptide-resin in DCM for 15-30 minutes.

• Solvent Exchange: Wash the resin with 1,4-dioxane (B91453) to replace the DCM.

• Deprotection Reaction: Add a solution of 4M HCl in 1,4-dioxane to the resin. Agitate the mixture at room temperature for 30 minutes.[3]

• Washing: Drain the acidic solution and wash the resin thoroughly with 1,4-dioxane followed by DCM.

• Neutralization: Proceed with a neutralization step as described in Protocol 1.

Protocol 3: Final Cleavage and Deprotection with a Scavenger Cocktail

This protocol is for the final cleavage of the peptide from the resin and simultaneous removal of side-chain protecting groups, including the Boc group and potentially the benzyl ether from Thr(Bzl).

• Resin Preparation: Wash the dried peptide-resin with DCM and allow it to swell for 20 minutes.

• Cleavage Cocktail Preparation: Prepare the cleavage cocktail fresh. A recommended general-purpose cocktail is Reagent K :

  • Trifluoroacetic Acid (TFA): 82.5%

  • Phenol: 5%

  • Water: 5%

  • Thioanisole: 5%

  • 1,2-Ethanedithiol (EDT): 2.5% For peptides without other sensitive residues where only O-tert-butylation of threonine is a concern, a simpler cocktail of 95% TFA / 2.5% Water / 2.5% Triisopropylsilane (TIS) is often sufficient.

• Cleavage Reaction: Add the cleavage cocktail to the swollen resin (approximately 10 mL per gram of resin). Agitate the mixture at room temperature for 2-4 hours.

• Peptide Isolation: Filter the resin and collect the filtrate.

• Precipitation: Add the filtrate dropwise to a 10-fold excess of cold diethyl ether to precipitate the crude peptide.

• Washing and Drying: Centrifuge the mixture to pellet the peptide. Decant the ether and wash the peptide pellet with cold ether two more times. Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Visualizations

Caption: Troubleshooting workflow for Boc deprotection of threonine residues.

Caption: Potential side reactions during Boc deprotection of threonine.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Peptides Containing Thr(tBu)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers minimize aggregation in peptides containing the sterically hindered amino acid, O-tert-butyl-threonine (Thr(tBu)).

Frequently Asked Questions (FAQs)

Q1: Why are peptides containing Thr(tBu) prone to aggregation?

Peptides containing Thr(tBu), along with other bulky or hydrophobic residues like Val and Ile, are often difficult to synthesize due to their tendency to aggregate. This aggregation arises from the formation of intermolecular hydrogen bonds, leading to the creation of secondary structures that can hinder the efficiency of both the deprotection and coupling steps during solid-phase peptide synthesis (SPPS).[1] The bulky tert-butyl protecting group on the threonine side chain can further contribute to steric hindrance and promote the formation of these aggregates. When the growing peptide chain aggregates on the resin, it becomes poorly solvated, which is a primary cause of synthetic failure.[2]

Q2: What are the initial signs of aggregation during SPPS of a Thr(tBu)-containing peptide?

Indications of on-resin aggregation include:

• Poor resin swelling: The peptide-resin may fail to swell adequately in the synthesis solvents.[1]

• Slow or incomplete Fmoc deprotection: This is a clear sign that the deprotection reagent is not efficiently accessing the N-terminal Fmoc group.[3]

• Incomplete coupling reactions: A positive Kaiser test after a coupling step indicates that the incoming amino acid has not been successfully coupled to the growing peptide chain.[4]

• Formation of deletion peptides: Analysis of the crude peptide by mass spectrometry may reveal the presence of peptides missing one or more amino acids, which is a direct consequence of incomplete coupling or deprotection steps.[5]

Troubleshooting Guide

Problem: I am observing incomplete coupling and deprotection when synthesizing a peptide with multiple Thr(tBu) residues.

This is a classic sign of peptide aggregation. Here are several strategies to overcome this issue, ranging from simple adjustments to more advanced techniques.

Strategy 1: Modifying Synthesis Conditions

Simple changes to the SPPS protocol can often improve the solvation of the peptide-resin complex and disrupt aggregation.

• Solvent Choice: Using more polar, dipolar aprotic solvents like N-methylpyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO) in addition to or as a replacement for N,N-dimethylformamide (DMF) can enhance solvation.[1] A "magic mixture" of DCM/DMF/NMP (1:1:1) has also been shown to be effective for hydrophobic peptides.[2]

• Elevated Temperature: Performing the coupling reaction at a higher temperature can help to break up secondary structures and improve reaction kinetics.[1]

• Chaotropic Salts: The addition of chaotropic salts such as LiCl or KSCN to the coupling mixture can disrupt hydrogen bonding networks that lead to aggregation.[1][4]

• Microwave Irradiation: Microwave-assisted peptide synthesis can significantly reduce reaction times and help to overcome aggregation by providing rapid and uniform heating.[1]

Strategy 2: Advanced Chemical Approaches

For particularly difficult sequences, more advanced chemical strategies may be necessary.

• Use of Pseudoproline Dipeptides: This is a highly effective method for disrupting aggregation. A pseudoproline dipeptide derived from serine or threonine is inserted into the peptide sequence. This introduces a "kink" in the peptide backbone, which disrupts the formation of secondary structures.[1] The native peptide sequence is regenerated upon final cleavage with trifluoroacetic acid (TFA).

  • Workflow for Incorporating a Pseudoproline Dipeptide:

    Caption: Workflow for using pseudoproline dipeptides.

• Backbone Protection with Hmb/Dmb: The introduction of a 2-hydroxy-4-methoxybenzyl (Hmb) or 2,4-dimethoxybenzyl (Dmb) group on the backbone nitrogen of an amino acid can prevent hydrogen bonding and disrupt aggregation.[1][6] These protecting groups are stable during synthesis and are removed during the final TFA cleavage.[1] It is recommended to introduce an Hmb/Dmb protected residue every six to seven amino acids for maximum effectiveness.[1]

• Alternative Side-Chain Protection for Threonine: Substituting the tert-butyl (tBu) protecting group on threonine with a trityl (Trt) group can sometimes improve solvation and reduce aggregation.

Data Summary: Comparison of Aggregation-Disrupting Strategies

Strategy	Principle	Advantages	Considerations
Chaotropic Salts	Disrupt hydrogen bonding	Easy to implement	May require optimization of salt concentration
Elevated Temperature	Increases reaction kinetics and disrupts secondary structures	Can be very effective	May increase the risk of side reactions like racemization
Pseudoproline Dipeptides	Introduces a "kink" in the peptide backbone	Highly effective; regenerates native sequence	Requires the use of specific dipeptide building blocks
Hmb/Dmb Backbone Protection	Prevents backbone hydrogen bonding	Effective for long and difficult sequences	Can be expensive; coupling to the protected amino acid can be slow
Thr(Trt) Substitution	Improves solvation	Simple substitution of one building block	May not be as effective as other methods for severe aggregation

Experimental Protocols

Protocol 1: Coupling of a Pseudoproline Dipeptide

This protocol describes the manual coupling of an Fmoc-Xaa-Thr(psiMe,Me pro)-OH dipeptide.

• Resin Preparation: Swell the Fmoc-deprotected peptide-resin in DMF for 30 minutes.

• Coupling Solution Preparation:

  • Dissolve the pseudoproline dipeptide (5 equivalents relative to resin loading) and a coupling reagent such as HBTU or HATU (5 equivalents) in a minimal volume of DMF or NMP.

  • Add N,N-diisopropylethylamine (DIPEA) (10 equivalents).

• Coupling Reaction:

  • Immediately add the prepared coupling solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test to check for completion of the coupling. If the test is positive, the coupling can be repeated with fresh reagents.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF.

Protocol 2: General Protocol for SPPS with Thr(tBu)

This is a generalized protocol for automated solid-phase peptide synthesis using the Fmoc/tBu strategy.

• Resin Swelling: Place the appropriate resin (e.g., Rink Amide for C-terminal amides) in the reaction vessel and swell in DMF for 30-60 minutes.[7]

• Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 5-10 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF.

• Coupling:

  • Prepare a solution of the Fmoc-amino acid (including Fmoc-Thr(tBu)-OH) (5 equivalents), a coupling reagent (e.g., HBTU, 5 equivalents), and a base (e.g., DIPEA, 10 equivalents) in DMF.

  • Add the coupling solution to the resin and allow it to react for 1-2 hours.[7]

• Washing: Wash the resin with DMF.

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

• Final Cleavage and Deprotection: After the final amino acid has been coupled, wash the resin with dichloromethane (B109758) (DCM) and dry. Treat the resin with a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers (e.g., triisopropylsilane (B1312306) and water), to cleave the peptide from the resin and remove the side-chain protecting groups.

Troubleshooting Logic Diagram

Caption: A decision-making diagram for troubleshooting aggregation.

References

• 1. peptide.com [peptide.com]
• 2. researchgate.net [researchgate.net]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. researchgate.net [researchgate.net]
• 5. digital.csic.es [digital.csic.es]
• 6. Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

How to avoid racemization of Boc-Thr(tBu)-OH during activation

Welcome to our technical support center. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges in peptide synthesis.

Troubleshooting Guide: Racemization of Boc-Thr(tBu)-OH

This guide addresses the issue of racemization specifically when activating Boc-L-Thr(tBu)-OH for peptide bond formation.

Symptom	Potential Cause	Recommended Solution
Presence of diastereomeric impurity in the final peptide	Racemization of Boc-Thr(tBu)-OH during activation. This is often indicated by a doublet or a broadened peak for the threonine residue in HPLC or NMR analysis of the crude peptide.	Proceed through the troubleshooting steps below to identify and mitigate the source of racemization.
High degree of epimerization observed	Inappropriate choice of coupling reagent. Uronium/aminium-based reagents like HATU, HBTU, and TBTU, when used with strong, unhindered bases, can promote racemization.	Switch to a less racemization-prone coupling reagent. Carbodiimides, such as DIC, in the presence of an additive like OxymaPure® or HOBt, are excellent alternatives.[1] The combination of DIC/Oxyma is often considered a superior method for minimizing racemization, particularly for sensitive amino acids.[1]
Inappropriate base or excess base. Strong and sterically unhindered bases, such as triethylamine (B128534) (TEA) or an excess of N,N-diisopropylethylamine (DIPEA), can readily abstract the alpha-proton of the activated amino acid, leading to racemization.[2]	Use a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine.[2] Ensure you are using the correct stoichiometry of the base.
Prolonged pre-activation time. Allowing the activated Boc-Thr(tBu)-OH to stand for an extended period before the addition of the amine component increases the opportunity for racemization to occur.	Minimize the pre-activation time to 1-5 minutes before adding the amine. For many protocols, in-situ activation (adding the coupling reagent to the mixture of amino acid, amine, and additive) is preferred.
Elevated reaction temperature. Higher temperatures accelerate the rate of racemization.	Perform the coupling reaction at a lower temperature, such as 0 °C, especially during the activation step. The reaction can then be allowed to slowly warm to room temperature.
Formation of a side product with a mass loss of 18 Da	β-elimination of the tert-butyl protected hydroxyl group. Under strongly basic conditions, activated Boc-Thr(tBu)-OH can undergo β-elimination to form a dehydroamino acid residue. This is a known side reaction for threonine derivatives, particularly under forcing conditions.[3]	Use milder bases and avoid prolonged exposure to basic conditions. The use of DIC/Oxyma as a coupling method can also help to minimize this side reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization for Boc-protected amino acids?

A1: The most common pathway for racemization during peptide coupling is through the formation of a 5(4H)-oxazolone intermediate.[2] After the carboxylic acid of the Boc-amino acid is activated by a coupling reagent, the adjacent amide oxygen can attack the activated carbonyl group, forming a planar oxazolone (B7731731) ring. The alpha-proton becomes acidic in this intermediate and can be abstracted by a base, leading to a loss of stereochemistry. The incoming amine can then attack from either face of the planar intermediate, resulting in a mixture of L- and D-enantiomers. Urethane protecting groups like Boc are known to suppress, but not completely prevent, oxazolone formation.

Q2: How does the choice of coupling reagent influence racemization of Boc-Thr(tBu)-OH?

A2: The coupling reagent is a critical factor. Reagents that lead to highly reactive intermediates and require strong bases for activation tend to increase the risk of racemization. Uronium/aminium reagents (HATU, HBTU, TBTU) are very efficient but can lead to higher racemization levels, especially with strong bases. Carbodiimide reagents like DIC, when used in conjunction with additives such as OxymaPure® or HOBt, form active esters that are less prone to racemization.[1]

Q3: Why is threonine less prone to racemization than serine?

A3: While both are β-hydroxy amino acids, studies on their glycosylated derivatives have shown that threonine derivatives are significantly less prone to epimerization compared to serine derivatives. This is attributed to the steric hindrance from the β-methyl group in threonine, which disfavors the formation of the planar oxazolone intermediate required for racemization. However, under forcing conditions, threonine derivatives are more susceptible to β-elimination.

Q4: What is β-elimination and how can I avoid it with Boc-Thr(tBu)-OH?

A4: β-elimination is a side reaction where the protected hydroxyl group on the β-carbon of threonine is eliminated, leading to the formation of a dehydroamino acid. This is more likely to occur under basic conditions.[3] To avoid this, use the mildest possible base (e.g., NMM or 2,4,6-collidine) and avoid prolonged reaction times and elevated temperatures.

Quantitative Data on Racemization

While specific quantitative data for the racemization of Boc-Thr(tBu)-OH is limited in the literature, the following table provides a summary of racemization levels observed for other sensitive N-protected amino acids with various common coupling reagents. These trends are highly indicative and can guide the selection of optimal conditions for Boc-Thr(tBu)-OH.

Coupling Reagent/Method	Additive	Base	Typical Racemization Level	Key Considerations
HATU	None	DIPEA/NMM	Low to Moderate	Fast and efficient, but the choice of base is critical to minimize racemization.
HBTU	HOBt	DIPEA/NMM	Moderate	A widely used and effective reagent, though generally considered to have a slightly higher racemization potential than HATU.
TBTU	HOBt	DIPEA/NMM	Moderate	Similar in performance to HBTU.
DIC	HOBt	DIPEA/NMM	Low to Moderate	A classic and cost-effective method. The use of HOBt is crucial for suppressing racemization.[4]
DIC	OxymaPure®	None/DIPEA	Very Low	Often the preferred method for coupling racemization-prone amino acids.[1][4] The combination with a weak base or no base (if the amine is not a salt) is highly recommended.

Note: The racemization levels are qualitative summaries based on data from various studies on sensitive amino acids. The actual level of racemization can vary depending on the specific sequence, solvent, temperature, and reaction time.

Experimental Protocols

Protocol 1: Low-Racemization Coupling using HATU/DIPEA

This protocol is suitable for rapid couplings where a balance between efficiency and low racemization is desired.

• Preparation: In a reaction vessel, dissolve Boc-L-Thr(tBu)-OH (1.2 equivalents) and the amine component (1.0 equivalent) in anhydrous DMF.

• Reagent Solution: In a separate vial, dissolve HATU (1.15 equivalents) in anhydrous DMF.

• Cooling: Cool the reaction vessel to 0 °C using an ice bath.

• Activation and Coupling: Add the HATU solution to the reaction vessel. Then, add DIPEA (2.0 equivalents) dropwise while maintaining the temperature at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C for 15 minutes, then allow it to warm to room temperature and continue stirring for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by a suitable method (e.g., Kaiser test for solid-phase synthesis, or TLC/LC-MS for solution-phase).

Protocol 2: Minimal Racemization Coupling using DIC/OxymaPure®

This protocol is highly recommended for couplings where minimizing racemization is the top priority.

• Preparation: In a reaction vessel, dissolve Boc-L-Thr(tBu)-OH (1.2 equivalents) and OxymaPure® (1.2 equivalents) in anhydrous DMF or DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Activation: Add DIC (1.2 equivalents) dropwise to the cooled solution.

• Pre-activation: Stir the mixture at 0 °C for 5-10 minutes.

• Coupling: Add a solution of the amine component (1.0 equivalent) in the same solvent. If the amine is a hydrochloride salt, add one equivalent of a weak base like NMM.

• Reaction: Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature. Continue stirring for 2-6 hours.

• Monitoring: Monitor the reaction progress by a suitable method.

Workflow for Troubleshooting Racemization

The following diagram illustrates a logical workflow for troubleshooting and minimizing racemization during the activation of Boc-Thr(tBu)-OH.

Caption: Troubleshooting workflow for racemization of Boc-Thr(tBu)-OH.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. bachem.com [bachem.com]

Technical Support Center: Managing Boc-Thr(tBu)-OH Coupling Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the solubility of Boc-Thr(tBu)-OH during peptide coupling reactions. Below you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome these common issues.

Troubleshooting Guide: Solubility and Coupling Issues

Poor solubility of Boc-Thr(tBu)-OH can lead to incomplete coupling, resulting in deletion sequences and difficult purifications. The bulky tert-butyl (tBu) protecting groups on both the alpha-amino (Boc) and the side-chain hydroxyl contribute to its hydrophobicity and potential for aggregation.

Problem: Boc-Thr(tBu)-OH fails to dissolve completely in the coupling solvent.

Solution	Description
Solvent Selection	Switch from Dichloromethane (DCM) to more polar aprotic solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). NMP is often superior for solvating protected amino acids and peptide-resins. A mixture of DMF with up to 25% Dimethyl sulfoxide (B87167) (DMSO) can also be effective in disrupting aggregation.[1]
Sonication	Briefly sonicate the mixture to aid in the dissolution of the amino acid.
Gentle Heating	Warm the solvent to 30-40°C before adding the Boc-Thr(tBu)-OH. Be cautious, as prolonged heating can lead to side reactions.

Problem: Incomplete coupling is observed after the reaction.

Solution	Description
Optimize Coupling Reagent	Standard carbodiimide (B86325) reagents like DIC may be insufficient. Switch to a more potent uronium or phosphonium (B103445) salt-based coupling reagent such as HATU, HBTU, or COMU. These are known to be more effective for sterically hindered amino acids.[2][3]
Increase Equivalents	Use a higher excess of Boc-Thr(tBu)-OH and the coupling reagent (e.g., 2-4 equivalents relative to the free amine on the resin).
Extend Reaction Time	Double the standard coupling time and monitor the reaction progress using a qualitative method like the Kaiser test.
Elevated Temperature	Perform the coupling reaction at a moderately elevated temperature (e.g., 35-50°C). This should be done with caution to minimize the risk of racemization.
Double Coupling	After the initial coupling and washing, repeat the coupling step with a fresh solution of the amino acid and coupling reagents.
Use of Additives	The addition of 1-hydroxybenzotriazole (B26582) (HOBt) or OxymaPure® with carbodiimides can enhance coupling efficiency and reduce the risk of racemization.[2]

Frequently Asked Questions (FAQs)

Q1: Why is Boc-Thr(tBu)-OH poorly soluble in common peptide synthesis solvents?

A1: Boc-Thr(tBu)-OH possesses two bulky and hydrophobic tert-butyl protecting groups. The N-terminal Boc group is more hydrophobic than the Fmoc group used in alternative strategies.[4] This hydrophobicity can lead to poor solubility in less polar solvents and promotes aggregation, especially as the peptide chain elongates on the solid support.

Q2: Which solvent is the best choice for dissolving Boc-Thr(tBu)-OH?

A2: While DMF is a common choice, N-Methyl-2-pyrrolidone (NMP) is generally a better solvent for dissolving protected amino acids and solvating the peptide-resin, which can improve coupling yields.[1] For particularly difficult cases, a mixture of DMF or NMP with DMSO can be beneficial.

Q3: Can I heat the reaction to improve solubility and coupling efficiency?

A3: Yes, gentle heating to 30-50°C can improve both solubility and reaction kinetics. However, this must be done cautiously as elevated temperatures can increase the risk of side reactions, most notably racemization of the amino acid.

Q4: What are the most effective coupling reagents for Boc-Thr(tBu)-OH?

A4: For sterically hindered amino acids like Boc-Thr(tBu)-OH, uronium and phosphonium salt-based reagents are generally more effective than carbodiimides alone. HATU, HBTU, and COMU are highly recommended for their high coupling efficiency and ability to minimize racemization.[2][3][5] COMU is a particularly good choice due to its high reactivity and improved safety profile.[5][6]

Q5: What are the potential side reactions when coupling Boc-Thr(tBu)-OH?

A5: Besides incomplete coupling, the primary side reaction of concern is racemization, especially when using more forcing conditions like elevated temperatures. Threonine is susceptible to epimerization during the activation step. Using additives like HOBt or OxymaPure, or employing coupling reagents like HATU which are known to suppress racemization, can mitigate this risk.[2]

Data Presentation

Table 1: Comparison of Common Coupling Reagents for Hindered Amino Acids

Coupling Reagent	Relative Coupling Efficiency	Typical Coupling Time	Racemization Risk	Key Considerations
DIC/HOBt	Good	1 - 4 hours	Low to Moderate	Cost-effective, but can be slow for hindered couplings.[2]
HBTU/HOBt	Very Good	30 - 60 minutes	Low	Faster than DIC/HOBt, a reliable choice for most couplings.[2]
HATU	Excellent	15 - 45 minutes	Very Low	Highly efficient and recommended for difficult or sterically hindered couplings.[2][3]
COMU	Excellent	15 - 45 minutes	Very Low	High reactivity and an improved safety profile as it does not release potentially explosive byproducts.[5][6]

Experimental Protocols

Protocol 1: Standard Coupling of Boc-Thr(tBu)-OH using HATU

This protocol is recommended for routine coupling of Boc-Thr(tBu)-OH, especially when solubility issues are anticipated.

• Resin Preparation:

  • Swell the resin (e.g., Merrifield or PAM resin) in DCM for 30 minutes.

  • Perform Boc deprotection of the N-terminal amino acid on the resin using 50% Trifluoroacetic Acid (TFA) in DCM.

  • Neutralize the resin-bound amine salt with a 5-10% solution of N,N-diisopropylethylamine (DIEA) in DCM or DMF.

  • Wash the resin thoroughly with DCM and then DMF.

• Amino Acid Activation and Coupling:

  • In a separate reaction vessel, dissolve Boc-Thr(tBu)-OH (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the solution and vortex briefly to activate the amino acid.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

• Monitoring and Washing:

  • Monitor the reaction progress using the Kaiser test. A negative result (yellow beads) indicates complete coupling.

  • Once the coupling is complete, wash the resin thoroughly with DMF (3x) and DCM (3x).

Protocol 2: Troubleshooting Difficult Couplings with Elevated Temperature

Use this protocol when standard methods result in incomplete coupling.

• Resin and Amino Acid Preparation:

  • Follow the resin preparation steps from Protocol 1.

  • Prepare the activated Boc-Thr(tBu)-OH solution as described in Protocol 1, using a robust coupling reagent like HATU or COMU.

• Elevated Temperature Coupling:

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture in a vessel maintained at 40°C for 1-2 hours.

  • Ensure the reaction vessel is properly sealed to prevent solvent evaporation.

• Monitoring and Washing:

  • Allow the reaction vessel to cool to room temperature.

  • Perform a Kaiser test to check for completion.

  • If the coupling is still incomplete, a second coupling may be performed.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x).

Visualizations

Caption: Troubleshooting workflow for solubility and coupling issues.

Caption: General workflow for a single coupling cycle in Boc-SPPS.

References

• 1. peptide.com [peptide.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. digital.csic.es [digital.csic.es]
• 5. bachem.com [bachem.com]
• 6. 2024.sci-hub.st [2024.sci-hub.st]

Technical Support Center: Preventing t-Butylation During Deprotection

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of scavengers to prevent t-butylation side reactions during the deprotection of peptides and other molecules.

Frequently Asked Questions (FAQs)

Q1: What is t-butylation and why is it a problem during deprotection?

A1: During the acidic cleavage of t-butyl-based protecting groups (e.g., Boc, tBu), a reactive tert-butyl cation is generated.[1][2] This carbocation is a potent electrophile that can attack nucleophilic residues in your peptide or molecule, leading to an unwanted modification known as t-butylation. This results in the formation of undesired side products, complicating purification and reducing the yield of your target compound.[2][3]

Q2: Which amino acid residues are most susceptible to t-butylation?

A2: Amino acids with nucleophilic side chains are particularly vulnerable to alkylation by the tert-butyl cation. These include:

• Tryptophan (Trp): The indole (B1671886) ring is highly nucleophilic and prone to t-butylation.[1][3]

• Methionine (Met): The thioether side chain can be alkylated, forming a sulfonium (B1226848) salt.[1][4] This modification results in a mass increase of 56 Da.[4]

• Cysteine (Cys): The free thiol group is a target for alkylation, forming an S-tert-butylated derivative.[1][5]

• Tyrosine (Tyr): The phenolic ring can also be alkylated by the tert-butyl cation.[1][3]

Q3: What are scavengers and how do they prevent t-butylation?

A3: Scavengers are nucleophilic reagents added to the deprotection or cleavage cocktail.[1][4] Their purpose is to trap the reactive tert-butyl cations before they can react with sensitive residues on your desired molecule.[1][4][6] Scavengers are typically more reactive towards the carbocation or are used in high concentrations to outcompete the nucleophilic side chains of the amino acids.[4]

Q4: How do I choose the right scavenger for my experiment?

A4: The optimal scavenger or scavenger cocktail depends on the amino acid composition of your peptide.[1]

• For Tryptophan-containing peptides: Trialkylsilanes like triethylsilane (TES) or triisopropylsilane (B1312306) (TIS) are highly effective.[1][3] Anisole is another suitable option.[1]

• For Methionine-containing peptides: Thioanisole is commonly used to prevent S-alkylation.[1] Dimethyl sulfide (B99878) (DMS) can also be employed.[4]

• For Cysteine-containing peptides: Ethanedithiol (EDT) is a widely used and effective scavenger.[1]

• General Purpose/Multiple Sensitive Residues: A cocktail of scavengers is often the most robust approach. A common mixture is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[1] For particularly complex peptides, "Reagent K" (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5 v/v/v/v/v) can be used.[1]

Troubleshooting Guide

Issue 1: Unexpected peaks observed in HPLC/LC-MS after deprotection, suggesting side product formation.

• Possible Cause: Alkylation of sensitive amino acid residues (Trp, Met, Cys, Tyr) by tert-butyl cations.[1] A mass increase of +56 Da often indicates t-butylation.[4]

• Solution:

  • Incorporate a scavenger: If you are not already using a scavenger, add one to your deprotection cocktail based on the susceptible residues in your sequence (see FAQ Q4).

  • Optimize your scavenger cocktail: If you are already using a scavenger, you may need to adjust the composition or concentration. For peptides with multiple sensitive residues, a scavenger cocktail is often more effective than a single scavenger.[1] Consider using a well-established cocktail like TFA/TIS/H₂O (95:2.5:2.5) or Reagent K for complex cases.[1]

Issue 2: Incomplete deprotection observed in the crude product analysis.

• Possible Cause 1: Insufficient acid concentration or reaction time. [1][7]

  • Solution: Increase the concentration of trifluoroacetic acid (TFA) or extend the reaction time.[1] For solid-phase peptide synthesis (SPPS), using 55% TFA in DCM can lead to better resin swelling and higher purity compared to 100% TFA.[8] Monitor the reaction progress by taking aliquots and analyzing them via HPLC or LC-MS.[6]

• Possible Cause 2: Steric hindrance around the protecting group. [7]

  • Solution: For sterically hindered sites, a combination of a stronger acid, longer reaction time, and potentially gentle warming may be required.[1] It is critical to use an effective scavenger cocktail under these more forcing conditions to minimize side reactions.[1]

Data on Scavenger Efficiency

The following table summarizes the effectiveness of various scavenger cocktails in preventing the S-tert-butylation of a model Cys-containing peptide.

Cleavage Cocktail Composition (v/v/v)	% Desired Peptide	% S-tert-butylated Peptide
95% TFA / 5% H₂O	Low (data varies)	High (data varies)
95% TFA / 2.5% H₂O / 2.5% TIS	90%	10%
90% TFA / 5% Thioanisole / 5% DTT	High (data varies)	Low (data varies)
Reagent K (TFA/Phenol/H₂O/Thioanisole/EDT 82.5:5:5:5:2.5)	High (data varies)	Very Low (data varies)

Note: Data is illustrative and sourced from internal analysis and literature.[1] The optimal cocktail will depend on the specific peptide sequence and reaction conditions.

Key Experimental Protocols

Protocol 1: General Deprotection Using Triethylsilane (TES) as a Scavenger

• Preparation: Dissolve the t-butyl-protected compound in a suitable solvent like dichloromethane (B109758) (DCM).

• Scavenger Addition: Add 10-20 equivalents of triethylsilane (TES) to the solution.[1]

• Deprotection: Add an equal volume of trifluoroacetic acid (TFA) to the reaction mixture.[1]

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction's progress using TLC or LC-MS.[1]

• Work-up: Once the reaction is complete, remove the solvent and excess TFA under reduced pressure. The crude product can then be precipitated and washed with cold diethyl ether before further purification.[1][6]

Protocol 2: Cleavage and Deprotection from Resin in Solid-Phase Peptide Synthesis (SPPS)

• Resin Preparation: Swell the peptide-resin in DCM for approximately 20 minutes.[4][7]

• Cleavage Cocktail Preparation: Prepare a fresh cleavage cocktail. A common and effective non-odorous cocktail is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[1] For 100 mg of resin, use approximately 2 mL of the cocktail.[6]

• Cleavage Reaction: Add the cleavage cocktail to the swollen resin and agitate the mixture at room temperature for 2-4 hours.[1][7]

• Peptide Isolation: Filter the resin and collect the filtrate containing the deprotected peptide.[6][7]

• Precipitation and Washing: Add the filtrate to a 10-fold excess of cold diethyl ether to precipitate the peptide.[1][6] Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice more.[6]

• Drying: Dry the final peptide product under a stream of nitrogen or in a vacuum desiccator.[6]

Visual Guides

Caption: Mechanism of t-butylation and scavenger action.

Caption: Experimental workflow for deprotection with scavengers.

Caption: Troubleshooting workflow for t-butylation side products.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Identifying and minimizing dehydration of threonine side chain

Welcome to the technical support center. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize the dehydration of threonine side chains during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is threonine side chain dehydration and what is its mechanism?

Threonine side chain dehydration is a chemical modification where a water molecule (H₂O) is eliminated from the threonine residue. This process converts threonine into a dehydrobutyrine (Dhb) residue, which contains a carbon-carbon double bond.[1][2] This modification results in a mass loss of 18 Da and can alter the peptide's or protein's structure, function, and stability. The reaction can be triggered by various factors, including high temperatures, acidic conditions, or specific enzymatic activity.[3][4][5]

Caption: Mechanism of threonine to dehydrobutyrine conversion.

Q2: Under which experimental conditions is threonine dehydration most likely to occur?

Threonine dehydration is often an unwanted side reaction and is promoted by several common experimental conditions:

• High Temperatures: Thermal decomposition or stress, such as heating proteins in aqueous solutions, can lead to significant dehydration.[5][6] This is particularly relevant in studies involving thermophilic organisms or thermal stability assays.

• Strongly Acidic Conditions: Anhydrous acids, often used in peptide chemistry (e.g., during Edman degradation or cleavage from a resin), can catalyze the dehydration of threonine side chains.[4]

• Peptide Synthesis: During solid-phase peptide synthesis (SPPS), the hydroxyl group of threonine is reactive and can undergo dehydration if not properly protected.[7][8]

• Enzymatic Reactions: Certain enzymes, such as threonine dehydratase and some lanthipeptide synthetases, naturally catalyze this reaction as part of a biosynthetic pathway.[1][9][10]

Q3: How can I detect if my threonine-containing peptide or protein has undergone dehydration?

Several analytical techniques can be employed to identify this modification:

• Mass Spectrometry (MS): This is the most common and powerful method. The loss of a water molecule results in a characteristic mass decrease of 18.01056 Da. High-resolution mass spectrometry can easily detect this mass shift in the precursor ion.[5][11]

• Tandem Mass Spectrometry (MS/MS): To confirm the location of the dehydration, the precursor ion corresponding to the dehydrated peptide can be isolated and fragmented. The resulting fragmentation pattern will pinpoint the modified threonine residue.[2][5][6]

• Liquid Chromatography (LC): Dehydration alters the polarity of the peptide. A dehydrated peptide will typically have a slightly longer retention time on a reverse-phase HPLC column compared to its unmodified counterpart. An LC-MS/MS setup is ideal for separating and identifying these species.[5]

• Nuclear Magnetic Resonance (NMR): For highly pure samples, 1H NMR spectroscopy can be used to detect the characteristic signals of the vinyl proton and methyl group of the dehydrobutyrine residue.[2]

Q4: I'm performing solid-phase peptide synthesis (SPPS). How can I prevent threonine dehydration?

The most effective strategy to prevent dehydration during SPPS is to use a protecting group for the threonine side chain's hydroxyl group.[8][12] The choice of protecting group depends on the overall synthesis strategy (Fmoc or Boc).

• Fmoc/tBu Strategy: The standard and most recommended protecting group is the tert-butyl (tBu) ether. It is stable to the mild basic conditions (e.g., piperidine) used for Fmoc group removal but is cleaved by strong acids (e.g., trifluoroacetic acid, TFA) during the final cleavage from the resin.[13]

• Boc/Bzl Strategy: In Boc-based synthesis, the benzyl (B1604629) (Bzl) ether is the most common protecting group for the threonine side chain. It is stable to the moderately acidic conditions used for Boc removal but is cleaved by stronger acids like HF.[13]

Using an orthogonal protection scheme, where the side chain protecting group is stable to the conditions used for N-terminal deprotection, is critical for a successful synthesis.[12][14]

Caption: Decision tree for minimizing threonine dehydration.

Data Summary

Table 1: Common Protecting Groups for Threonine in Peptide Synthesis

Synthesis Strategy	Protecting Group Name	Abbreviation	Cleavage Condition	Stability
Fmoc	tert-Butyl	tBu	Strong Acid (e.g., TFA)[13]	Stable to base (piperidine)[7]
Fmoc	Trityl	Trt	Mild Acid[13]	Stable to base (piperidine)[7]
Boc	Benzyl	Bzl	Strong Acid (e.g., HF)[13]	Stable to moderate acid (TFA)

Experimental Protocols

Protocol 1: Identification of Threonine Dehydration by LC-MS/MS

This protocol outlines a general workflow for detecting and confirming threonine dehydration in a peptide or protein sample.

• Sample Preparation:

  • If analyzing a protein, digest it into smaller peptides using a protease like trypsin.

  • For in-solution digestion, follow a standard protocol involving reduction (e.g., with DTT) and alkylation (e.g., with iodoacetamide).

  • Desalt the resulting peptide mixture using a C18 StageTip or equivalent to remove salts and detergents that interfere with MS analysis.[15]

  • Re-suspend the clean peptides in a solvent suitable for mass spectrometry (e.g., 0.1% formic acid in water).

• Liquid Chromatography (LC):

  • Inject the sample onto a reverse-phase LC column (e.g., C18).

  • Elute the peptides using a gradient of increasing organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid). This separates the peptides based on their hydrophobicity.

• Mass Spectrometry (MS) - Full Scan:

  • As peptides elute from the column, analyze them using a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

  • Acquire full MS scans to determine the mass-to-charge ratio (m/z) of the intact peptide ions.

  • Process the data to look for pairs of peaks where one corresponds to the theoretical mass of a threonine-containing peptide and the other corresponds to that mass minus 18.01056 Da.

• Tandem Mass Spectrometry (MS/MS):

  • Set up a data-dependent acquisition (DDA) method to automatically select the ion corresponding to the dehydrated peptide for fragmentation.

  • Fragment the ion using collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).[16]

  • Analyze the resulting MS/MS spectrum. The fragmentation pattern will reveal the peptide sequence and allow localization of the dehydrobutyrine residue, confirming the site of dehydration.

Caption: Workflow for identifying threonine dehydration via LC-MS/MS.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. syn -Elimination of glutamylated threonine in lanthipeptide biosynthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06345J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. The destruction of serine and threonine thiohydantoins during the sequence determination of peptides by 4-N,N-dimethylaminoazobenzene 4'-isothiocyanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of the dehydration products due to thermal decomposition of peptides by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 8. biosynth.com [biosynth.com]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of Threonine Dehydratase Is Herbicidal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. iris.unito.it [iris.unito.it]
• 12. peptide.com [peptide.com]
• 13. peptide.com [peptide.com]
• 14. Peptide Design: Principles & Methods | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Subcritical Water Hydrolysis of Peptides: Amino Acid Side-Chain Modifications - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in coupling reactions involving Boc-Thr(tBu)-OH

This technical support center provides guidance for researchers, scientists, and drug development professionals on overcoming the challenges associated with the steric hindrance of Boc-Thr(tBu)-OH in peptide coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What causes the steric hindrance associated with Boc-Thr(tBu)-OH?

A1: The steric hindrance of Boc-Thr(tBu)-OH arises from the bulky nature of both the N-terminal tert-butyloxycarbonyl (Boc) protecting group and the tert-butyl (tBu) ether protecting the side-chain hydroxyl group.[1] These large chemical groups physically obstruct the approach of the activated carboxylic acid to the N-terminal amine of the growing peptide chain, making the formation of the peptide bond more difficult.

Q2: My coupling reaction with Boc-Thr(tBu)-OH is failing or giving low yields. What are the most likely reasons?

A2: Low coupling efficiency with Boc-Thr(tBu)-OH is a common issue. The primary causes are typically:

• Insufficiently Potent Coupling Reagent: Standard coupling reagents may not be powerful enough to overcome the significant steric barrier.

• Suboptimal Reaction Conditions: Inadequate reaction time, temperature, or solvent choice can prevent the reaction from reaching completion.

• Aggregation: The growing peptide chain can aggregate on the solid support, further blocking reactive sites.

Q3: Which coupling reagents are recommended for sterically hindered amino acids like Boc-Thr(tBu)-OH?

A3: For sterically hindered couplings, more potent activating agents are necessary. Urionium and phosphonium (B103445) salt-based reagents are generally more effective than carbodiimides alone.[2] Reagents like HATU, HBTU, and COMU are highly recommended for such challenging couplings.[3]

Q4: Can I simply extend the reaction time to improve the yield?

A4: Yes, extending the coupling time is a valid strategy for sterically hindered reactions, which are often slow. Increasing the reaction time from a standard 1-2 hours to overnight can help drive the reaction to completion. However, this should be monitored to avoid potential side reactions.

Q5: Is it advisable to increase the reaction temperature?

A5: Increasing the reaction temperature (e.g., to 40-60°C) can provide the necessary activation energy to overcome the steric barrier. However, this approach must be used with caution as higher temperatures can increase the risk of racemization.

Troubleshooting Guide

Problem: Low Coupling Efficiency or Incomplete Reaction

Below is a workflow to troubleshoot and optimize coupling reactions involving Boc-Thr(tBu)-OH.

Caption: Troubleshooting workflow for low coupling efficiency.

Data on Coupling Reagent Performance

Coupling Reagent/Method	Relative Efficiency	Typical Reaction Time	Potential for Racemization	Key Considerations
DIC/HOBt	Good	1 - 4 hours	Low to Moderate	A cost-effective option, but can be slow for hindered couplings.[3]
HBTU/HOBt	Very Good	30 - 60 minutes	Low	Faster than DIC/HOBt and a reliable choice for most standard couplings.[3]
HATU	Excellent	15 - 45 minutes	Very Low	Highly efficient and strongly recommended for difficult or sterically hindered couplings.[3]
COMU	Excellent	15 - 45 minutes	Very Low	Offers high reactivity and an improved safety profile compared to benzotriazole-based reagents.[3]

Experimental Protocols

Protocol 1: Handling of Boc-Thr(tBu)-OH DCHA Salt

Boc-Thr(tBu)-OH is often supplied as a dicyclohexylamine (B1670486) (DCHA) salt for improved stability. This salt must be converted to the free acid before use in coupling reactions.

• Dissolution: Dissolve the Boc-Thr(tBu)-OH·DCHA salt in dichloromethane (B109758) (DCM) or ethyl acetate.

• Acidic Wash: Transfer the solution to a separatory funnel and wash three times with an ice-cold 10% aqueous solution of citric acid or potassium bisulfate (KHSO₄). This protonates the dicyclohexylamine, making it water-soluble and facilitating its removal.

• Water Wash: Wash the organic layer with water to remove any residual acid.

• Brine Wash: Perform a final wash with brine (saturated aqueous NaCl) to remove the bulk of the water from the organic layer.

• Drying: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration and Evaporation: Filter the solution to remove the drying agent and evaporate the solvent under reduced pressure to obtain the free acid of Boc-Thr(tBu)-OH.

• Verification: Confirm the complete removal of DCHA by NMR or by ensuring the product fully dissolves in the coupling reaction solvent.

Protocol 2: High-Efficiency Coupling of Boc-Thr(tBu)-OH using HATU

This protocol is designed for a standard solid-phase peptide synthesis (SPPS) workflow.

• Resin Preparation: Swell the resin (e.g., Merrifield or PAM resin) in DCM.

• Boc Deprotection: Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for 1-2 minutes, drain, and then treat again with the same solution for 20-30 minutes to remove the N-terminal Boc group.

• Washing: Thoroughly wash the resin with DCM, followed by isopropanol, and then DCM again.

• Neutralization: Neutralize the resin-bound amine salt with a 5-10% solution of N,N-diisopropylethylamine (DIEA) in DCM or N,N-dimethylformamide (DMF) (2 x 2 minutes).

• Washing: Wash the resin with DCM.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (3-4 equivalents), HATU (3-4 equivalents) in DMF.

• Activation and Coupling: Add DIEA (6-8 equivalents) to the amino acid/HATU solution to activate it. Immediately add the activated solution to the resin and agitate for 15-45 minutes at room temperature. For particularly difficult couplings, the reaction time can be extended.

• Monitoring: Monitor the reaction progress using the ninhydrin test. A negative result (no color change) indicates complete coupling. If the test is positive, a second coupling (double coupling) may be necessary.

• Washing: Once the coupling is complete, thoroughly wash the resin with DMF and DCM to prepare for the next cycle.

Decision-Making and Workflow Diagrams

Selecting a Coupling Reagent

The choice of coupling reagent is critical for success. The following decision tree can guide your selection process.

Caption: Decision tree for selecting a suitable coupling reagent.

General Workflow for a Single Coupling Cycle in Boc-SPPS

References

• 1. 肽偶联剂选择指南 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Peptide Synthesis [en.bio-protocol.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Boc-Thr(tBu)-OH and Fmoc-Thr(tBu)-OH for Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the selection of the appropriate protected amino acid is a critical decision that profoundly influences the efficiency of synthesis, and the yield and purity of the final peptide. Threonine, with its secondary hydroxyl group, presents a specific challenge that necessitates side-chain protection to prevent side reactions during peptide assembly. The tert-butyl (tBu) ether is a commonly employed protecting group for the threonine side chain. This guide provides an in-depth, objective comparison of two widely used N-α-protected threonine derivatives: Boc-Thr(tBu)-OH and Fmoc-Thr(tBu)-OH, for use in Solid-Phase Peptide Synthesis (SPPS).

At a Glance: Key Differences Between Boc and Fmoc Strategies

The fundamental distinction between using Boc-Thr(tBu)-OH and Fmoc-Thr(tBu)-OH lies in the N-α-protecting group, which dictates the overall synthetic strategy.[1] The Boc (tert-butyloxycarbonyl) group is acid-labile, while the Fmoc (9-fluorenylmethyloxycarbonyl) group is base-labile.[1] This difference in chemical stability forms the basis of two orthogonal SPPS methodologies.

Feature	Boc-Thr(tBu)-OH Strategy	Fmoc-Thr(tBu)-OH Strategy
N-α-Protection	Acid-labile (cleaved by acids like TFA)	Base-labile (cleaved by bases like piperidine)
Side-Chain Protection	Typically benzyl (B1604629) (Bzl)-based, requiring strong acid (e.g., HF) for final cleavage	Typically tert-butyl (tBu)-based, cleaved by moderate acid (e.g., TFA) in the final step
Orthogonality	Partial	Fully orthogonal
Deprotection Conditions	Harsh (repetitive acid treatment)	Mild (repetitive base treatment)
Final Cleavage	Harsh (e.g., HF, TFMSA)	Mild (e.g., TFA)
Automation Compatibility	Less common in modern automated synthesizers	Standard for automated synthesis

Performance Comparison: A Deeper Dive

Coupling Efficiency

Both Boc-Thr(tBu)-OH and Fmoc-Thr(tBu)-OH can achieve high coupling efficiencies under optimized conditions. However, the choice of strategy can impact the ease of synthesis, particularly for "difficult sequences" prone to aggregation. In the Boc strategy, the protonation of the N-terminus after each deprotection step can help to disrupt interchain hydrogen bonding, potentially improving solvation and coupling efficiency for some challenging sequences. Conversely, the Fmoc strategy, with its uncharged N-terminus after deprotection, can sometimes be more susceptible to aggregation issues.

Yield and Purity

The final yield and purity of a threonine-containing peptide are influenced by the cumulative efficiency of each coupling and deprotection step, as well as the potential for side reactions. A study comparing Fmoc/tBu and Fmoc/Trt protection for a threonine-containing peptide indicated that the choice of the side-chain protecting group can significantly impact the purity of the crude peptide. For the model peptide H-Thr-Thr-Trp-Thr-Ser-Met-Ser-Trp-Tyr-OH, synthesis with tBu-protected threonine and serine resulted in a crude purity of 43%, whereas using Trt protection for these residues led to a much higher purity of 80-92%.[2] This suggests that even within the Fmoc strategy, the tBu group on threonine might not always be optimal and can lead to side reactions during final cleavage. While this is not a direct comparison with the Boc strategy, it highlights the sensitivity of threonine residues to the chemical environment.

Table of Performance Metrics for a Model Threonine-Containing Peptide

Parameter	Boc-SPPS with Boc-Thr(tBu)-OH	Fmoc-SPPS with Fmoc-Thr(tBu)-OH
Crude Peptide Purity (%)	Sequence-dependent, generally good for many sequences.	Can be high, but may be lower for sequences prone to tBu-related side reactions during cleavage. For a model peptide, purity was 43%.[2]
Overall Yield (%)	Dependent on the number of cycles and resistance to repetitive acid treatment.	Generally high for routine sequences.
Key Side Reactions	Acid-catalyzed side reactions, potential for incomplete deprotection.	Base-catalyzed side reactions (e.g., aspartimide formation if Asp is present), O-sulfonation, side reactions from tBu cations during cleavage.

Potential Side Reactions

The incorporation of threonine, even with side-chain protection, can be associated with specific side reactions depending on the synthetic strategy.

Boc-Thr(tBu)-OH:

• Acid-Catalyzed Side Reactions: Repetitive treatment with acid for Boc deprotection can lead to the gradual loss of acid-labile side-chain protecting groups on other amino acids if not perfectly orthogonal.

• Incomplete Deprotection: In cases of peptide aggregation, the acidic deprotection of the Boc group might be incomplete, leading to deletion sequences.

Fmoc-Thr(tBu)-OH:

• O-Sulfonation: A notable side reaction in Fmoc-SPPS is the O-sulfonation of serine and threonine residues. This can occur during the final TFA cleavage, especially in the presence of protected arginine residues (Pmc or Mtr), if scavengers are absent.[3]

• Side Reactions from tBu Cations: During the final TFA cleavage, the tBu protecting group from the threonine side chain is removed, generating tert-butyl cations. These reactive species can alkylate sensitive residues like tryptophan and methionine if not effectively captured by scavengers.[4]

• Piperidine-Mediated Side Reactions: Although less specific to threonine, the use of piperidine (B6355638) for Fmoc deprotection can lead to side reactions such as aspartimide formation if aspartic acid is present in the sequence.[5][6]

Experimental Protocols

Detailed methodologies for the key steps in both Boc and Fmoc solid-phase peptide synthesis are provided below.

Boc Solid-Phase Peptide Synthesis (Boc-SPPS) Cycle

• Resin Swelling: Swell the appropriate resin (e.g., Merrifield resin) in dichloromethane (B109758) (DCM) for 1-2 hours.

• Boc Deprotection:

  • Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 2 minutes.

  • Drain and treat with 50% TFA in DCM for 20-30 minutes.

  • Wash the resin with DCM (3x), isopropanol (B130326) (IPA) (2x), and DCM (3x).

• Neutralization:

  • Treat the resin with 10% diisopropylethylamine (DIEA) in DCM (2x) for 2 minutes each.

  • Wash the resin with DCM (3x).

• Coupling of Boc-Thr(tBu)-OH:

  • Dissolve Boc-Thr(tBu)-OH (3 eq.), a coupling agent like HBTU (3 eq.), and DIEA (6 eq.) in N,N-dimethylformamide (DMF).

  • Add the coupling solution to the resin and shake for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat Cycle: Repeat steps 2-5 for each subsequent amino acid.

• Final Cleavage: After synthesis is complete, cleave the peptide from the resin and remove side-chain protecting groups using a strong acid cocktail (e.g., HF/anisole).

Fmoc Solid-Phase Peptide Synthesis (Fmoc-SPPS) Cycle

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin) in DMF for 1-2 hours.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain and treat with 20% piperidine in DMF for 15-20 minutes.

  • Wash the resin with DMF (5x).

• Coupling of Fmoc-Thr(tBu)-OH:

  • Dissolve Fmoc-Thr(tBu)-OH (3 eq.), a coupling agent like HCTU (3 eq.), and DIEA (6 eq.) in DMF.

  • Add the coupling solution to the resin and shake for 1-2 hours at room temperature.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin with DMF (3x).

• Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid.

• Final Cleavage: After synthesis is complete, cleave the peptide from the resin and remove side-chain protecting groups using a TFA-based cleavage cocktail (e.g., TFA/TIS/H₂O 95:2.5:2.5).

Signaling Pathways and Experimental Workflows in DOT Language

Caption: Workflow for Boc-SPPS.

Caption: Workflow for Fmoc-SPPS.

References

• 1. digital.csic.es [digital.csic.es]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. med.stanford.edu [med.stanford.edu]
• 6. researchgate.net [researchgate.net]

Navigating the Crucial Step of Peptide Synthesis: A Comparative Analysis of Coupling Reagents for Boc-Thr(tBu)-OH

In the intricate world of peptide synthesis, the selection of an appropriate coupling reagent is a critical determinant of success, directly influencing yield, purity, and the stereochemical integrity of the final peptide. This is particularly true for sterically hindered amino acids such as Boc-Thr(tBu)-OH, where the bulky tert-butyl protecting groups on both the side chain and the alpha-amino group present a significant challenge to efficient peptide bond formation. This guide offers an objective comparison of commonly employed coupling reagents, supported by experimental data from studies on sterically hindered amino acids, to assist researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

Performance Under Pressure: A Head-to-Head Comparison

The efficacy of a coupling reagent is best judged by its performance in challenging coupling reactions. The following table summarizes quantitative and qualitative data for several popular coupling reagents, extrapolated from studies on sterically hindered amino acids, including serine derivatives which share structural similarities with threonine.

Coupling Reagent	Reagent Type	Typical Yield	Typical Reaction Time	Racemization/Epimerization Risk	Key Considerations
HATU	Aminium/Uronium Salt	Excellent (>95%)	15 - 45 minutes	Very Low	Highly efficient for difficult couplings, though it is a higher-cost option.[1][2]
HCTU	Aminium/Uronium Salt	Excellent (>95%)	15 - 45 minutes	Very Low	Offers performance comparable to HATU at a lower cost, making it a strong alternative.[1][3]
COMU	Aminium/Uronium Salt	Excellent (>95%)	15 - 45 minutes	Very Low	A third-generation reagent with a good safety profile and high reactivity.[4][5][6]
HBTU	Aminium/Uronium Salt	Very Good (>90%)	30 - 60 minutes	Low	A widely used and reliable reagent, though generally less reactive than HATU or HCTU.[2][4]
PyBOP	Phosphonium Salt	Good to Very Good	1 - 2 hours	Low	A solid choice for many applications, but may be less effective for highly hindered couplings compared to aminium salts.[1]
DIC/HOBt	Carbodiimide/Additive	Good	1 - 4 hours	Low to Moderate	A cost-effective option, but generally slower and may require longer reaction times for complete coupling of hindered residues.[4]

Note: The data presented is a synthesis from multiple sources and may vary depending on the specific reaction conditions, including the nature of the coupling partner, solvent, and base used.

Decoding the Reaction: Experimental Protocols

Detailed and consistent experimental protocols are paramount for reproducible and high-quality peptide synthesis. Below are generalized protocols for the coupling of Boc-Thr(tBu)-OH in solid-phase peptide synthesis (SPPS).

General Resin Preparation and Deprotection (Prior to Coupling)

• Resin Swelling: The resin (e.g., Merrifield or PAM resin) is swelled in a suitable solvent such as dichloromethane (B109758) (DCM) or N,N-dimethylformamide (DMF).

• Boc Deprotection: The N-terminal Boc protecting group is removed by treating the resin with a solution of trifluoroacetic acid (TFA) in DCM (typically 25-50%).

• Washing: The resin is thoroughly washed with DCM and then DMF to remove residual TFA and byproducts.

• Neutralization: The resin-bound amine salt is neutralized with a solution of a tertiary amine base, such as N,N-diisopropylethylamine (DIPEA) in DMF (typically 5-10%).

• Washing: The resin is washed again with DMF and DCM to remove excess base.

Protocol 1: Coupling with Aminium/Uronium Reagents (HATU, HCTU, HBTU, COMU)

• Activation Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (2-4 equivalents), the coupling reagent (e.g., HATU, 2-4 equivalents), and an additive if required (e.g., HOBt for HBTU, 2-4 equivalents) in DMF.

• Activation and Coupling: Add DIPEA (4-8 equivalents) to the amino acid solution to initiate activation. Immediately add the activated mixture to the deprotected resin.

• Reaction: Agitate the reaction mixture at room temperature for the time specified in the comparison table (typically 15-60 minutes).

• Monitoring: The completion of the reaction can be monitored using a qualitative method such as the Kaiser test.

• Washing: Once the coupling is complete, thoroughly wash the resin with DMF and DCM to remove unreacted reagents and byproducts.

Protocol 2: Coupling with PyBOP

• Activation Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (2 equivalents), PyBOP (2 equivalents), and HOBt (2 equivalents, optional but recommended) in DMF.

• Activation and Coupling: Add DIPEA (4 equivalents) to the solution and add the mixture to the deprotected resin.

• Reaction: Agitate the mixture at room temperature for 1-2 hours.

• Monitoring and Washing: Follow steps 4 and 5 from the aminium/uronium reagent protocol.

Protocol 3: Coupling with DIC/HOBt

• Pre-activation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (3-4 equivalents) and HOBt (3-4 equivalents) in DMF. Add DIC (3-4 equivalents) and allow the mixture to pre-activate for 10-15 minutes at room temperature.[4]

• Coupling: Add the pre-activated amino acid solution to the deprotected resin.

• Reaction: Agitate the mixture at room temperature for 1-4 hours.[4]

• Monitoring and Washing: Follow steps 4 and 5 from the aminium/uronium reagent protocol.

Visualizing the Process: Workflows and Decision Making

To further clarify the experimental process and the logic behind reagent selection, the following diagrams are provided.

Caption: General workflow for a single coupling cycle in Boc-SPPS.

Caption: Decision tree for selecting a suitable coupling reagent.

Conclusion

The successful incorporation of the sterically demanding Boc-Thr(tBu)-OH residue is a critical step in the synthesis of many complex peptides. While a range of coupling reagents can effect this transformation, modern aminium/uronium salts such as HATU, HCTU, and COMU consistently demonstrate superior performance in terms of reaction speed and efficiency, thereby minimizing the risk of side reactions like epimerization. For routine couplings where cost is a primary concern, traditional reagents like PyBOP and DIC/HOBt remain viable options, albeit with potentially longer reaction times and the need for careful monitoring. By carefully considering the factors of efficiency, cost, and the specific demands of the peptide sequence, researchers can select the optimal coupling reagent to ensure the successful synthesis of high-purity, threonine-containing peptides.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. luxembourg-bio.com [luxembourg-bio.com]

Navigating the Proteomic Landscape: A Comparative Guide to the Mass Spectrometry Characterization of Thr(tBu)-Containing Peptides

For researchers, scientists, and drug development professionals engaged in peptide synthesis and analysis, the characterization of peptides containing post-translational modifications or protecting groups is a critical step. Among these, the tert-butyl (tBu) protection of threonine (Thr) presents unique challenges and considerations in mass spectrometry. This guide provides a comprehensive comparison of mass spectrometry techniques for the characterization of Thr(tBu)-containing peptides, supported by experimental insights and detailed protocols to ensure accurate and reliable analysis.

The tert-butyl group is a valuable asset in solid-phase peptide synthesis (SPPS) using the Fmoc/tBu strategy, effectively protecting the hydroxyl group of threonine from unwanted side reactions. However, its lability under acidic conditions, the very property that makes it useful, necessitates careful consideration during mass spectrometric analysis to prevent premature or in-source cleavage, which can complicate spectral interpretation.

Unraveling Fragmentation: CID vs. ETD for Thr(tBu) Peptide Analysis

The choice of fragmentation technique in tandem mass spectrometry (MS/MS) is paramount for obtaining meaningful structural information. The two most common methods, Collision-Induced Dissociation (CID) and Electron Transfer Dissociation (ETD), exhibit distinct behaviors when analyzing peptides containing labile modifications like Thr(tBu).

Collision-Induced Dissociation (CID): In CID, precursor ions are accelerated and collided with an inert gas, leading to fragmentation primarily at the peptide backbone, producing b- and y-type ions. For peptides containing Thr(tBu), a characteristic fragmentation pathway involves the neutral loss of isobutene (56.11 Da). This occurs through a gas-phase rearrangement, similar to a McLafferty rearrangement, where the tBu group is eliminated from the threonine side chain. This neutral loss can be a dominant feature in the CID spectrum, providing a diagnostic marker for the presence of the Thr(tBu) modification. However, this lability can also be a drawback, as the extensive loss of the protecting group can sometimes suppress the generation of backbone fragment ions necessary for complete sequence confirmation.

Electron Transfer Dissociation (ETD): ETD, a non-ergodic fragmentation method, involves the transfer of an electron to a multiply charged precursor ion, inducing cleavage of the N-Cα bond of the peptide backbone and generating c- and z-type fragment ions. A key advantage of ETD is its ability to preserve labile post-translational modifications and protecting groups that are often lost during CID.[1][2] For Thr(tBu)-containing peptides, ETD is expected to yield a more complete set of backbone fragments with the tBu group intact, facilitating unambiguous sequence determination and localization of the modification. The charge-reduced precursor ion is often a prominent peak in ETD spectra.

Feature	Collision-Induced Dissociation (CID)	Electron Transfer Dissociation (ETD)
Primary Fragment Ions	b- and y-ions	c- and z-ions
Thr(tBu) Side Chain Behavior	Prone to neutral loss of isobutene (56.11 Da)	Generally preserved
Sequence Coverage	May be incomplete due to dominant neutral loss	Typically more extensive
Localization of Thr(tBu)	Inferred from neutral loss, but can be ambiguous	Direct localization from fragment ions
Precursor Charge State	Effective for doubly and triply charged ions	More effective for higher charge state precursors (≥2+)

Experimental Protocols

Accurate mass spectrometry analysis of Thr(tBu)-containing peptides begins with meticulous sample preparation and synthesis.

Synthesis of Thr(tBu)-Containing Peptides

The Fmoc/tBu strategy is the standard method for synthesizing peptides containing Thr(tBu).[3][4]

Materials:

• Fmoc-protected amino acids (including Fmoc-Thr(tBu)-OH)

• Rink Amide or Wang resin

• Coupling reagents (e.g., HBTU, HATU)

• Base (e.g., DIPEA)

• Deprotection solution: 20% piperidine (B6355638) in DMF

• Cleavage cocktail: e.g., 95% TFA, 2.5% TIS, 2.5% H2O

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF to remove the Fmoc protecting group from the growing peptide chain.

• Amino Acid Coupling: Activate the carboxyl group of the incoming Fmoc-amino acid (including Fmoc-Thr(tBu)-OH) with a coupling reagent and couple it to the deprotected N-terminus of the peptide-resin.

• Repeat: Repeat the deprotection and coupling steps for each amino acid in the sequence.

• Final Cleavage and Deprotection: After the final amino acid is coupled, wash the resin thoroughly. Treat the peptide-resin with a cleavage cocktail to simultaneously cleave the peptide from the resin and remove the side-chain protecting groups, including the tBu group from threonine. For analysis of the fully protected peptide, a milder cleavage from a hyper-acid sensitive resin (e.g., 2-chlorotrityl chloride resin) with a dilute acid solution can be performed.

Mass Spectrometry Sample Preparation

Proper sample preparation is crucial to prevent premature loss of the tBu group and to ensure high-quality data.[5][6][7]

Materials:

• Purified Thr(tBu)-containing peptide

• Solvent A: 0.1% Formic Acid in Water

• Solvent B: 0.1% Formic Acid in Acetonitrile (B52724)

• C18 ZipTips or equivalent for desalting

Procedure:

• Reconstitution: Dissolve the lyophilized peptide in a minimal amount of Solvent B and then dilute with Solvent A to the desired concentration (typically 1-10 pmol/µL).

• Desalting (Optional but Recommended): Desalt the peptide solution using a C18 ZipTip to remove salts and other impurities that can interfere with ionization. Elute the peptide with a solution of 50-70% acetonitrile in 0.1% formic acid.

• LC-MS/MS Analysis: Inject the prepared sample into an LC-MS/MS system. Use a suitable gradient of acetonitrile in 0.1% formic acid to elute the peptide from the analytical column.

• Mass Spectrometer Settings:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • MS1 Scan: Acquire full scan mass spectra to identify the precursor ion of the Thr(tBu)-containing peptide.

  • MS2 Fragmentation: Select the precursor ion for fragmentation using either CID or ETD.

    • For CID: Use a normalized collision energy that is sufficient to induce backbone fragmentation while also observing the characteristic neutral loss of isobutene.

    • For ETD: Optimize the electron transfer reaction time to maximize the formation of c- and z-ions.

Visualizing the Workflow and Fragmentation

To better illustrate the processes involved, the following diagrams are provided in the DOT language for Graphviz.

Experimental workflow for Thr(tBu) peptide analysis.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. ETD fragmentation features improve algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. massspec.unm.edu [massspec.unm.edu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - TW [thermofisher.com]

A Head-to-Head Battle in Peptide Synthesis: Boc/Bzl vs. Fmoc/tBu for Threonine Incorporation

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the choice between the tert-butyloxycarbonyl (Boc) and the 9-fluorenylmethoxycarbonyl (Fmoc) protection strategies is a critical decision that dictates the efficiency, purity, and ultimate success of synthesizing a target peptide. This is particularly true when incorporating amino acids with reactive side chains, such as threonine. This guide provides an in-depth, objective comparison of the Boc/Bzl and Fmoc/tBu strategies specifically for the incorporation of threonine, supported by a summary of potential side reactions and detailed experimental protocols.

The Fundamental Divide: Chemistry and Orthogonality

The core difference between the two strategies lies in the nature of the Nα-protecting group and the chemical conditions required for its removal.[1] The Boc strategy employs the acid-labile Boc group, which is removed with a moderate acid like trifluoroacetic acid (TFA), while the side-chain protecting groups, typically benzyl (B1604629) (Bzl)-based, require a much stronger acid, such as hydrofluoric acid (HF), for cleavage.[1][2] In contrast, the Fmoc strategy is based on an orthogonal protection scheme where the base-labile Fmoc group is cleaved by a mild base, usually piperidine (B6355638), and the tert-butyl (tBu)-based side-chain protecting groups are removed by a mild acid like TFA.[2][]

This fundamental difference in deprotection chemistry has significant implications for the synthesis of threonine-containing peptides. In the Boc/Bzl strategy, threonine's hydroxyl group is protected as a benzyl ether (Boc-Thr(Bzl)-OH), whereas in the Fmoc/tBu strategy, it is protected as a tert-butyl ether (Fmoc-Thr(tBu)-OH).

Quantitative Comparison: A Data-Driven Decision

Table 1: General Strategy Comparison for Threonine Incorporation

Feature	Boc/Bzl Strategy	Fmoc/tBu Strategy
Nα-Protecting Group	tert-Butyloxycarbonyl (Boc)	9-Fluorenylmethoxycarbonyl (Fmoc)
Threonine Side-Chain Protection	Benzyl ether (Bzl)	tert-Butyl ether (tBu)
Nα-Deprotection	Moderate Acid (e.g., 50% TFA in DCM)	Mild Base (e.g., 20% Piperidine in DMF)
Final Cleavage & Side-Chain Deprotection	Strong Acid (e.g., HF, TFMSA)	Mild Acid (e.g., 95% TFA with scavengers)
Orthogonality	Not fully orthogonal (both acid-labile)	Fully orthogonal (base- and acid-labile groups)

Table 2: Performance and Side Reaction Comparison for Threonine Incorporation

Parameter	Boc/Bzl Strategy with Boc-Thr(Bzl)-OH	Fmoc/tBu Strategy with Fmoc-Thr(tBu)-OH
Coupling Efficiency	Generally high, but can be sequence-dependent.	Generally high with modern coupling reagents (e.g., HBTU, HATU).
Potential Side Reactions	N-O Acyl Shift: Possible during strong acid cleavage (HF).O-Acylation: Can occur if the hydroxyl group is unprotected.[4]	Base-catalyzed Epimerization: Possible, though less common for threonine.O-Acylation: Can occur with certain active esters if the hydroxyl group is unprotected.[4]
Purity of Crude Peptide	Can be high, but harsh final cleavage can generate side products.	Generally high due to milder cleavage conditions.
Handling & Safety	Requires specialized equipment for handling highly corrosive and toxic HF.	Milder reagents are generally safer and easier to handle.

Experimental Workflows and Logical Relationships

To visualize the core processes of each strategy, the following diagrams illustrate the general workflow of solid-phase peptide synthesis and a comparison of the key steps and potential side reactions when incorporating threonine.

General workflow of solid-phase peptide synthesis (SPPS).

Comparison of key steps and a potential side reaction for threonine incorporation.

Detailed Experimental Protocols

The following are generalized protocols for the incorporation of threonine using both Boc/Bzl and Fmoc/tBu strategies. These should be optimized based on the specific peptide sequence and synthesis scale.

Boc-Thr(Bzl)-OH Incorporation Protocol (Manual)

• Resin Preparation: Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (B109758) (DCM) for 1-2 hours.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes.

  • Drain and repeat the treatment for 20 minutes.

  • Wash the resin thoroughly with DCM (3x), isopropanol (B130326) (2x), and DCM (3x).

• Neutralization (In Situ):

  • Wash the resin with N,N-dimethylformamide (DMF) (3x).

  • In a separate vessel, pre-activate Boc-Thr(Bzl)-OH (3 equivalents) with a coupling reagent such as HBTU (2.9 equivalents) and HOBt (3 equivalents) in DMF.

  • Add N,N-diisopropylethylamine (DIEA) (6 equivalents) to the activated amino acid solution.

• Coupling:

  • Immediately add the activated Boc-Thr(Bzl)-OH solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Monitor the coupling completion using a Kaiser test. If the test is positive, recouple.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Final Cleavage and Deprotection:

  • After synthesis completion, treat the peptide-resin with anhydrous HF in the presence of a scavenger (e.g., anisole) at 0°C for 1-2 hours.

  • Evaporate the HF and precipitate the crude peptide with cold diethyl ether.

Fmoc-Thr(tBu)-OH Incorporation Protocol (Manual)

• Resin Preparation: Swell the appropriate resin (e.g., Wang or Rink Amide resin) in DMF for 1-2 hours.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain and repeat the treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5x).

• Coupling:

  • In a separate vessel, dissolve Fmoc-Thr(tBu)-OH (3 equivalents), a coupling reagent such as HCTU (3 equivalents), and DIEA (6 equivalents) in DMF.

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 1 hour at room temperature.

  • Monitor the coupling completion using a Kaiser test. If the test is positive, recouple.

• Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Final Cleavage and Deprotection:

  • After synthesis completion, treat the peptide-resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours at room temperature.

  • Filter to collect the cleaved peptide solution.

  • Precipitate the crude peptide with cold diethyl ether.

Conclusion and Recommendations

The choice between the Boc/Bzl and Fmoc/tBu strategies for threonine incorporation depends on several factors, including the overall peptide sequence, the desired purity, and the available laboratory equipment.

The Fmoc/tBu strategy is now the more dominant approach in SPPS due to its milder deprotection conditions, which are compatible with a wider range of sensitive functional groups and generally lead to higher purity of the crude product.[2] The orthogonal nature of the protecting groups simplifies the synthesis and purification processes.

The Boc/Bzl strategy , while being the classic approach, remains valuable for certain applications. It is sometimes preferred for the synthesis of long and "difficult" sequences that are prone to aggregation, as the repeated TFA deprotection steps can help to disrupt secondary structures. However, the requirement for hazardous HF for final cleavage is a significant drawback.

For most applications involving the incorporation of threonine, the Fmoc/tBu strategy is recommended due to its milder conditions, higher safety profile, and the high purity of the resulting peptides. However, for complex or aggregation-prone sequences, the Boc/Bzl strategy may offer advantages that outweigh the challenges associated with its harsher cleavage conditions. Careful consideration of the specific peptide and the available resources is crucial for making the optimal choice.

References

• 1. A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Thr(tBu) and Thr(Trt) Protection in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of peptides containing hydroxyl-bearing amino acids like threonine requires robust protection of the side-chain functionality to prevent unwanted side reactions during chain elongation. For decades, the tert-butyl (tBu) group has been the standard choice for threonine protection [Fmoc-Thr(tBu)-OH] within the widely adopted Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy. However, challenges associated with its removal and potential side reactions have led to the exploration of alternatives. This guide provides an objective comparison between the conventional Thr(tBu) protection and the alternative trityl (Trt) protection [Fmoc-Thr(Trt)-OH], supported by experimental data and detailed protocols.

Performance Comparison: Thr(tBu) vs. Thr(Trt)

The primary distinction between the tBu and Trt protecting groups lies in their acid lability and steric bulk, which significantly impacts synthesis efficiency, peptide purity, and the profile of side reactions, particularly during the final cleavage step.

The trityl (Trt) group is considerably more acid-labile than the tert-butyl (tBu) group.[1][2] This property allows for the use of milder acidic conditions for its removal, which can be crucial for preserving the integrity of sensitive peptide sequences.[2] Furthermore, the steric bulk of the Trt group can be advantageous in disrupting inter-chain aggregation in "difficult" sequences, potentially leading to more complete reactions during synthesis.[3][4]

Conversely, the stability of the Thr(tBu) ether linkage requires harsher acidic conditions (e.g., high concentrations of trifluoroacetic acid, TFA) for complete removal.[5][6] This process generates highly reactive tert-butyl cations, which are notorious for causing side reactions, most commonly the alkylation of nucleophilic residues such as Tryptophan (Trp), Methionine (Met), and Cysteine (Cys).[5][7]

Quantitative Data Summary

The following table summarizes the expected performance differences between the two protection strategies based on published studies and typical experimental outcomes. A model peptide containing a threonine residue along with other sensitive amino acids (e.g., Trp, Met) is considered for this comparison.

Performance Metric	Fmoc-Thr(tBu)-OH Strategy	Fmoc-Thr(Trt)-OH Strategy	Rationale & References
Crude Peptide Purity	Moderate to Good (e.g., ~70-80%)	High (e.g., >90%)	Trt strategy yields purer crude peptides due to milder cleavage conditions and reduced side reactions.[2][4][8]
Overall Yield	Good	Good to Excellent	Improved purity and reduced aggregation with Trt can lead to higher isolated yields.[3]
t-Butylation of Trp/Met	Present, requires efficient scavenging	Absent or significantly reduced	Trt cleavage does not generate t-butyl cations, the source of this side reaction.[2][8]
Incomplete Deprotection	Possible, requires strong acid/time	Less common due to high acid lability	The t-butyl ether on threonine is more resistant to acidolysis than t-butyl esters.[5][6]
Coupling Efficiency	High	Generally high, but steric bulk may require longer coupling times in some cases.[9]	Both are well-established reagents, but the bulkier Trt group can occasionally slow down reaction kinetics.
Cost-Effectiveness	Lower initial reagent cost.	Higher initial reagent cost.	Fmoc-Thr(tBu)-OH is generally less expensive. However, higher purity and yield with Thr(Trt) can reduce purification costs, making it more cost-effective for complex syntheses.[3]

Key Experimental Side Reactions

The choice of protecting group directly influences the chemical pathways leading to impurities during the final cleavage and deprotection step.

Thr(tBu) Cleavage Pathway and Side Reactions

During treatment with a strong acid like TFA, the t-butyl group is cleaved from the threonine side chain, forming a stable tert-butyl carbocation. This cation is a potent electrophile that can irreversibly modify other residues in the peptide chain.

Caption: Cleavage of Thr(tBu) and subsequent side reactions.

Thr(Trt) Cleavage Pathway

The trityl group is also cleaved by TFA, generating a trityl carbocation. While also reactive, the Trt cation is bulkier and can be very efficiently quenched by common scavengers like triisopropylsilane (B1312306) (TIS). Its high lability means that lower concentrations of TFA can be used, reducing acid-catalyzed degradation of the peptide.[1]

Experimental Protocols

A model peptide, H-Tyr-Gln-Thr -Trp-Leu-NH₂, is used to illustrate the synthesis protocols.

Protocol 1: Synthesis using Fmoc-Thr(tBu)-OH

• Resin and First Amino Acid Loading:

  • Start with 100 mg of Rink Amide resin (0.5 mmol/g substitution).

  • Swell the resin in dimethylformamide (DMF) for 30 minutes.

  • Couple Fmoc-Leu-OH (4 equivalents) using HBTU (3.95 eq.) and DIPEA (8 eq.) in DMF for 2 hours.

  • Wash the resin with DMF (3x) and Dichloromethane (DCM) (3x).

• Peptide Chain Elongation (Iterative Cycles):

  • Fmoc Deprotection: Treat the resin with 20% piperidine (B6355638) in DMF for 5 minutes, then repeat for 15 minutes.

  • Washing: Wash the resin thoroughly with DMF (5x).

  • Coupling: Couple the next Fmoc-amino acid [Fmoc-Trp(Boc)-OH, Fmoc-Thr(tBu)-OH , Fmoc-Gln(Trt)-OH, Fmoc-Tyr(tBu)-OH] (4 eq.) using HBTU (3.95 eq.) and DIPEA (8 eq.) in DMF for 2 hours.

  • Washing: Wash with DMF (3x) and DCM (3x).

  • Repeat for each amino acid in the sequence.

• Final Cleavage and Deprotection:

  • After the final Fmoc deprotection, wash the resin with DMF, DCM, and methanol, then dry under vacuum.

  • Prepare the cleavage cocktail: 95% TFA, 2.5% Water, 2.5% Triisopropylsilane (TIS).

  • Add 2 mL of the cleavage cocktail to the resin and react for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, wash the pellet with ether, and dry under vacuum.

Protocol 2: Synthesis using Fmoc-Thr(Trt)-OH

Steps 1 and 2 are identical to Protocol 1, with the exception of the threonine coupling step:

• Coupling of Threonine:

  • Couple Fmoc-Thr(Trt)-OH (4 eq.) using HBTU (3.95 eq.) and DIPEA (8 eq.) in DMF. If coupling is slow, it can be extended to 4 hours or performed twice.

• Final Cleavage and Deprotection (Milder Conditions):

  • After the final Fmoc deprotection and drying, prepare the cleavage cocktail: 85% TFA, 5% Water, 5% TIS, 5% Dichloromethane. Note: The higher lability of the Trt group allows for a slightly lower concentration of TFA.

  • Add 2 mL of the cleavage cocktail to the resin and react for 2 hours at room temperature.

  • Filter, precipitate, and dry the peptide as described in Protocol 1.

Synthesis and Cleavage Workflow Comparison

The overall workflow for both syntheses is similar, with key differences in the threonine building block and the final cleavage conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. 2024.sci-hub.se [2024.sci-hub.se]
• 3. benchchem.com [benchchem.com]
• 4. cblpatras.gr [cblpatras.gr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. Fmoc/Trt-amino acids: comparison to Fmoc/tBu-amino acids in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Analytical Methods for Confirming Boc-Thr(tBu)-OH Incorporation in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The successful incorporation of each amino acid is a critical determinant of purity and yield in solid-phase peptide synthesis (SPPS). This guide provides a comparative analysis of analytical methods to confirm the successful coupling of N-α-Boc-L-Threonine(O-tert-butyl) (Boc-Thr(tBu)-OH). We will explore the performance of key analytical techniques, compare the implications of using Boc- versus Fmoc-protection strategies for threonine, and provide detailed experimental protocols.

Introduction to Threonine Protection in SPPS

Threonine, with its secondary hydroxyl group on the side chain, requires protection to prevent side reactions during peptide synthesis. The tert-butyl (tBu) ether is a common protecting group for the threonine side chain, compatible with both Boc and Fmoc main-chain protection strategies. The choice between Boc and Fmoc for the α-amino group dictates the overall synthetic strategy, including the conditions for deprotection and cleavage, which in turn influences the analytical workflow for monitoring the synthesis.

The Boc group is acid-labile and is typically removed with trifluoroacetic acid (TFA), while the Fmoc group is base-labile and is removed with a secondary amine, most commonly piperidine.[1] This fundamental difference in chemical stability is a key consideration when selecting analytical methods to monitor coupling efficiency.

In-Process Monitoring of Coupling Reactions: The Kaiser Test

The most widely used method for real-time, qualitative monitoring of the coupling reaction at the solid phase is the Kaiser test, which detects free primary amines.[2] After the coupling of Boc-Thr(tBu)-OH, a negative Kaiser test (i.e., the absence of a blue color) indicates the successful acylation of the N-terminal amine of the growing peptide chain.

Comparative Performance

Feature	Boc-Thr(tBu)-OH Incorporation	Fmoc-Thr(tBu)-OH Incorporation
Kaiser Test Reliability	High. The Boc group is stable to the basic conditions of the Kaiser test.	Moderate. The Fmoc group can be prematurely cleaved by the pyridine (B92270) in the Kaiser test reagents, potentially leading to false-positive results.[2]
Interpretation of Results	A clear yellow or colorless result reliably indicates complete coupling. A blue color indicates incomplete coupling.	A faint blue background may be observed even with complete coupling. Shorter heating times are recommended to minimize false positives.

Experimental Protocol: Kaiser Test (Ninhydrin Test)

Reagents:

• Solution A: 5 g of ninhydrin (B49086) in 100 mL of ethanol.

• Solution B: 1.6 g of phenol (B47542) in 40 mL of ethanol.

• Solution C: 2 mL of 0.001 M aqueous KCN diluted to 100 mL with pyridine.

Procedure:

• Withdraw a small sample of the peptide-resin beads (approximately 1-2 mg) from the reaction vessel.

• Wash the beads thoroughly with dichloromethane (B109758) (DCM) and then methanol (B129727) to remove any residual reagents.

• Place the washed beads in a small glass test tube.

• Add 2-3 drops of each of Solution A, Solution B, and Solution C to the test tube.

• Heat the test tube at 100-120°C for 3-5 minutes.

• Observe the color of the beads and the solution.

Interpretation of Results:

Observation	Interpretation	Action
Beads and solution are yellow/colorless	Coupling is complete	Proceed to the next deprotection step
Beads are blue, solution is blue	Coupling is incomplete	Recouple the amino acid
Beads are blue, solution is colorless	Coupling is very incomplete	Recouple the amino acid
Beads and solution are dark blue	Coupling has failed	Investigate potential causes (e-g., reagent quality, reaction conditions)

Post-Synthesis Analysis: HPLC and Mass Spectrometry

After the peptide has been fully assembled and cleaved from the resin, High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) are indispensable tools for confirming the successful incorporation of Boc-Thr(tBu)-OH and for assessing the purity and identity of the final product.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the primary method for determining the purity of the crude peptide. Successful incorporation of Boc-Thr(tBu)-OH will result in a peptide of the expected molecular weight and retention time. Incomplete coupling can lead to deletion sequences, which will appear as separate peaks in the HPLC chromatogram, typically eluting earlier than the target peptide.

Comparative Considerations for HPLC Analysis:

Parameter	Boc-SPPS	Fmoc-SPPS
Typical Impurities	Truncated sequences due to incomplete Boc removal or coupling. Side-product formation from strong acid cleavage (e.g., t-butylation of tryptophan).	Deletion sequences. Aspartimide formation if Asp is present. Piperidine adducts.
Chromatographic Resolution	Generally good, but "difficult sequences" can lead to co-eluting impurities.	Similar to Boc-SPPS, with the potential for additional side-product peaks.

Experimental Protocol: Analytical RP-HPLC

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile (B52724).

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes is a common starting point.

• Flow Rate: 1.0 mL/min.

• Detection: UV absorbance at 214 nm and 280 nm.

• Sample Preparation: Dissolve the crude peptide in Mobile Phase A or a suitable solvent at a concentration of 1 mg/mL.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized peptide. A successful synthesis will yield a peptide with a mass corresponding to the theoretical mass calculated from its amino acid sequence. The presence of peaks with lower masses may indicate deletion sequences resulting from the failed incorporation of one or more amino acids, including the Boc-Thr(tBu)-OH.

Comparative Insights from Mass Spectrometry:

Feature	Expected Outcome for Successful Boc-Thr(tBu)-OH Incorporation
Molecular Weight	The observed molecular weight should match the theoretical mass of the target peptide.
Deletion Sequences	The absence of significant peaks corresponding to the mass of the peptide minus the mass of a threonine residue (or any other amino acid).
Side-Chain Protection	The absence of peaks corresponding to the peptide with the tBu group still attached to the threonine side chain, indicating complete deprotection during cleavage.

Experimental Protocol: MALDI-TOF Mass Spectrometry

• Matrix Preparation: Prepare a saturated solution of a suitable matrix, such as α-cyano-4-hydroxycinnamic acid (CHCA), in a 1:1 mixture of acetonitrile and 0.1% aqueous TFA.

• Sample Preparation: Mix the crude peptide solution (typically 1 mg/mL) with the matrix solution in a 1:1 ratio.

• Spotting: Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry.

• Data Acquisition: Acquire the mass spectrum in the appropriate mass range.

Visualizing the Workflow

The following diagrams illustrate the key decision points and workflows for confirming the successful incorporation of a protected amino acid in SPPS.

Caption: Workflow for monitoring amino acid coupling in SPPS.

References

• 1. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]

A Head-to-Head Battle: Unveiling the Optimal Strategy for Synthesizing Long Peptides - Boc versus Fmoc

For researchers, scientists, and drug development professionals embarking on the synthesis of long peptides, the choice between the two cornerstone solid-phase peptide synthesis (SPPS) strategies, tert-butyloxycarbonyl (Boc) and fluorenylmethyloxycarbonyl (Fmoc), is a critical decision that profoundly impacts yield, purity, timeline, and cost. This comprehensive guide provides an objective, data-driven comparison of these two methodologies, offering insights into their respective strengths and weaknesses, particularly in the context of synthesizing extended peptide chains.

The synthesis of peptides, especially those exceeding 30 amino acids, presents unique challenges, including incomplete reactions and aggregation of the growing peptide chain. The choice of the Nα-protecting group dictates the entire synthetic protocol, from the chemical environment of deprotection and coupling to the final cleavage from the solid support. While the Fmoc strategy has become the more prevalent method in recent years due to its milder conditions, the classic Boc strategy retains significant advantages for specific applications, particularly for long and challenging sequences.[][2]

At a Glance: Key Differences Between Boc and Fmoc Strategies

Feature	Boc (tert-butyloxycarbonyl) Strategy	Fmoc (9-fluorenylmethyloxycarbonyl) Strategy
Nα-Protection	Acid-labile (removed by moderate acid, e.g., TFA)[]	Base-labile (removed by a weak base, e.g., piperidine)[]
Side-Chain Protection	Strong acid-labile (removed by strong acid, e.g., HF)[]	Acid-labile (removed by moderate acid, e.g., TFA)[]
Deprotection Conditions	Harsher (repeated acid treatment)[3]	Milder (repeated base treatment)[]
Final Cleavage	Harsh (strong acid, e.g., HF)[3]	Mild (moderate acid, e.g., TFA)
Orthogonality	Partial (both Nα and side-chain groups are acid-labile)[5]	Fully Orthogonal (Nα is base-labile, side-chains are acid-labile)[]
Automation Friendliness	Less common in modern automated synthesizers	Standard for automated synthesis[2]
Handling Precautions	Requires specialized equipment for handling corrosive HF[2]	Uses standard laboratory glassware and procedures
Key Advantage for Long Peptides	Acidic deprotection helps to disrupt peptide aggregation[]	Milder conditions reduce side reactions for sensitive residues[]

Performance Comparison: A Data-Driven Look at a "Difficult Sequence"

Synthesis Strategy	Crude Yield	Crude Purity	Key Observations
Standard Fmoc/tBu SPPS	33%	Low	Significant aggregation issues leading to incomplete synthesis and low yield.[7]
Fmoc/tBu SPPS with Pseudoprolines	57%	Moderate	Incorporation of pseudoproline dipeptides helps to disrupt aggregation, improving the yield.[7]
Fmoc/tBu SPPS with Microwave Assistance	87%	67%	Microwave energy enhances coupling efficiency and helps to overcome aggregation, resulting in higher yield and purity.[7]
Boc/Bzl SPPS	Generally higher crude purity and yields reported for hydrophobic peptides	Higher than standard Fmoc	The acidic deprotection step in Boc chemistry protonates the N-terminus, which can reduce hydrogen bonding and aggregation, often leading to better outcomes for "difficult sequences".[][6]

Note: The data presented for Fmoc strategies are from different studies and are intended to be illustrative. A direct head-to-head comparison under identical conditions would provide the most accurate comparative data.

Cost-Benefit Analysis: Beyond the Price of Amino Acids

While Boc-protected amino acids are generally less expensive than their Fmoc counterparts, a comprehensive cost-benefit analysis must consider the entire synthesis workflow.[]

Cost Factor	Boc Strategy	Fmoc Strategy	Analysis
Amino Acid Derivatives	Lower initial cost.	Higher initial cost.[]	The price difference for the protected amino acids is a significant factor in the initial raw material cost.
Deprotection Reagents	Trifluoroacetic acid (TFA) - moderately priced.	Piperidine (B6355638) - relatively inexpensive.	While piperidine is cheaper, its disposal can be more complex due to its classification as a controlled substance in some regions.[8]
Coupling Reagents	Traditionally uses less expensive reagents like DCC/HOBt.[]	Compatible with a wider range of modern, more efficient (and often more expensive) coupling reagents like HBTU/HATU.[]	The higher efficiency of modern coupling reagents used with the Fmoc strategy can lead to faster cycle times and higher purity, potentially offsetting their higher cost.
Solvents	Typically uses dichloromethane (B109758) (DCM) and dimethylformamide (DMF).	Primarily uses DMF or N-methyl-2-pyrrolidone (NMP).	Solvent costs are a major contributor to the overall process cost for both strategies.
Final Cleavage Reagents	Requires expensive and hazardous hydrofluoric acid (HF).	Uses trifluoroacetic acid (TFA), which is less hazardous and less expensive than HF.	The need for specialized equipment and safety precautions for HF in the Boc strategy adds to the overall cost and complexity.
Waste Disposal	Disposal of acidic waste and HF requires special procedures.	Piperidine waste may require specific disposal protocols.[8]	The environmental and safety costs associated with waste disposal should be factored into the analysis.
Overall Cost-Effectiveness	Can be more cost-effective for very large-scale synthesis of specific peptides where aggregation is a major issue.	Often more cost-effective for routine and automated synthesis due to higher efficiency, milder conditions, and reduced side reactions, leading to higher purity and less downstream processing.[]

Experimental Protocols: A Step-by-Step Overview

The following are generalized protocols for the key steps in both Boc and Fmoc solid-phase peptide synthesis.

Boc Solid-Phase Peptide Synthesis Protocol

• Resin Preparation: Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (DCM) for 1-2 hours.

• First Amino Acid Coupling: Couple the first Boc-protected amino acid to the resin using a suitable activation method (e.g., DCC/HOBt) in a mixture of DMF and DCM.

• Deprotection: Remove the Boc group by treating the resin with a solution of 50% trifluoroacetic acid (TFA) in DCM for approximately 30 minutes.

• Neutralization: Neutralize the resulting trifluoroacetate (B77799) salt with a solution of a hindered base, such as 10% diisopropylethylamine (DIEA) in DCM.

• Coupling: Couple the next Boc-protected amino acid, pre-activated with a coupling reagent (e.g., HBTU), to the free N-terminus of the resin-bound peptide.

• Repeat Cycles: Repeat the deprotection, neutralization, and coupling steps for each subsequent amino acid in the sequence.

• Final Cleavage: After the final coupling and deprotection steps, cleave the peptide from the resin and remove the side-chain protecting groups using a strong acid, typically anhydrous hydrofluoric acid (HF), in the presence of scavengers.[9]

Fmoc Solid-Phase Peptide Synthesis Protocol

• Resin Preparation: Swell the appropriate resin (e.g., Wang or Rink Amide resin) in dimethylformamide (DMF) for 1-2 hours.

• First Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the resin using a suitable activation method (e.g., DIC/HOBt).

• Fmoc Deprotection: Remove the Fmoc group by treating the resin with a 20% solution of piperidine in DMF for about 20 minutes.

• Washing: Thoroughly wash the resin with DMF to remove the piperidine and the dibenzofulvene-piperidine adduct.

• Coupling: Couple the next Fmoc-protected amino acid, pre-activated with a coupling reagent (e.g., HBTU/HOBt or HATU), to the free N-terminus of the resin-bound peptide.

• Repeat Cycles: Repeat the deprotection, washing, and coupling steps for each subsequent amino acid in the sequence.

• Final Cleavage: After the final coupling and deprotection of the N-terminal Fmoc group, cleave the peptide from the resin and remove the side-chain protecting groups simultaneously using a cleavage cocktail, typically containing TFA with scavengers such as water and triisopropylsilane (B1312306) (TIS).[7]

Visualizing the Synthesis Workflows

To better understand the cyclical nature of these two strategies, the following diagrams illustrate the key steps in each process.

Caption: Boc Solid-Phase Peptide Synthesis Workflow.

Caption: Fmoc Solid-Phase Peptide Synthesis Workflow.

Logical Decision-Making: Choosing the Right Path

The selection of a synthesis strategy should be a carefully considered decision based on the specific characteristics of the target peptide and the available resources.

Caption: Decision-making flowchart for strategy selection.

Conclusion: A Tale of Two Chemistries

In the landscape of long peptide synthesis, both Boc and Fmoc strategies offer viable pathways to success. The Fmoc approach, with its mild deprotection conditions, orthogonality, and amenability to automation, has rightfully earned its place as the workhorse for a wide range of peptide targets.[2] However, for particularly challenging sequences prone to aggregation, the classic Boc strategy, despite its harsher final cleavage conditions, can offer a distinct advantage in achieving higher purity and yield.[]

Ultimately, the optimal choice is not a one-size-fits-all answer but rather a nuanced decision that weighs the chemical properties of the target peptide against the practical considerations of cost, available equipment, and the expertise of the research team. By carefully evaluating these factors and leveraging the strengths of each methodology, researchers can confidently navigate the complexities of long peptide synthesis and achieve their desired scientific outcomes.

References

• 2. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chempep.com [chempep.com]

A Head-to-Head Comparison: HATU vs. HBTU for the Coupling of Boc-Thr(tBu)-OH

In the realm of solid-phase peptide synthesis (SPPS), the selection of an appropriate coupling reagent is paramount to achieving high yields and purity, particularly when incorporating sterically hindered amino acids such as Boc-Thr(tBu)-OH. Among the plethora of available reagents, O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (B91526) (HATU) and O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) are two of the most widely utilized. This guide presents a detailed comparison of their performance for the coupling of Boc-Thr(tBu)-OH, supported by experimental data and protocols to assist researchers in making an informed decision for their synthetic needs.

Executive Summary: HATU's Superiority in Challenging Couplings

While both HATU and HBTU are effective coupling reagents, the consensus in the scientific literature is that HATU consistently outperforms HBTU, especially in difficult couplings involving sterically hindered amino acids.[1][2] HATU's enhanced reactivity is attributed to the presence of the 7-azabenzotriazole (HOAt) moiety, which forms a more reactive OAt-active ester intermediate compared to the HOBt-ester formed by HBTU.[1] This increased reactivity translates to faster reaction times, higher coupling efficiencies, and a reduced risk of epimerization, a critical consideration for maintaining the stereochemical integrity of the peptide.[1][2]

Performance Comparison: Quantitative Data

Coupling Reagent	Relative Coupling Efficiency	Typical Coupling Time	Risk of Racemization	Notes
HATU	Excellent	15 - 45 minutes	Very Low	Highly efficient and recommended for difficult or sterically hindered couplings.[3]
HBTU/HOBt	Very Good	30 - 60 minutes	Low	A reliable choice for most couplings, though may be slower than HATU.[3]

Mechanism of Action: The Role of the Azabenzotriazole Moiety

The key difference in the performance of HATU and HBTU lies in their mechanism of action, specifically in the nature of the active ester formed upon reaction with the carboxylic acid of the amino acid.

Activation pathways for HATU and HBTU.

As illustrated, HATU forms a highly reactive OAt-active ester due to the electron-withdrawing nature of the nitrogen atom in the azabenzotriazole ring.[1] This makes the ester more susceptible to nucleophilic attack by the N-terminal amine of the peptide chain, leading to faster and more complete reactions.

Experimental Protocols

The following are generalized protocols for the coupling of Boc-Thr(tBu)-OH using HATU and HBTU in solid-phase peptide synthesis. These protocols may require optimization based on the specific peptide sequence and resin.

Protocol 1: Coupling with HATU

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in N,N-dimethylformamide (DMF) for at least 30 minutes.

• Boc-Deprotection: Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in dichloromethane (B109758) (DCM) for 1-2 minutes, drain, and then treat again with the same solution for 20-30 minutes to remove the N-terminal Boc group.

• Washing: Wash the resin thoroughly with DCM, followed by isopropanol, and then DMF.

• Neutralization: Neutralize the resin-bound amine salt with a 5-10% solution of N,N-diisopropylethylamine (DIPEA) in DMF (2 x 2 minutes).

• Washing: Wash the resin with DMF.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (3-4 equivalents) and HATU (3-4 equivalents) in DMF.

• Activation and Coupling: Add DIPEA (6-8 equivalents) to the amino acid solution to activate it. Immediately add the activated solution to the resin and agitate for 15-45 minutes at room temperature.[3]

• Monitoring: Monitor the reaction progress using the ninhydrin (B49086) (Kaiser) test. A negative result (yellow color) indicates complete coupling.

• Washing: Once the coupling is complete, wash the resin thoroughly with DMF and DCM.

Protocol 2: Coupling with HBTU

• Resin Preparation, Deprotection, Neutralization, and Washing: Follow steps 1-5 from the HATU protocol.

• Coupling Solution Preparation: In a separate vessel, dissolve Boc-Thr(tBu)-OH (3-4 equivalents), HBTU (3-4 equivalents), and HOBt (3-4 equivalents) in DMF.[3]

• Activation and Coupling: Add DIPEA (6-8 equivalents) to the amino acid solution to activate it. Immediately add the activated solution to the resin and agitate for 30-60 minutes at room temperature.[3]

• Monitoring and Washing: Follow steps 8 and 9 from the HATU protocol.

General workflow for a single coupling cycle in Boc-SPPS.

Conclusion

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of coupling reagent is a critical decision that can significantly impact the outcome of their work. While both HATU and HBTU are capable reagents, the evidence strongly suggests that for challenging couplings, such as the incorporation of the sterically hindered Boc-Thr(tBu)-OH, HATU is the superior choice. Its ability to facilitate faster, more complete reactions with a lower risk of racemization makes it a more reliable and efficient option, ultimately leading to higher purity and yield of the final peptide product.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Boc-Thr(tBu)-OH

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This guide provides detailed procedures for the proper disposal of Boc-Thr(tBu)-OH (Nα-(tert-Butoxycarbonyl)-O-tert-butyl-L-threonine), a protected amino acid commonly used in peptide synthesis. Adherence to these guidelines is essential to protect personnel and the environment from potential hazards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Boc-Thr(tBu)-OH with the appropriate personal protective equipment (PPE). The compound is classified as harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1].

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification
Eye/Face Protection	Wear tightly fitting safety glasses or goggles.
Skin Protection	Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact[1].
Respiratory Protection	If handling the compound as a powder and dust generation is likely, use a respirator with a particulate filter. Avoid breathing dust, fumes, gas, mist, vapors, or spray[1][2].
Hand Washing	Always wash hands thoroughly with soap and water after handling the chemical.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Boc-Thr(tBu)-OH is through a licensed professional waste disposal service. Do not dispose of this chemical into drains or household waste [3][4].

Experimental Protocol for Waste Collection and Disposal:

• Containerization:

  • Place all waste Boc-Thr(tBu)-OH, whether in solid form or dissolved in a solvent, into a designated and clearly labeled waste container[2][3].

  • Use separate, compatible containers for solid and liquid waste.

• Labeling:

  • Clearly label the waste container with the full chemical name: "Boc-Thr(tBu)-OH" or "Nα-(tert-Butoxycarbonyl)-O-tert-butyl-L-threonine"[3].

  • Indicate the approximate quantity of the waste material.

  • List any solvents used to dissolve the compound[3].

  • Attach appropriate hazard symbols as per your institution's guidelines.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure chemical waste storage area.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal[3].

  • One approved disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and exhaust air[2].

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Evacuate and Ventilate:

  • Evacuate non-essential personnel from the immediate area.

  • Ensure the area is well-ventilated[2].

• Containment and Cleanup:

  • For solid spills: Use dry cleanup methods to avoid generating dust. Carefully sweep or vacuum the material. Place the collected solid into a designated waste container[3].

  • For liquid spills (if dissolved): Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the spill. Scoop the absorbed material into a designated waste container[3].

• Decontamination:

  • Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Waste Disposal:

  • Dispose of all contaminated materials (absorbents, cleaning materials, and PPE) as hazardous waste according to the disposal protocol outlined above.

Boc-Thr(tBu)-OH Disposal Workflow

Caption: Workflow for the safe disposal of Boc-Thr(tBu)-OH waste.

References

• 1. scribd.com [scribd.com]
• 2. biosynth.com [biosynth.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Essential Guide to Handling Boc-Thr(tBu)-OH: Safety, Operations, and Disposal

For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides immediate and essential safety and logistical information for the proper use and disposal of Boc-Thr(tBu)-OH, a common reagent in peptide synthesis. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Boc-Thr(tBu)-OH presents several potential hazards that necessitate the use of appropriate personal protective equipment. The primary hazards include skin, eye, and respiratory irritation, and it may be harmful if swallowed.[1][2][3]

Summary of Hazards:

Hazard Statement	GHS Classification
Harmful if swallowed	H302[1]
Causes skin irritation	H315[1][3]
Causes serious eye irritation	H319[1][3]
May cause respiratory irritation	H335[1][3]

To mitigate these risks, the following personal protective equipment is mandatory when handling Boc-Thr(tBu)-OH:

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.[1][4][5] A face shield may be required for tasks with a high splash risk.[5][6]	Protects against splashes and dust that can cause serious eye irritation.[1][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).[4][6][7] A lab coat or other protective clothing is also required.[1][4][6]	Prevents skin contact that can lead to irritation.[1][3]
Respiratory Protection	A NIOSH/MSHA-approved respirator or a dust mask should be used, especially when handling the powder form and if dust generation is likely.[2][3][8]	Avoids inhalation of dust which may cause respiratory tract irritation.[2][3]
Footwear	Closed-toe shoes must be worn in the laboratory.[6][7]	Protects feet from spills and falling objects.[6]

Operational Plan for Safe Handling

A systematic approach to handling Boc-Thr(tBu)-OH will minimize the risk of exposure and accidents. The following workflow outlines the key steps for safe handling from receipt to use.

Safe handling workflow for Boc-Thr(tBu)-OH.

Experimental Protocol for Handling:

• Preparation : Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[7] Work in a well-ventilated area, such as a chemical fume hood, especially when handling the solid to prevent dust inhalation.[2][8]

• Personal Protective Equipment (PPE) : Put on all required PPE as detailed in the table above. This includes a lab coat, safety goggles, and nitrile gloves.[4][6]

• Weighing and Transfer : When weighing the powdered compound, do so carefully to minimize dust generation.[3] Use appropriate tools to transfer the solid.

• Dissolving : If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

• Post-Handling : After use, thoroughly clean the work area.[2] Remove PPE in the correct order to avoid self-contamination and wash your hands with soap and water.[9]

Disposal Plan

Proper disposal of Boc-Thr(tBu)-OH and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

• Waste Collection :

  • Solid Waste : Place unreacted Boc-Thr(tBu)-OH and any contaminated disposable materials (e.g., weigh boats, contaminated wipes) into a clearly labeled hazardous waste container.[10]

  • Liquid Waste : Solutions containing Boc-Thr(tBu)-OH should be collected in a separate, labeled container for liquid hazardous waste.[10] Do not pour down the drain.[8][10]

• Container Labeling : All waste containers must be clearly labeled with the full chemical name "Boc-Thr(tBu)-OH" and the appropriate hazard symbols.[10]

• Storage of Waste : Store waste containers in a designated, well-ventilated, and secure chemical waste storage area, away from incompatible materials.[10]

• Arranging for Disposal : Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and proper disposal.[10] One disposal method involves dissolving the material in a combustible solvent and burning it in a chemical incinerator with an afterburner and scrubber.[8]

In Case of a Spill:

• Minor Spills : For small spills of the solid, carefully sweep or vacuum the material into a designated waste container.[2][3] Avoid generating dust.[3] Clean the area with a damp cloth, and dispose of the cloth in the hazardous waste container.

• Major Spills : In the event of a large spill, evacuate the area and alert your institution's emergency response team.[3]

By adhering to these safety protocols, researchers can confidently handle Boc-Thr(tBu)-OH while minimizing risks and ensuring a safe and compliant laboratory environment.

References

• 1. scribd.com [scribd.com]
• 2. peptide.com [peptide.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. westlab.com [westlab.com]
• 6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 7. Personal Protective Equipment | Center for Emerging and Re-emerging Infectious Diseases [cerid.uw.edu]
• 8. biosynth.com [biosynth.com]
• 9. Personal Protective Equipment (PPE) – AFNS Safety [afns-safety.ualberta.ca]
• 10. benchchem.com [benchchem.com]